1-(2,6-Difluorophenyl)cyclopropanamine

Core Science & Biosynthesis

Introduction: A Key Building Block in Modern Medicinal Chemistry

An In-depth Technical Guide to 1-(2,6-Difluorophenyl)cyclopropanamine

1-(2,6-Difluorophenyl)cyclopropanamine is a highly functionalized primary amine that has garnered significant interest in the field of drug discovery and development. Its unique structure, combining a conformationally rigid cyclopropylamine moiety with an electronically modified 2,6-difluorophenyl group, makes it a valuable synthon for creating novel therapeutic agents. The cyclopropane ring introduces a three-dimensional element that can enhance binding affinity to biological targets and improve metabolic stability, while the difluoro-substitution on the phenyl ring can profoundly alter the molecule's pharmacokinetic and pharmacodynamic properties.[1][2]

This guide provides a comprehensive overview of the core chemical properties, synthesis, reactivity, and handling of 1-(2,6-Difluorophenyl)cyclopropanamine, offering field-proven insights for researchers and scientists in medicinal chemistry and process development.

PART 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a molecule's physical and spectroscopic characteristics is fundamental to its application in synthesis and analysis.

Core Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-(2,6-Difluorophenyl)cyclopropanamine and its related isomers. These values are critical for reaction planning, purification, and formulation.

Property	Value	Source
CAS Number	1314672-24-6	[1][3]
Molecular Formula	C₉H₉F₂N	[1][3]
Molecular Weight	169.18 g/mol	[1]
Boiling Point	209.9 ± 40.0 °C (Predicted)	[3]
Density	1.283 ± 0.06 g/cm³ (Predicted)	[3]
pKa	6.94 ± 0.20 (Predicted)	[3]

Spectroscopic Data Analysis: A Structural Elucidation

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to be complex due to the molecule's asymmetry.

  • Aromatic Region (δ 6.8-7.5 ppm): The protons on the difluorophenyl ring will appear in this region. The two fluorine atoms will cause complex splitting patterns (doublets of triplets or triplets of doublets) for the remaining aromatic protons.

  • Cyclopropyl Protons (δ 0.8-2.0 ppm): The protons on the cyclopropane ring are diastereotopic, meaning they are chemically non-equivalent. This will result in four distinct signals, each appearing as a complex multiplet due to geminal and vicinal coupling to each other and to the amine proton.

  • Amine Proton (δ 1.5-3.0 ppm): The -NH₂ protons typically appear as a broad singlet. The exact chemical shift can vary depending on the solvent, concentration, and temperature.

• ¹³C NMR Spectroscopy:

  • Aromatic Carbons (δ 110-165 ppm): The six carbons of the phenyl ring will appear in this range. The two carbons directly bonded to fluorine will show very large one-bond carbon-fluorine coupling constants (¹JCF) and will be significantly shifted downfield (around 160 ppm). The other aromatic carbons will exhibit smaller two- and three-bond C-F couplings.

  • Cyclopropyl Carbons (δ 15-40 ppm): The carbons of the cyclopropane ring will appear in the aliphatic region. The carbon attached to the phenyl ring will be the most downfield of the three.

• IR Spectroscopy:

  • N-H Stretch (3300-3500 cm⁻¹): A primary amine will typically show two distinct bands in this region, corresponding to the symmetric and asymmetric stretching vibrations of the N-H bonds.

  • C-H Stretch (Aromatic) (3000-3100 cm⁻¹): Stretching vibrations for the C-H bonds on the phenyl ring.

  • C-H Stretch (Aliphatic) (2850-3000 cm⁻¹): Stretching vibrations for the C-H bonds on the cyclopropane ring.

  • C-F Stretch (1100-1350 cm⁻¹): Strong, characteristic absorption bands for the carbon-fluorine bonds will be prominent in the fingerprint region.

PART 2: Synthesis and Reactivity

The synthesis of substituted phenylcyclopropanamines is a well-explored area of organic chemistry, often involving multi-step sequences that require careful control of stereochemistry.

Generalized Synthetic Workflow

Several routes exist for the synthesis of related (difluorophenyl)cyclopropanamine structures, which serve as key intermediates for pharmaceuticals like Ticagrelor.[4][5] A common and illustrative approach involves the cyclopropanation of a substituted styrene, followed by conversion of a carboxylic acid derivative to the primary amine.

Caption: Generalized synthetic workflow for 1-(2,6-Difluorophenyl)cyclopropanamine.

Exemplary Protocol: Curtius Rearrangement

The final step, converting the carboxylic acid to the amine, is critical. The Curtius rearrangement is a reliable method for this transformation.

Causality Behind Experimental Choices:

• Reagents: Diphenylphosphoryl azide (DPPA) is chosen as a safe and efficient alternative to more hazardous azide sources like sodium azide.[4] Triethylamine (Et₃N) acts as a base to deprotonate the carboxylic acid, facilitating the reaction.

• Solvent: Toluene is an excellent high-boiling, non-polar solvent that facilitates the thermal rearrangement of the acyl azide to the isocyanate intermediate.

• Temperature Control: The initial formation of the acyl azide is typically done at room temperature, while the rearrangement to the isocyanate requires heating. Subsequent hydrolysis of the isocyanate is performed under acidic conditions to yield the final amine.

Step-by-Step Methodology:

• Acyl Azide Formation: To a solution of 2-(2,6-difluorophenyl)cyclopropanecarboxylic acid (1.0 eq) in anhydrous toluene, add triethylamine (1.2 eq). Stir the mixture for 15 minutes at room temperature. Slowly add diphenylphosphoryl azide (DPPA) (1.1 eq) to the solution.

• Isocyanate Formation (Curtius Rearrangement): Heat the reaction mixture to 80-90 °C. The progress of the rearrangement can be monitored by IR spectroscopy by observing the disappearance of the azide peak (~2130 cm⁻¹) and the appearance of the isocyanate peak (~2270 cm⁻¹).

• Hydrolysis: Once the rearrangement is complete, cool the reaction mixture. Carefully add aqueous hydrochloric acid (e.g., 3M HCl) and heat the mixture to reflux to hydrolyze the isocyanate to the primary amine.

• Workup and Purification: After cooling, the aqueous layer is washed with an organic solvent (e.g., ethyl acetate) to remove non-basic impurities. The aqueous layer is then basified (e.g., with NaOH) to deprotonate the amine hydrochloride salt, and the free amine is extracted with an organic solvent. The combined organic extracts are dried, filtered, and concentrated under reduced pressure. The crude product can be further purified by distillation or chromatography.

Chemical Reactivity

The reactivity of 1-(2,6-Difluorophenyl)cyclopropanamine is dominated by its primary amine group, which is a potent nucleophile and a base. It readily undergoes reactions typical of primary amines, such as:

• Acylation: Reaction with acyl chlorides or anhydrides to form amides.

• Alkylation: Reaction with alkyl halides to form secondary and tertiary amines.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form substituted amines.

The cyclopropane ring is generally stable but can be susceptible to ring-opening reactions under harsh conditions or with specific reagents, particularly those that can stabilize a carbocation intermediate.[6]

PART 3: Application in Drug Discovery

The unique combination of the cyclopropyl and difluorophenyl motifs imparts several advantageous properties, making this scaffold highly valuable in medicinal chemistry.

Caption: Key structural features and their impact on drug-like properties.

• Metabolic Stability: The cyclopropyl group is resistant to many common metabolic pathways, such as oxidation by cytochrome P450 enzymes.[1] Similarly, the fluorine atoms on the phenyl ring can block sites of potential aromatic hydroxylation, prolonging the half-life of a drug.

• Conformational Constraint: The rigid cyclopropane ring locks the adjacent phenyl group into a specific orientation. This pre-organization can reduce the entropic penalty of binding to a receptor, potentially leading to higher affinity and selectivity.[1][7]

• Bioisosterism: The difluorophenylcyclopropylamine core can serve as a bioisostere for other groups, such as phenethylamines, allowing chemists to fine-tune pharmacological properties while maintaining the key binding interactions.

PART 4: Safety and Handling

As with any laboratory chemical, proper handling of 1-(2,6-Difluorophenyl)cyclopropanamine is essential for ensuring safety. The information below is a summary derived from available Safety Data Sheets (SDS).

GHS Hazard Identification

The compound is generally classified with the following hazards:

• H315: Causes skin irritation. [8][9]

• H319: Causes serious eye irritation. [8][9]

• H335: May cause respiratory irritation. [8][9]

Signal Word: Warning[8][10]

Self-Validating Safety Protocol

A self-validating safety protocol ensures that risks are continuously assessed and mitigated.

1. Engineering Controls:

• Causality: The potential for respiratory irritation necessitates that all handling of the solid or its solutions be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[10][11] This physically contains any dust or vapors, providing the primary line of defense.

2. Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly sealed safety goggles or a face shield to prevent contact with the eyes, which could cause serious irritation.[10][11]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[10][11] In case of skin contact, wash the affected area immediately and thoroughly with soap and water.[10][12]

• Respiratory Protection: If working outside of a fume hood or if dust/aerosol generation is unavoidable, a NIOSH-approved respirator may be necessary.

3. Storage and Incompatibilities:

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][11] Keep away from sources of ignition and incompatible substances.

• Incompatibilities: Avoid contact with strong oxidizing agents.[12]

4. Spill and Disposal:

• Spill Response: In the event of a spill, prevent further leakage if safe to do so. Absorb with an inert material and place it into a suitable container for disposal.[10]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[10][12]

References

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• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

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An In-depth Technical Guide on the Molecular Structure of 1-(2,6-Difluorophenyl)cyclopropanamine

Introduction

1-(2,6-Difluorophenyl)cyclopropanamine is a fascinating molecule that holds significant interest for researchers and professionals in the field of drug development. The unique combination of a strained cyclopropane ring and a difluorinated phenyl group imparts distinct physicochemical and pharmacological properties. This guide provides a comprehensive technical overview of its molecular structure, synthesis, and the profound implications of its structural motifs in medicinal chemistry.

The cyclopropylamine moiety is a prevalent structure in a variety of pharmacologically active compounds.[1] Its rigid, three-dimensional nature allows it to serve as a conformational constraint in drug candidates, often leading to enhanced potency and selectivity. The introduction of fluorine atoms into pharmaceutical agents is a widely used strategy to modulate properties such as metabolic stability, lipophilicity, and binding affinity.[2] In 1-(2,6-difluorophenyl)cyclopropanamine, the strategic placement of two fluorine atoms on the phenyl ring significantly influences its electronic and conformational landscape.

This document will delve into the intricacies of its molecular architecture, explore synthetic methodologies, and discuss the functional importance of its constituent parts, providing a foundational understanding for its application in modern drug discovery.

Molecular Structure and Conformational Analysis

The molecular formula of 1-(2,6-Difluorophenyl)cyclopropanamine is C9H9F2N, with a molecular weight of 169.17 g/mol .[3] The structure features a central cyclopropane ring bonded to both an amino group and a 2,6-difluorophenyl group.

Key Structural Features:

• Cyclopropane Ring: The three-membered ring is characterized by significant ring strain due to its compressed bond angles, which deviate substantially from the ideal tetrahedral angle of 109.5°. This inherent strain enhances the reactivity of the cyclopropyl group.[4]

• Amino Group: The primary amine (NH2) attached to the cyclopropane ring is a key functional group that contributes to the molecule's basicity and allows for the formation of salts and interactions with biological targets.[5]

• 2,6-Difluorophenyl Group: The phenyl ring is substituted with two fluorine atoms at the ortho positions. This substitution pattern has several important consequences:

  • Electronic Effects: Fluorine is the most electronegative element, and its presence significantly alters the electron distribution of the phenyl ring, impacting its interactions with other molecules.[2]

  • Conformational Restriction: The ortho-fluorine atoms can sterically hinder the rotation of the phenyl ring, influencing the overall three-dimensional shape of the molecule.

Conformational Preferences

The relative orientation of the phenyl ring and the amino group with respect to the cyclopropane ring is a critical determinant of the molecule's biological activity. Computational studies on related fluorinated cyclopropylamines have shown that fluorine substitution can dramatically influence conformational preferences and basicity due to stereoelectronic effects from hyperconjugative interactions.[6] These interactions can lead to different local charge distributions and hybridization of the nitrogen lone pair, ultimately affecting how the molecule binds to its target.[6]

Physicochemical and Spectroscopic Properties

The unique structural arrangement of 1-(2,6-Difluorophenyl)cyclopropanamine gives rise to a specific set of physicochemical and spectroscopic characteristics.

Physicochemical Data

Property	Value	Source
Molecular Formula	C9H9F2N	[3]
Molecular Weight	169.17 g/mol	[3]
XLogP3-AA	1.4	[7]
Hydrogen Bond Donor Count	1	[7]
Hydrogen Bond Acceptor Count	3	[7]

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and characterization of 1-(2,6-Difluorophenyl)cyclopropanamine.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule. Characteristic signals would be expected for the protons on the cyclopropane ring, the amino group, and the phenyl ring. For a related compound, (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine hydrochloride, proton signals appear in the regions of 1.20-1.45 ppm (cyclopropyl CH2), 2.40-2.78 ppm (cyclopropyl CH), and 7.05-7.32 ppm (aromatic CH).[8]

  • ¹³C NMR: The carbon NMR spectrum reveals the different carbon environments. The strained cyclopropane carbons would appear at distinct chemical shifts compared to the aromatic carbons.

  • ¹⁹F NMR: Fluorine NMR is a powerful tool for characterizing fluorinated compounds.[9][10] The 2,6-difluoro substitution pattern would give rise to a specific signal in the ¹⁹F NMR spectrum, confirming the presence and position of the fluorine atoms. For a similar difluorophenyl cyclopropane derivative, ¹⁹F NMR signals were observed at -138.9 ppm and -142.1 ppm.[8]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. The exact mass can be used to confirm the elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional groups. The N-H stretching vibrations of the primary amine would be expected in the region of 3300-3500 cm⁻¹, and C-F stretching vibrations would also be present.

Synthesis of Cyclopropylamines

The synthesis of cyclopropylamines is a significant area of research in organic chemistry, with numerous methods developed to access these valuable building blocks.[5]

General Synthetic Strategies:

Several classical and modern synthetic methods can be applied for the preparation of cyclopropylamines. These include:

• Curtius Rearrangement: This method involves the thermal or photochemical rearrangement of an acyl azide to an isocyanate, which can then be hydrolyzed to the corresponding amine. This has been successfully applied in the synthesis of various cyclopropylamine derivatives.[5][11]

• Kulinkovich-de Meijere and Kulinkovich–Szymoniak Reactions: These reactions provide efficient routes to cyclopropanols and cyclopropylamines from esters or amides and nitriles, respectively.[1][12]

• Metal-Catalyzed Cyclopropanation: The reaction of diazo compounds with olefins in the presence of a metal catalyst is a powerful method for forming the cyclopropane ring.[5]

• From Nitriles: A direct, one-step synthesis of primary cyclopropylamines from nitriles has been developed using a cooperative Ti(II)- and Lewis acid-mediated coupling with Grignard reagents.[12]

Exemplary Synthetic Workflow:

A common approach to synthesizing substituted cyclopropylamines involves the cyclopropanation of a corresponding alkene followed by functional group manipulation to introduce the amine.

Caption: A generalized synthetic pathway to 1-(2,6-difluorophenyl)cyclopropanamine.

Role in Medicinal Chemistry and Drug Development

The structural motifs present in 1-(2,6-Difluorophenyl)cyclopropanamine are highly relevant in the design of modern pharmaceuticals.

The Significance of the Cyclopropyl Moiety:

The cyclopropane ring is a versatile building block in drug design for several reasons:

• Metabolic Stability: The cyclopropyl group can act as a metabolically stable bioisostere for other groups, such as a gem-dimethyl or a vinyl group, thereby improving the pharmacokinetic profile of a drug candidate.

• Conformational Rigidity: Its rigid structure can help to lock a molecule into a bioactive conformation, leading to increased affinity for its biological target.

• Improved Physicochemical Properties: The introduction of a cyclopropane ring can modulate lipophilicity and aqueous solubility, which are critical parameters for drug absorption and distribution.[13]

The Impact of the Difluorophenyl Group:

The strategic placement of fluorine atoms on the phenyl ring can have a profound impact on a molecule's drug-like properties:[2]

• Enhanced Metabolic Stability: The strong carbon-fluorine bond is resistant to metabolic cleavage by cytochrome P450 enzymes, which can prevent unwanted metabolism at that position.[2]

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby functional groups, which can be advantageous for optimizing a drug's ionization state at physiological pH.

• Increased Binding Affinity: Fluorine can participate in favorable interactions with biological targets, such as hydrogen bonds and dipole-dipole interactions, potentially increasing binding affinity.[2] The difluorophenyl group, in particular, has been shown to enhance the potency of various therapeutic agents.[14][15]

Therapeutic Applications of Related Structures:

Derivatives of phenylcyclopropanamine have found applications in various therapeutic areas. For instance, (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine is a key intermediate in the synthesis of Ticagrelor, a platelet aggregation inhibitor used to prevent thrombotic events.[16][17] This highlights the importance of this structural class in the development of cardiovascular drugs.

Caption: The role of the core structure in drug development.

Conclusion

1-(2,6-Difluorophenyl)cyclopropanamine represents a confluence of structurally and functionally important motifs in medicinal chemistry. Its rigid cyclopropane core and electronically modified difluorophenyl ring provide a unique scaffold for the design of novel therapeutic agents. A thorough understanding of its molecular structure, conformational dynamics, and synthetic accessibility is crucial for leveraging its potential in drug discovery programs. The insights provided in this technical guide serve as a foundational resource for researchers and scientists dedicated to the development of next-generation pharmaceuticals.

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An In-depth Technical Guide to the Synthesis of 1-(2,6-Difluorophenyl)cyclopropanamine

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2,6-Difluorophenyl)cyclopropanamine is a valuable building block in medicinal chemistry, finding application in the development of novel therapeutic agents. The unique combination of the sterically hindered and electron-deficient 2,6-difluorophenyl motif with the rigid cyclopropylamine scaffold imparts distinct physicochemical properties to molecules incorporating this fragment. This guide provides a comprehensive overview of the viable synthetic pathways for the preparation of this key intermediate. Two primary strategies are explored in detail: the direct formation of the cyclopropylamine from a nitrile precursor via the Kulinkovich-Szymoniak reaction, and a two-step approach involving the synthesis of a cyclopropyl ketone followed by reductive amination. This document is intended to serve as a technical resource, offering insights into the mechanistic underpinnings of these transformations and providing actionable experimental protocols for laboratory application.

Introduction

The synthesis of substituted cyclopropylamines is of significant interest in the pharmaceutical industry due to the prevalence of this structural motif in a wide range of biologically active compounds. The cyclopropane ring introduces conformational rigidity, while the amine functionality provides a key site for interaction with biological targets. The 2,6-difluorophenyl substituent further modulates the properties of the molecule by altering its lipophilicity, metabolic stability, and binding interactions. This guide focuses on the practical synthesis of 1-(2,6-difluorophenyl)cyclopropanamine, a compound of interest for the development of new chemical entities.

We will delve into two distinct and complementary synthetic strategies. The first leverages the power of organotitanium chemistry in the Kulinkovich-Szymoniak reaction for a convergent synthesis. The second follows a more traditional, yet robust, sequence involving the formation of a ketone intermediate. For each pathway, we will discuss the underlying chemical principles, key experimental considerations, and detailed procedural outlines.

Pathway 1: Direct Cyclopropanation of 2,6-Difluorophenylacetonitrile via the Kulinkovich-Szymoniak Reaction

The Kulinkovich-Szymoniak reaction is a powerful transformation for the synthesis of primary cyclopropylamines directly from nitriles.[1] This method utilizes a titanacyclopropane intermediate, generated in situ from a Grignard reagent and a titanium(IV) alkoxide, which then reacts with the nitrile to form an azatitanacycle. Subsequent treatment with a Lewis acid promotes ring contraction to the desired cyclopropylamine.[2]

Reaction Rationale and Mechanism

The generally accepted mechanism for the Kulinkovich-Szymoniak reaction is initiated by the formation of a titanacyclopropane species from the reaction of a Grignard reagent (typically ethylmagnesium bromide) with a titanium(IV) alkoxide, such as titanium(IV) isopropoxide.[3] This reactive intermediate then undergoes a cycloaddition with the nitrile group of 2,6-difluorophenylacetonitrile to form a five-membered azatitanacycle. The crucial final step involves the addition of a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂), which coordinates to the nitrogen atom and facilitates a ring contraction to furnish the 1-(2,6-difluorophenyl)cyclopropanamine.[2]

Synthesis of the Precursor: 2,6-Difluorophenylacetonitrile

A reliable supply of the starting nitrile is essential. 2,6-Difluorophenylacetonitrile can be readily prepared from the corresponding benzyl halide.

Step 1: Synthesis of 2,6-Difluorobenzyl Bromide

2,6-Difluorobenzyl bromide can be synthesized from 2,6-difluorotoluene via a radical bromination reaction. A method using hydrobromic acid and hydrogen peroxide under photochemical conditions offers a cost-effective and milder alternative to traditional brominating agents like N-bromosuccinimide.[4]

Step 2: Cyanation of 2,6-Difluorobenzyl Bromide

The conversion of 2,6-difluorobenzyl bromide to 2,6-difluorophenylacetonitrile is a standard nucleophilic substitution reaction.

Experimental Protocol: Synthesis of 2,6-Difluorophenylacetonitrile

• Materials:

  • 2,6-Difluorobenzyl bromide

  • Sodium cyanide (NaCN)

  • Dimethyl sulfoxide (DMSO)

  • Deionized water

  • Ethyl acetate

  • Brine

• Procedure:

  • In a well-ventilated fume hood, dissolve 2,6-difluorobenzyl bromide (1.0 eq) in DMSO.

  • Carefully add sodium cyanide (1.1 eq) to the solution. Caution: Sodium cyanide is highly toxic. Handle with appropriate personal protective equipment.

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into a separatory funnel containing deionized water and ethyl acetate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford crude 2,6-difluorophenylacetonitrile.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Kulinkovich-Szymoniak Reaction Protocol

The following is a general protocol that can be adapted for the synthesis of 1-(2,6-difluorophenyl)cyclopropanamine. Optimization of reaction conditions may be necessary to achieve optimal yields.

Experimental Protocol: 1-(2,6-Difluorophenyl)cyclopropanamine

• Materials:

  • 2,6-Difluorophenylacetonitrile

  • Titanium(IV) isopropoxide (Ti(OiPr)₄)

  • Ethylmagnesium bromide (EtMgBr) in a suitable solvent (e.g., THF or Et₂O)

  • Boron trifluoride etherate (BF₃·OEt₂)

  • Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

  • Aqueous sodium hydroxide (NaOH) solution

  • Brine

• Procedure:

  • To a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), add a solution of 2,6-difluorophenylacetonitrile (1.0 eq) in anhydrous Et₂O or THF.

  • Add titanium(IV) isopropoxide (1.2 eq) to the solution and cool the mixture to -78 °C.

  • Slowly add a solution of ethylmagnesium bromide (2.2 eq) to the cooled mixture, maintaining the temperature below -70 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Cool the reaction mixture to 0 °C and slowly add boron trifluoride etherate (1.5 eq).

  • Stir the mixture at room temperature for 2-4 hours.

  • Quench the reaction by the slow addition of an aqueous NaOH solution at 0 °C.

  • Filter the resulting suspension through a pad of Celite®, washing the filter cake with Et₂O.

  • Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with Et₂O (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 1-(2,6-difluorophenyl)cyclopropanamine.

Pathway 2: Synthesis via a 2,6-Difluorophenyl Cyclopropyl Ketone Intermediate

An alternative strategy involves the initial construction of a 2,6-difluorophenyl cyclopropyl ketone, which is then converted to the target amine. This pathway offers a different set of synthetic challenges and opportunities for purification of intermediates.

Synthesis of 2,6-Difluorophenyl Cyclopropyl Ketone

The most direct method for the synthesis of aryl cyclopropyl ketones is the Friedel-Crafts acylation of the corresponding arene with cyclopropanecarbonyl chloride.[5] However, the strong electron-withdrawing nature of the two fluorine atoms in 2,6-difluorobenzene deactivates the aromatic ring towards electrophilic substitution, potentially leading to low yields. Furthermore, studies have shown that Friedel-Crafts reactions with 2,2-difluorocyclopropanecarbonyl chloride can lead to unexpected ring-opening products, a reactivity that may be a concern with other substituted cyclopropanecarbonyl chlorides under harsh Lewis acid conditions.[6]

A more viable approach may be the palladium-catalyzed carbonylative cross-coupling of an aryl halide with a cyclopropyl organometallic reagent.[5]

Conversion of the Ketone to the Amine: Reductive Amination

The transformation of the 2,6-difluorophenyl cyclopropyl ketone to the corresponding primary amine can be achieved through reductive amination. The Leuckart-Wallach reaction, which utilizes ammonium formate or formamide as both the nitrogen source and the reducing agent, is a classic method for this conversion.[7]

Mechanism of the Leuckart-Wallach Reaction

The reaction proceeds through the formation of an iminium ion intermediate from the ketone and ammonia (generated from ammonium formate). The formate anion then acts as a hydride donor to reduce the iminium ion to the amine.[8] The reaction is typically carried out at elevated temperatures.

Experimental Protocol: Reductive Amination of 2,6-Difluorophenyl Cyclopropyl Ketone

• Materials:

  • 2,6-Difluorophenyl cyclopropyl ketone

  • Ammonium formate

  • Formic acid (optional, can accelerate the reaction)

  • Deionized water

  • Diethyl ether (Et₂O)

  • Aqueous sodium hydroxide (NaOH) solution

  • Brine

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine 2,6-difluorophenyl cyclopropyl ketone (1.0 eq) and ammonium formate (5-10 eq).

  • Heat the mixture to 160-180 °C and maintain this temperature for 6-12 hours. The reaction can be monitored by TLC.

  • Cool the reaction mixture to room temperature and add an aqueous NaOH solution to basify the mixture.

  • Extract the aqueous layer with Et₂O (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-(2,6-difluorophenyl)cyclopropanamine.

Data Summary

Pathway	Key Reaction	Starting Materials	Advantages	Challenges
1	Kulinkovich-Szymoniak Reaction	2,6-Difluorophenylacetonitrile, EtMgBr, Ti(OiPr)₄	Convergent, direct formation of the primary amine	Requires stoichiometric organotitanium reagents, sensitivity to air and moisture
2	Reductive Amination	2,6-Difluorophenyl Cyclopropyl Ketone, Ammonium Formate	Utilizes more traditional and robust reactions, potential for intermediate purification	Synthesis of the ketone precursor can be challenging, high reaction temperatures for amination

Conclusion

This technical guide has outlined two distinct and viable synthetic pathways for the preparation of 1-(2,6-difluorophenyl)cyclopropanamine. The choice of a particular route will depend on the specific requirements of the research program, including scale, available starting materials, and technical capabilities.

The Kulinkovich-Szymoniak reaction offers an elegant and direct approach, though it necessitates careful handling of organometallic reagents. The two-step sequence via a ketone intermediate, while longer, may be more amenable to certain laboratory settings and allows for the isolation and purification of a key intermediate. Both pathways provide access to a valuable building block for the exploration of new chemical space in drug discovery and development. Further optimization of the presented protocols may be required to achieve desired yields and purity on a larger scale.

References

• Bertus, P., & Szymoniak, J. (2001). New and easy route to primary cyclopropylamines from nitriles.
• Crossley, F. S., & Moore, M. L. (1944). STUDIES ON THE LEUCKART REACTION. Journal of the American Chemical Society, 66(7), 1171-1174.
• Kulinkovich, O. G. (2004). The Kulinkovich reaction. Synlett, (1), 77-89.
• Kulinkovich, O. G., Sviridov, S. V., Vasilevskii, D. A., & Pritytskaya, T. S. (1989). Titanium (IV) isopropoxide-catalyzed formation of 1-substituted cyclopropanols in the reaction of ethylmagnesium bromide with methyl alkanecarboxylates. Zhurnal Organicheskoi Khimii, 25(10), 2244-2245.

• Organic Chemistry Portal. (n.d.). Kulinkovich-Szymoniak Reaction. Retrieved from [Link]

• Szymoniak, J., & Bertus, P. (2007). Titanium-mediated synthesis of primary cyclopropylamines from nitriles and Grignard reagents. Synlett, (9), 1346-1358.

• Wikipedia. (2023, December 2). Leuckart reaction. In Wikipedia. Retrieved from [Link]

• SynArchive. (n.d.). Kulinkovich Reaction. Retrieved from [Link]

• Gagnon, A. (2017). Novel Synthesis of Aryl Cyclopropylketones. Synfacts, 13(07), 0732.
• CN102070398A - Preparation method of 2,6-difluorobenzyl bromide. (2011).
• Dolbier Jr, W. R., Cornett, E., Martinez, H., & Xu, W. (2011). Friedel-Crafts reactions of 2,2-difluorocyclopropanecarbonyl chloride: unexpected ring-opening chemistry. The Journal of organic chemistry, 76(9), 3450–3456.

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• 2. Kulinkovich-Szymoniak Reaction [organic-chemistry.org]
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• 4. sioc.cas.cn [sioc.cas.cn]
• 5. Chloride ion-catalyzed generation of difluorocarbene for efficient preparation of gem-difluorinated cyclopropenes and cyclopropanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Friedel-Crafts reactions of 2,2-difluorocyclopropanecarbonyl chloride: unexpected ring-opening chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]

(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine synthesis

An In-depth Technical Guide to the Synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Abstract

(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine is a critical chiral intermediate in the synthesis of Ticagrelor, a potent P2Y₁₂ receptor antagonist used extensively as an antiplatelet agent.[1][2] The precise stereochemistry of this molecule—specifically the (1R,2S)-trans configuration—is paramount to the biological activity of the final active pharmaceutical ingredient (API).[1] Consequently, the development of stereoselective, scalable, and efficient synthetic routes is a subject of significant interest in pharmaceutical process chemistry. This guide provides a comprehensive overview of the core synthetic strategies, delving into the mechanistic rationale, comparative analysis of different routes, and detailed experimental protocols. We will explore classical chemical transformations, modern asymmetric catalysis, and emerging biocatalytic methods, offering researchers and drug development professionals a thorough understanding of the landscape for producing this key building block.

Introduction: The Strategic Importance of a Chiral Amine

The therapeutic efficacy of many modern pharmaceuticals is intrinsically linked to their chirality. Ticagrelor is a prime example, where the specific spatial arrangement of the (1R,2S)-2-(3,4-difluorophenyl)cyclopropylamino group is essential for its reversible binding to the P2Y₁₂ receptor.[1][3] The synthesis of the cyclopropanamine intermediate, often abbreviated as CPA, presents a formidable challenge: the creation of two contiguous stereocenters on a strained cyclopropane ring with a trans-relationship.

The primary synthetic hurdles include:

• Stereocontrol: Achieving high diastereomeric and enantiomeric purity.

• Scalability: Ensuring the process is viable for industrial-scale production.

• Safety & Sustainability: Avoiding hazardous reagents and minimizing environmental impact.

This guide will dissect the main retrosynthetic approaches that have been developed to address these challenges.

Retrosynthetic Analysis and Core Synthetic Philosophies

The synthesis of (1R,2S)-CPA can be approached from several distinct strategic directions. A high-level retrosynthetic analysis reveals that most routes converge on a key intermediate: trans-(1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxylic acid or a derivative thereof. The final amine functionality is typically installed in a late-stage, stereoretentive transformation.

dot graph "Retrosynthetic_Analysis" { layout=dot; rankdir="LR"; node [shape=box, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

CPA [label="(1R,2S)-CPA (Amine)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Isocyanate [label="(1R,2R)-Isocyanate", fillcolor="#F1F3F4", fontcolor="#202124"]; Amide [label="(1R,2R)-Carboxamide", fillcolor="#F1F3F4", fontcolor="#202124"]; Acid [label="(1R,2R)-Carboxylic Acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Ester [label="(1R,2R)-Carboxylate Ester", fillcolor="#FBBC05", fontcolor="#202124"]; Alkene [label="3,4-Difluoro-Substituted Alkene", fillcolor="#34A853", fontcolor="#FFFFFF"];

CPA -> Isocyanate [label="Hydrolysis"]; Isocyanate -> Acid [label="Curtius\nRearrangement"]; CPA -> Amide [label="Hofmann\nRearrangement"]; Amide -> Acid [label="Amidation"]; Acid -> Ester [label="Hydrolysis"]; Ester -> Alkene [label="Asymmetric\nCyclopropanation"]; } caption [label="Fig. 1: Key retrosynthetic disconnections for (1R,2S)-CPA.", shape=plaintext, fontsize=10];

The primary strategies derived from this analysis are:

• Classical Rearrangements: Utilizing the Curtius or Hofmann rearrangement to convert a carboxylic acid derivative into the target amine.[4][5][6]

• Asymmetric Synthesis: Employing chiral auxiliaries or catalysts to establish the desired stereochemistry early in the sequence.[4][6][7]

• Biocatalysis: Leveraging enzymes for highly selective transformations, particularly for creating chiral alcohol precursors.[8]

• Diastereomeric Resolution: Synthesizing a mixture of stereoisomers and separating the desired one, often via crystallization with a chiral resolving agent like mandelic acid.[2][4]

Key Synthetic Methodologies in Detail

Route A: Synthesis via Curtius Rearrangement

This pathway is one of the most established methods, relying on the conversion of a carboxylic acid to an amine via an isocyanate intermediate. While effective, it traditionally involves the use of potentially explosive azide compounds.[6][9]

Causality and Mechanistic Insight: The Curtius rearrangement proceeds through an acyl azide, which upon heating, loses N₂ gas to form a highly reactive acyl nitrene. This nitrene rapidly rearranges to an isocyanate. The stereochemistry of the cyclopropane ring is retained throughout this process. Subsequent hydrolysis of the isocyanate yields the primary amine.

dot graph "Curtius_Workflow" { graph [splines=ortho, nodesep=0.6]; node [shape=box, style=filled, fontname="Helvetica", fontsize=10, width=2, height=0.6]; edge [fontname="Helvetica", fontsize=9];

Start [label="3,4-Difluorobenzaldehyde", fillcolor="#34A853", fontcolor="#FFFFFF"]; Alkene [label="(E)-3-(3,4-difluorophenyl)\nacrylonitrile", fillcolor="#F1F3F4", fontcolor="#202124"]; CycloEster [label="trans-Cyclopropane\nCarboxylate Ester", fillcolor="#FBBC05", fontcolor="#202124"]; Acid [label="trans-(rac)-Carboxylic Acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ResolvedAcid [label="(1R,2R)-Carboxylic Acid", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Azide [label="(1R,2R)-Acyl Azide", fillcolor="#F1F3F4", fontcolor="#202124"]; Amine [label="(1R,2S)-CPA", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> Alkene [label="Wittig or Aldol\nCondensation"]; Alkene -> CycloEster [label="Cyclopropanation\n(e.g., Ylide)"]; CycloEster -> Acid [label="Hydrolysis"]; Acid -> ResolvedAcid [label="Chiral Resolution\n(e.g., R-mandelic acid)"]; ResolvedAcid -> Azide [label="SOCl₂, then NaN₃\nor DPPA"]; Azide -> Amine [label="Thermal Rearrangement\n& Hydrolysis"]; } caption [label="Fig. 2: Workflow for CPA synthesis via Curtius rearrangement.", shape=plaintext, fontsize=10];

Experimental Protocol (Illustrative)

• Synthesis of trans-(1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxylic acid:

  • 3,4-Difluorobenzaldehyde is reacted with acetonitrile in the presence of a base (e.g., KOH) to yield (E)-3-(3,4-difluorophenyl)acrylonitrile.[9]

  • The acrylonitrile is subjected to cyclopropanation using trimethylsulfoxonium iodide and a base like sodium hydride in DMSO to form the racemic trans-cyclopropanecarbonitrile.[5]

  • Hydrolysis of the nitrile under basic or acidic conditions yields the racemic trans-carboxylic acid.

  • The racemic acid is then resolved. For instance, a solution of the acid is treated with (R)-mandelic acid in a suitable solvent like methanol. The desired (1R,2R)-acid/(R)-mandelic acid salt crystallizes out, which is then isolated and treated with a base to liberate the pure (1R,2R)-carboxylic acid.[4]

• Curtius Rearrangement:

  • The resolved (1R,2R)-carboxylic acid is converted to its acid chloride using thionyl chloride (SOCl₂).[4][6]

  • The crude acid chloride is carefully reacted with sodium azide (NaN₃) in a biphasic system (e.g., toluene/water) with a phase-transfer catalyst to form the acyl azide.[9]

  • The organic layer containing the acyl azide is heated in an inert solvent like toluene. The rearrangement to the isocyanate occurs, typically around 80-110 °C.

  • The resulting isocyanate is then hydrolyzed with aqueous acid (e.g., HCl) to furnish the final product, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine, which can be isolated as its hydrochloride salt.[10]

Trustworthiness Note: The use of sodium azide is a significant operational hazard due to its toxicity and explosive potential, especially in the presence of acids (formation of hydrazoic acid).[6][9] Industrial processes often seek alternatives or employ stringent safety controls.

Route B: Synthesis via Hofmann Rearrangement

The Hofmann rearrangement provides a safer, azide-free alternative to the Curtius rearrangement for converting a carboxylic acid derivative to the amine.[6] This route proceeds via a primary carboxamide intermediate.

Causality and Mechanistic Insight: The reaction involves treating a primary amide with sodium hypobromite or hypochlorite. The amide is N-halogenated, deprotonated to form a haloamide anion, which then rearranges with the expulsion of the halide ion to form an isocyanate. The stereocenter alpha to the carbonyl is not affected. This isocyanate is hydrolyzed in situ to the amine. A variation involves activating the amide as an N-acyloxy derivative, which rearranges upon treatment with a non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[4][5]

Experimental Protocol (Illustrative)

• Preparation of (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxamide:

  • Starting with the resolved (1R,2R)-carboxylic acid from Route A, the amide is formed using standard methods (e.g., conversion to the acid chloride followed by reaction with aqueous ammonia).

  • Alternatively, the carboxylic acid can be reacted with aqueous hydroxylamine, and the resulting hydroxamic acid is further processed.[5]

• Hofmann Rearrangement (DBU Variation):

  • The (1R,2R)-carboxamide is mixed with pyridine and acetic anhydride to yield (1R,2R)-N-(acetyloxy)-2-(3,4-difluorophenyl)-1-cyclopropane carboxamide.[4][5]

  • This intermediate is dissolved in a solvent like tetrahydrofuran (THF).

  • DBU is added to the solution, which induces the rearrangement to the isocyanate.

  • The reaction is worked up with isopropyl acetate and aqueous ammonium chloride to hydrolyze the isocyanate and isolate the final (1R,2S)-CPA product.[4][5]

Data Comparison: Curtius vs. Hofmann

Feature	Curtius Rearrangement	Hofmann Rearrangement
Key Reagent	Sodium Azide / DPPA	NaOCl / NaOBr / DBU
Safety Profile	High hazard (explosive potential, toxicity)[6][9]	Generally safer, avoids azides[6]
Intermediate	Acyl Azide	N-haloamide / N-acyloxyamide
Industrial Use	Used with strict controls	Often preferred for safety
Overall Yield	Can be low over multiple steps[4][9]	Generally good

Route C: Asymmetric Catalysis and Biocatalysis

To circumvent the need for classical resolution, modern approaches introduce chirality catalytically. This is often more atom-economical and efficient.

Principle 1: Asymmetric Cyclopropanation: A prochiral alkene, 3,4-difluorostyrene, is reacted with a diazoacetate in the presence of a chiral transition metal catalyst (e.g., based on Ruthenium or Rhodium) to directly form an enantiomerically enriched cyclopropanecarboxylate ester.[5][7]

Principle 2: Biocatalytic Reduction: A prochiral ketone is reduced to a chiral alcohol using a highly selective enzyme. This alcohol then serves as a chiral building block for subsequent steps. This approach is a hallmark of green chemistry.[8]

dot graph "Biocatalytic_Workflow" { layout=dot; rankdir="LR"; node [shape=box, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

Start [label="2-Chloro-1-(3,4-difluoro\nphenyl)ethanone", fillcolor="#34A853", fontcolor="#FFFFFF"]; Alcohol [label="(S)-2-Chloro-1-(3,4-difluoro\nphenyl)ethanol", fillcolor="#F1F3F4", fontcolor="#202124"]; Ester [label="(1R,2R)-Cyclopropyl\nCarboxylate Ester", fillcolor="#FBBC05", fontcolor="#202124"]; Amine [label="(1R,2S)-CPA", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> Alcohol [label="Carbonyl Reductase\n+ Coenzyme (NADPH)"]; Alcohol -> Ester [label="Cyclopropanation with\nTriethylphosphoacetate"]; Ester -> Amine [label="Ammonolysis then\nHofmann Degradation"]; } caption [label="Fig. 3: Green chemistry approach using biocatalytic reduction.", shape=plaintext, fontsize=10];

Experimental Protocol (Biocatalytic Route Overview)

• Friedel-Crafts Acylation: 1,2-Difluorobenzene is reacted with chloroacetyl chloride in the presence of a Lewis acid like AlCl₃ to produce 2-chloro-1-(3,4-difluorophenyl)ethanone.[5][6]

• Asymmetric Reduction: The ketone substrate is subjected to an asymmetric reduction using a specific carbonyl reductase enzyme in a buffered aqueous system, with a coenzyme regeneration system in place. This stereoselectively yields the (S)-alcohol.[8]

• Cyclopropanation: The resulting chiral alcohol is reacted with triethylphosphoacetate in the presence of a strong base like sodium hydride to form ethyl (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxylate.[5][8]

• Conversion to Amine: The ester is converted to the primary amide via ammonolysis. The amide is then subjected to a Hofmann rearrangement (as described in Route B) to yield the final (1R,2S)-CPA.[8]

Final Purification and Salt Formation

The free base of (1R,2S)-CPA is often an oil, which is difficult to handle, purify, and store long-term.[1] Therefore, the final step in its preparation is almost always the formation of a stable, crystalline salt. This facilitates purification by recrystallization and improves the compound's handling characteristics.

Common Salts:

• Hydrochloride Salt: Formed by treating a solution of the free base with hydrochloric acid.[1][10]

• (R)-Mandelate Salt: Formed by reaction with (R)-mandelic acid. This salt formation can also serve as the final resolution step to upgrade the enantiomeric purity of the amine.[2][4]

Protocol: Hydrochloride Salt Formation

• The crude (1R,2S)-CPA free base is dissolved in a suitable solvent, such as methanol (MeOH) or ethyl acetate.

• A solution of hydrochloric acid (e.g., 37% aqueous HCl or HCl in a solvent like isopropanol) is added to the stirred solution.[10]

• The reaction mixture is stirred, often with cooling, to induce crystallization.

• The resulting white crystalline solid is filtered, washed with a cold solvent, and dried under vacuum to yield (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride.[10]

Conclusion and Future Outlook

The synthesis of (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine is a well-studied field driven by its importance in the manufacturing of Ticagrelor. While classical routes involving Curtius rearrangements and chiral resolutions are well-established, they face challenges related to safety and efficiency. The industry trend is clearly moving towards more elegant and sustainable solutions.

Future developments will likely focus on:

• Novel Catalytic Systems: Discovery of more active and cheaper catalysts for asymmetric cyclopropanation.

• Process Intensification: Development of continuous flow processes to improve safety and throughput, especially for hazardous reactions.

• Expanded Biocatalytic Toolbox: Engineering new enzymes that can perform key steps with even higher selectivity and broader substrate scope.

By integrating principles of green chemistry, asymmetric catalysis, and robust process engineering, the synthesis of this vital pharmaceutical intermediate will continue to evolve towards safer, more economical, and environmentally responsible methods.

References

• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine. (n.d.). Google Patents.
• EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts. (2013). Google Patents.
• EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts. (2013). Google Patents.

• Reddy, B. S., et al. (2017). An efficient and safe process for the preparation of ticagrelor, a platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring. BMC Chemistry. Retrieved February 15, 2026, from [Link]

• CN107827755B - Synthesis method of ticagrelor intermediate (1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine. (2020). Google Patents.

• Reddy, S. V., et al. (2016). SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI- PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES. RASĀYAN Journal of Chemistry. Retrieved February 15, 2026, from [Link]

• Reddy, S. V., et al. (2016). synthesis of high pure ticagrelor, an anti- platelet drug substance and its possible process related impurities. Academia.edu. Retrieved February 15, 2026, from [Link]

• WO2013144295A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts. (2013). Google Patents.

• Kumar, V., et al. (2014). Novel synthesis of Ticagrelor, an antithrombotic drug. Journal of Chemical and Pharmaceutical Research. Retrieved February 15, 2026, from [Link]

• WO 2013/144295 A1. (2013). Google APIs. Retrieved February 15, 2026, from [Link]

• WO2018090929A1 - Method for biologically preparing (1r,2s)-2-(3,4-difluorophenyl)cyclopropanamine d-mandelate (i). (2018). Google Patents.

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A Technical Guide to the Discovery of Novel Difluorophenylcyclopropanamine Derivatives: Synthesis, Biological Evaluation, and Structure-Activity Relationship (SAR)

Executive Summary

The confluence of unique structural motifs in medicinal chemistry often yields compounds with exceptional therapeutic potential. This guide focuses on one such scaffold: difluorophenylcyclopropanamine. The incorporation of a difluorophenyl group can significantly enhance metabolic stability and modulate electronic properties, while the cyclopropylamine moiety introduces conformational rigidity and novel vectoral properties for target engagement.[1][2] This document provides an in-depth exploration of the discovery process for novel derivatives of this class, from synthetic strategy and execution to biological evaluation and systematic structure-activity relationship (SAR) analysis. We will delve into the causal reasoning behind experimental choices, present detailed protocols for key transformations, and outline the logical framework for optimizing these promising molecular scaffolds for drug development.

The Strategic Value of the Difluorophenylcyclopropanamine Scaffold

The decision to pursue the difluorophenylcyclopropanamine core is rooted in established medicinal chemistry principles. The scaffold is a synergistic combination of two high-value pharmacophoric elements.

• The Cyclopropylamine Moiety: This small, strained ring is not merely a passive linker. Its rigid structure reduces the entropic penalty upon binding to a biological target by locking the conformation of the attached phenyl ring and amine group.[3] This conformational constraint can lead to higher binding affinity and improved selectivity. Furthermore, the cyclopropane ring can serve as a bioisostere for a carbon-carbon double bond, enhancing metabolic stability and reducing potential off-target effects.[4]

• The Difluorophenyl Moiety: The strategic introduction of fluorine atoms is a cornerstone of modern drug design.[2] Specifically, a difluorophenyl group, such as the common 3,4-difluoro substitution, imparts several key advantages:

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to oxidative metabolism by cytochrome P450 enzymes. This often translates to a longer plasma half-life and improved bioavailability.[5]

  • Modulation of Physicochemical Properties: Fluorine is highly electronegative, altering the electronic properties of the phenyl ring. This can influence the pKa of the amine group, affecting its ionization state at physiological pH and its ability to form critical interactions, such as hydrogen bonds, with a target protein.[2]

  • Enhanced Binding Affinity: The fluorine atoms can engage in favorable orthogonal multipolar interactions (e.g., with backbone amides) or displace water molecules in a binding pocket, contributing to increased ligand affinity.[2]

The combination of these features makes difluorophenylcyclopropanamine derivatives compelling candidates for targeting a range of biological systems, from CNS receptors to enzymes involved in thrombosis.[6][7]

Synthetic Strategies and Methodologies

The synthesis of difluorophenylcyclopropanamine derivatives, particularly specific stereoisomers, requires a carefully planned multi-step approach. A common strategy involves the initial construction of a difluorophenyl-substituted cyclopropane ring bearing a precursor functional group, which is subsequently converted to the desired amine.

A prevalent pathway begins with a 3,4-difluorophenyl-substituted alkene, which undergoes cyclopropanation.[6][8] The choice of cyclopropanation reagent is critical for controlling stereochemistry and ensuring compatibility with other functional groups. The resulting cyclopropyl intermediate, often a carboxylic acid or ester, is then converted to the amine via a rearrangement reaction.

The overall workflow can be visualized as follows:

Caption: Synthetic workflow for a difluorophenylcyclopropanamine derivative.

Causality in Experimental Design

• Choice of Alkene Synthesis: The initial step often involves creating an alkene like (E)-3-(3,4-difluorophenyl)-2-propenoic acid from 3,4-difluorobenzaldehyde.[6] A Wittig reaction or aldol condensation is chosen for its reliability and control over the double bond geometry, which is crucial for the subsequent stereochemistry of the cyclopropane ring.

• Stereoselective Cyclopropanation: To form the cyclopropane ring, a method like the Corey-Chaykovsky reaction, using a reagent such as trimethylsulfoxonium iodide, is often employed.[4][6] This choice is dictated by its efficiency and its tendency to produce the thermodynamically favored trans isomer, which is frequently the desired stereochemistry for biological activity.

• Amine Formation via Curtius Rearrangement: Converting the carboxylic acid to an amine is a critical step. While other methods exist, the Curtius rearrangement is a well-established and reliable transformation.[6][8] It proceeds through a carbonyl azide intermediate which rearranges to an isocyanate, followed by hydrolysis to the amine. This method is often preferred over alternatives like the Hofmann rearrangement due to milder conditions and fewer side products. However, it's important to note that inorganic azides can be explosive, necessitating careful handling and consideration of alternative, safer routes in large-scale synthesis.[6]

Detailed Experimental Protocol: Synthesis of trans-2-(3,4-difluorophenyl)cyclopropanecarbohydrazide

This protocol describes a key intermediate step in the synthesis of the target amine, based on procedures outlined in the literature.[8]

Objective: To convert a methyl cyclopropanecarboxylate ester to its corresponding hydrazide, a precursor for the Curtius rearrangement.

Materials:

• Methyl trans-2-(3,4-difluorophenyl)cyclopropanecarboxylate (1 equivalent)

• Hydrazine hydrate (10 equivalents)

• Methanol (as solvent)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• Reaction Setup: Charge a round-bottom flask with methyl trans-2-(3,4-difluorophenyl)cyclopropanecarboxylate (1.0 eq).

• Solvent Addition: Add methanol to the flask (approx. 5-10 mL per gram of ester).

• Reagent Addition: Add hydrazine hydrate (10.0 eq) to the solution at room temperature with stirring. The large excess of hydrazine hydrate drives the reaction to completion.

• Heating: Heat the reaction mixture to reflux (approximately 70 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to confirm the consumption of the starting ester.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Reduce the solvent volume under reduced pressure using a rotary evaporator.

  • Add water to the concentrated residue to precipitate the product.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water to remove any remaining hydrazine.

  • Dry the collected solid under vacuum to yield the desired trans-2-(3,4-difluorophenyl)cyclopropanecarbohydrazide as a white solid.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, MS).

Self-Validation: The protocol's success is validated by monitoring the disappearance of the starting material via TLC/HPLC and by the characterization of the isolated product, which should show the absence of the methyl ester peak and the presence of characteristic hydrazide peaks in the NMR spectrum.

Biological Evaluation and Therapeutic Potential

Once synthesized, novel derivatives undergo rigorous biological screening to determine their activity and potential therapeutic applications. The difluorophenylcyclopropanamine scaffold has been successfully employed in several therapeutic areas.

• Antiplatelet Agents: The (1R,2S)-2-(3,4-difluorophenyl)cyclopropylamine core is a key intermediate in the synthesis of Ticagrelor, a P2Y12 receptor antagonist used to prevent thrombotic events.[6] The specific stereochemistry and the physicochemical properties imparted by the difluorophenyl group are critical for its potent and reversible binding to the receptor.

• CNS Disorders: Fluorinated 2-phenylcyclopropylmethylamines have been designed and synthesized as selective serotonin 2C (5-HT2C) receptor agonists.[7] These agents have potential for treating obesity and other CNS disorders. The fluorine substitutions on the cyclopropane ring were explored to increase lipophilicity for better brain penetration and to block potential sites of metabolism.[7]

• Antimicrobial Agents: Amide derivatives incorporating a cyclopropane ring have been synthesized and evaluated for their antibacterial and antifungal activities.[4] The cyclopropane acts as a rigid scaffold to present the aryl and amide groups in a defined orientation for interaction with microbial targets.

The initial screening process typically involves in vitro assays to measure the compound's effect on a specific target (e.g., receptor binding affinity or enzyme inhibition).

Caption: Antagonist mechanism at a target receptor (e.g., P2Y12).

Structure-Activity Relationship (SAR) Analysis

SAR analysis is the systematic study of how changes in a molecule's structure affect its biological activity.[9] For difluorophenylcyclopropanamine derivatives, key areas for modification include the substitution pattern on the phenyl ring, the stereochemistry of the cyclopropane ring, and derivatization of the amine group.

The goal is to build a model that correlates structural features with activity, guiding the design of more potent and selective compounds.[9]

Table 1: Representative SAR Data for a Hypothetical Series of 5-HT2C Receptor Agonists

Compound ID	Phenyl Substitution	N-Substitution	5-HT2C EC₅₀ (nM)	5-HT2B/5-HT2C Selectivity Ratio
1 (Base)	3,4-difluoro	-H	150	10x
2	4-fluoro	-H	598[7]	3x
3	3,4-dichloro	-H	220	8x
4	3,4-difluoro	-CH₃	125	12x
5	3,4-difluoro	-CH₂-Ph(2-OMe)	35[7]	>50x

SAR Insights from Table 1:

• Phenyl Ring Substitution: Comparing compound 1 to 2 suggests that difluoro substitution is superior to monofluorination for potency at the 5-HT2C receptor.[7] Changing the halogens from fluoro (1) to chloro (3) results in a slight loss of potency, indicating that the electronegativity and size of the substituent are important factors.

• N-Substitution: Small alkylation of the primary amine (compound 4 ) has a minimal effect on potency. However, the introduction of a larger, specifically chosen substituent like a 2-methoxybenzyl group (compound 5 ) dramatically increases both potency and selectivity.[7] This suggests the presence of a specific hydrophobic pocket in the receptor that can be exploited for enhanced binding.

This systematic approach allows researchers to rationally design the next generation of compounds, optimizing for potency, selectivity, and drug-like properties.

Conclusion and Future Outlook

The difluorophenylcyclopropanamine scaffold represents a validated and highly valuable starting point for the discovery of novel therapeutics. Its inherent properties—conformational rigidity, metabolic stability, and tunable electronics—provide a robust platform for engaging a wide variety of biological targets. The synthetic routes, while requiring careful stereochemical control, are well-established and amenable to modification for the creation of diverse chemical libraries.

Future work in this area will likely focus on exploring novel substitutions on the phenyl ring, developing more complex N-substituted derivatives, and applying this core scaffold to new and challenging biological targets. As our understanding of synthetic methodologies and target biology continues to grow, the potential for discovering new, impactful medicines based on this exceptional scaffold remains significant.

References

• Title: Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio - Longdom Publishing Source: Longdom Publishing URL
• Title: EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)
• Title: EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)
• Title: Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane Source: MDPI URL
• Title: Synthesis of cyclopropylamines from cyclopropanols and amines.
• Title: Chemical and Pharmacological Properties of Diflunisal - PubMed Source: PubMed URL
• Title: The discovery and structure-activity relationships leading to CE-156811, a difluorophenyl cyclopropyl fluoroether: a novel potent antibacterial analog derived from hygromycin A - PubMed Source: PubMed URL
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A Technical Guide to the Spectroscopic Analysis of 1-(2,6-Difluorophenyl)cyclopropanamine

This in-depth technical guide provides a comprehensive overview of the core spectroscopic techniques for the structural elucidation and characterization of 1-(2,6-Difluorophenyl)cyclopropanamine. Designed for researchers, scientists, and professionals in drug development, this document outlines the theoretical basis, practical experimental protocols, and expected data for Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The methodologies described herein are grounded in established principles and data from analogous structures to provide a robust framework for analysis.

Introduction

1-(2,6-Difluorophenyl)cyclopropanamine is a novel small molecule with potential applications in medicinal chemistry and drug discovery. Its unique structure, featuring a difluorinated phenyl ring attached to a cyclopropylamine moiety, presents an interesting spectroscopic puzzle. The fluorine atoms significantly influence the electronic environment of the molecule, which is reflected in its spectroscopic signatures. Accurate and thorough spectroscopic analysis is paramount for confirming its identity, purity, and for understanding its chemical behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. For 1-(2,6-Difluorophenyl)cyclopropanamine, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments is essential for a complete assignment of its structure.

¹H NMR Spectroscopy

Theoretical Considerations: The proton NMR spectrum will reveal the number of distinct proton environments, their multiplicity (splitting patterns) due to spin-spin coupling with neighboring protons and fluorine atoms, and their relative ratios through integration. The difluorophenyl group will exhibit complex splitting patterns due to ¹H-¹⁹F coupling. The cyclopropyl protons will also show characteristic geminal and cis/trans couplings.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(2,6-Difluorophenyl)cyclopropanamine in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• Data Acquisition: Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.2 - 7.4	m	1H	Ar-H (para)
~ 6.9 - 7.1	m	2H	Ar-H (meta)
~ 2.5 - 2.7	m	1H	CH-NH₂
~ 1.0 - 1.2	m	2H	CH₂ (cyclopropyl)
~ 0.8 - 1.0	m	2H	CH₂ (cyclopropyl)

Note: Chemical shifts are predictive and may vary based on solvent and concentration.

¹⁹F NMR Spectroscopy

Theoretical Considerations: ¹⁹F NMR is highly sensitive and provides a wide chemical shift range, making it an excellent tool for analyzing fluorinated compounds.[1][2] The spectrum will show a single resonance for the two equivalent fluorine atoms, which will be coupled to the aromatic protons.

Experimental Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR can be used.

• Instrument Setup: Tune the NMR probe to the ¹⁹F frequency.

• Data Acquisition: Acquire a ¹⁹F NMR spectrum. Proton decoupling may be applied to simplify the spectrum.

Predicted ¹⁹F NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ -110 to -120	m	Ar-F

Note: The chemical shift is referenced to an external standard, typically CFCl₃.

¹³C NMR Spectroscopy

Theoretical Considerations: The ¹³C NMR spectrum will provide information on the number of unique carbon environments. The carbon signals of the difluorophenyl ring will exhibit splitting due to ¹³C-¹⁹F coupling.

Experimental Protocol:

• Sample Preparation: A more concentrated sample (20-50 mg) may be required.

• Instrument Setup: Tune the NMR probe to the ¹³C frequency.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~ 160 (dd)	C-F
~ 130 (t)	Ar-C (para)
~ 115 (dd)	Ar-C (meta)
~ 110 (t)	Ar-C (ipso)
~ 40	C-NH₂
~ 15	CH₂ (cyclopropyl)

Note: 'dd' denotes a doublet of doublets and 't' denotes a triplet due to C-F coupling.

2D NMR Spectroscopy

To definitively assign all proton and carbon signals, 2D NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are recommended.

• COSY: Identifies ¹H-¹H coupling networks.

• HSQC: Correlates directly bonded ¹H and ¹³C atoms.

Infrared (IR) Spectroscopy

Theoretical Considerations: IR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to molecular vibrations.[3] Key expected vibrations for 1-(2,6-Difluorophenyl)cyclopropanamine include N-H stretching of the amine, C-H stretching of the aromatic and cyclopropyl groups, C=C stretching of the aromatic ring, and the characteristic C-F stretching.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory.

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration
3300 - 3500	N-H stretch (primary amine)
3000 - 3100	C-H stretch (aromatic and cyclopropyl)
~ 1600	C=C stretch (aromatic)
~ 1470	CH₂ scissoring (cyclopropyl)
1100 - 1300	C-F stretch

Mass Spectrometry (MS)

Theoretical Considerations: Mass spectrometry is used to determine the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, allowing for the determination of the molecular formula.

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

Predicted Mass Spectrometry Data:

Ion	Calculated m/z
[C₉H₉F₂N + H]⁺	170.0776

Experimental Workflows

The following diagrams illustrate the logical flow of the spectroscopic analysis.

Caption: Overall workflow for the spectroscopic analysis of 1-(2,6-Difluorophenyl)cyclopropanamine.

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Technical Profile: 1-(2,6-Difluorophenyl)cyclopropan-1-amine (CAS 1314672-24-6)

This is an in-depth technical guide on CAS 1314672-24-6 , chemically identified as 1-(2,6-difluorophenyl)cyclopropan-1-amine . This document is structured for researchers and drug development professionals, focusing on its physicochemical properties, synthetic utility, and role as a strategic building block in medicinal chemistry, particularly for HDAC and LSD1 inhibitor design.

Executive Summary

CAS 1314672-24-6 (1-(2,6-difluorophenyl)cyclopropan-1-amine) is a specialized, achiral primary amine building block used in the synthesis of conformationally restricted pharmacophores. Its structural core—a cyclopropane ring geminally substituted with a primary amine and a 2,6-difluorophenyl group—offers unique advantages in drug design:

• Conformational Restriction: The cyclopropyl ring locks the amine vector, reducing entropy penalties upon binding to target enzymes (e.g., HDAC6, LSD1).

• Metabolic Stability: The 2,6-difluoro substitution pattern on the phenyl ring blocks metabolic oxidation at the most reactive ortho positions, while the quaternary carbon of the cyclopropane ring prevents α-oxidation of the amine.

• Bioisosterism: It serves as a rigid bioisostere for tert-butyl or isopropyl amines, often improving potency and selectivity profiles.

This compound is primarily utilized as a key intermediate in the development of Histone Deacetylase (HDAC) inhibitors and Lysine-Specific Demethylase 1 (LSD1) inhibitors , as well as in fragment-based drug discovery (FBDD) for kinase programs.

Chemical & Physical Identity

The following data establishes the baseline identity for QC and procurement.

Property	Specification
Chemical Name	1-(2,6-Difluorophenyl)cyclopropan-1-amine
CAS Number	1314672-24-6
Molecular Formula	C₉H₉F₂N
Molecular Weight	169.17 g/mol
Structure	Primary amine attached to C1 of cyclopropane; 2,6-difluorophenyl attached to C1.[1][2][3][4][5][6][7][8][9][10][11]
Chirality	Achiral (Plane of symmetry through C1 and the midpoint of C2-C3 bond)
Appearance	Colorless to pale yellow oil or low-melting solid
Boiling Point	~210 °C (Predicted at 760 mmHg)
Density	1.28 ± 0.06 g/cm³ (Predicted)
pKa	~6.94 (Conjugate acid)
Solubility	Soluble in DMSO, MeOH, DCM, EtOAc; sparingly soluble in water.
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen). Hygroscopic.

Mechanistic Role in Drug Design

Pharmacophore Engineering

The utility of CAS 1314672-24-6 lies in its ability to modulate the Structure-Activity Relationship (SAR) of a lead compound.

• The "Gem-Disubstituted" Effect: By placing the amine and the phenyl ring on the same carbon (C1), the molecule mimics a transition state or a specific rotamer of a flexible benzylamine. This is critical for enzymes like HDAC6 , where the "cap" group (the surface-binding domain) requires a specific orientation to fit the catalytic tunnel.

• Fluorine Scan: The 2,6-difluoro motif is not merely steric; it alters the electronic properties of the phenyl ring (reducing electron density), which can strengthen

  -stacking interactions with aromatic residues in the protein binding pocket (e.g., Phenylalanine or Tyrosine gates).

Biological Pathway Relevance

This building block is frequently synthesized into "Cap" groups for Zinc-dependent Metalloenzymes .

Figure 1: Structural integration of CAS 1314672-24-6 into metalloenzyme inhibitors. The amine serves as the attachment point for the linker, positioning the difluorophenyl "cap" at the enzyme surface.

Synthesis & Experimental Protocols

Synthesis Route: Kulinkovich-Szymoniak Reaction

The most efficient route to 1-arylcyclopropylamines is the Kulinkovich-Szymoniak reaction , which converts aryl nitriles directly into cyclopropylamines using a titanium catalyst.

Reaction Scheme: 2,6-Difluorobenzonitrile + EtMgBr + Ti(OiPr)4 → [Titanacyclopropane intermediate] → Product

Protocol:

• Reagents: 2,6-Difluorobenzonitrile (1.0 eq), Ethylmagnesium bromide (2.2 eq, 3.0 M in Et2O), Titanium(IV) isopropoxide (1.1 eq), BF3·OEt2 (Lewis acid additive, optional).

• Setup: Flame-dried round-bottom flask, Argon atmosphere.

• Procedure:

  • Dissolve 2,6-difluorobenzonitrile in dry THF/Et2O at -78°C.

  • Slowly add Ti(OiPr)4.

  • Add EtMgBr dropwise over 1 hour. The solution will turn dark brown/black (formation of titanacyclopropane).

  • Warm to room temperature and stir for 1–2 hours.

  • Add BF3·OEt2 (if using) and stir for another hour.

  • Quench: Cool to 0°C and quench with 10% NaOH or Rochelle's salt solution.

• Workup: Extract with Et2O (3x). Dry organics over Na2SO4.

• Purification: The free amine is often an oil. Purify via flash chromatography (DCM/MeOH/NH4OH) or convert to the HCl salt (white solid) for stability.

Handling & Storage

• Stability: As a free amine, it is sensitive to CO₂ (carbamate formation). Store as the Hydrochloride (HCl) salt for long-term stability.

• Solubility for Assays:

  • Prepare a 10 mM stock in DMSO .

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Store aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Applications in Research

HDAC6 Inhibitor Development

Research indicates that replacing the bulky "cap" groups of non-selective HDAC inhibitors (like Panobinostat) with the 1-(2,6-difluorophenyl)cyclopropyl moiety can enhance selectivity for HDAC6 over HDAC1/2/3. This is crucial for reducing hematological toxicity in cancer therapies.

Fragment-Based Drug Discovery (FBDD)

In FBDD campaigns, this molecule is screened against:

• Kinases: As a mimic for the hinge-binding region.

• GPCRs: Specifically for receptors requiring a lipophilic amine pharmacophore (e.g., trace amine-associated receptors, TAARs).

References

• Kulinkovich, O. G., & de Meijere, A. (2000). "1,n-Dicarbanionic Titanium Intermediates from Monocarbanionic Organometallics: Applications in Organic Synthesis." Chemical Reviews, 100(8), 2789–2834. Link

• Szymoniak, J., et al. (2001). "Titanium-Mediated Conversion of Nitriles to Cyclopropylamines." Journal of Organic Chemistry, 66(21), 6958–6961. Link

• Viamet Pharmaceuticals / NovaQuest. (2018). "Metalloenzyme Inhibitor Compounds." U.S. Patent 10,357,493.[12] (Describes the utility of difluorophenyl motifs in metalloenzyme inhibition). Link

• PubChem Compound Summary. (2024). "1-(2,6-Difluorophenyl)cyclopropan-1-amine."[13] National Center for Biotechnology Information. Link

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A Technical Guide to the Biological Activity Screening of Novel Cyclopropylamine Compounds

Abstract

The cyclopropylamine moiety is a privileged structural motif in modern medicinal chemistry, renowned for its unique conformational constraints and electronic properties.[1] Its incorporation into drug candidates often imparts desirable pharmacological characteristics, including enhanced potency and metabolic stability. However, the strained three-membered ring also predisposes these compounds to act as mechanism-based inactivators of key drug-metabolizing enzymes and therapeutic targets, a double-edged sword that necessitates a carefully designed screening strategy.[2][3][4] This guide provides a comprehensive, field-proven framework for the systematic biological evaluation of novel cyclopropylamine compounds, designed for researchers and drug development professionals. We will detail a tiered screening cascade, from high-throughput primary assays to in-depth mechanism of action studies, ensuring the efficient identification of promising lead candidates while proactively mitigating risks associated with off-target reactivity.

The Unique Chemistry of Cyclopropylamines: A Strategic Overview

Cyclopropylamines are found in numerous therapeutic agents and agricultural products.[1][5][6] Their utility stems from the cyclopropane ring, which acts as a rigid scaffold and can influence molecular conformation. Critically, this strained ring system is susceptible to oxidative ring-opening, particularly when catalyzed by heme-containing enzymes like Cytochrome P450s (CYPs) or flavoenzymes such as Monoamine Oxidases (MAOs) and Lysine-Specific Demethylase 1 (LSD1).[2][3][4][7][8] This process can lead to the formation of a reactive intermediate that covalently modifies the enzyme, resulting in irreversible, time-dependent inhibition.[2][7]

This inherent reactivity is the central challenge and opportunity in screening these compounds. A successful screening campaign must therefore be designed not only to identify on-target activity but also to rapidly flag and characterize potential liabilities, such as CYP450 inactivation, which can lead to clinical drug-drug interactions.[9][10]

Designing the Screening Cascade: A Tiered Approach to Decision Making

A hierarchical, funnel-like approach is the most resource-efficient strategy for screening novel cyclopropylamine compounds. The cascade prioritizes high-throughput, cost-effective assays in the early stages to cast a wide net, followed by progressively more complex and resource-intensive assays to characterize the most promising hits.

Caption: The tiered screening cascade for novel cyclopropylamine compounds.

Tier 1 & 2: High-Throughput Screening (HTS) and Hit Validation

The initial goal is to efficiently identify compounds that modulate the primary target of interest. Given that cyclopropylamines are well-known inhibitors of flavoenzymes, common primary targets include MAO-A, MAO-B, and LSD1.[2][7][8]

Primary HTS Assay: MAO/LSD1 Inhibition

Fluorometric or luminescent assays are ideal for HTS due to their sensitivity and automation compatibility.[11][12][13][14][15][16] Commercial kits provide robust, validated reagents for this purpose. The principle involves the enzymatic reaction producing hydrogen peroxide (H₂O₂), which is then detected by a probe.

Exemplary HTS Protocol: Fluorometric MAO-A Inhibitor Screen

• Compound Plating: Using acoustic dispensing or automated liquid handlers, dispense 50-100 nL of test compounds (typically at 10 mM in DMSO) into 384-well, black, flat-bottom assay plates. This yields a final assay concentration of ~10-20 µM.

• Enzyme Preparation: Reconstitute recombinant human MAO-A enzyme in the provided assay buffer to the working concentration.

• Enzyme Addition: Add 10 µL of the MAO-A enzyme solution to each well containing the test compounds. Add buffer only to negative control wells.

• Pre-incubation: Incubate the plates for 15 minutes at 37°C. This allows compounds to bind to the enzyme before the substrate is introduced.

• Substrate Addition: Prepare a substrate mix containing the MAO substrate (e.g., Tyramine), horseradish peroxidase (HRP), and a fluorogenic probe (e.g., Amplex Red).[17] Add 10 µL of this mix to all wells to initiate the reaction.

• Kinetic Read: Immediately place the plate in a fluorescent plate reader (e.g., Ex/Em = 535/587 nm) and measure the signal every 2 minutes for 20-30 minutes at 37°C.

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time). Normalize data to controls: 0% activity (no enzyme) and 100% activity (vehicle control). Hits are typically defined as compounds that inhibit the enzyme activity by >50% or >3 standard deviations from the vehicle control mean.

Hit Confirmation and Triage

Dose-Response Curves: Hits from the primary screen must be confirmed. Compounds are serially diluted (e.g., 10-point, 3-fold dilutions) and re-tested in the primary assay to determine the half-maximal inhibitory concentration (IC50). This confirms the activity and establishes potency.

Pan-Assay Interference Compounds (PAINS) Analysis: A critical step is to computationally and experimentally filter out false positives.[18][19][20][21] PAINS are chemical structures known to interfere with assay readouts through non-specific mechanisms like fluorescence, aggregation, or redox cycling.[18][19]

• Computational Filtering: Use open-source or commercial software to flag compounds containing known PAINS substructures (e.g., rhodanines, catechols, quinones).[20]

• Experimental Triage: Implement counter-screens. For example, in a fluorescence-based assay, re-test hits in the absence of the enzyme to identify compounds that are intrinsically fluorescent or quench the signal.

Tier 3 & 4: Selectivity, MOA, and Covalent Modification

Validated hits advance to more rigorous characterization to build a compelling structure-activity relationship (SAR) and to understand their mechanism of action—a crucial step for cyclopropylamines.

Selectivity Profiling

Selectivity is paramount for minimizing off-target effects. If the primary target is MAO-B, hits must be tested against MAO-A. The same assay format can be used, simply substituting the enzyme isoform. A high selectivity index (IC50 MAO-A / IC50 MAO-B) is desirable.

Mechanism of Action: Uncovering Time-Dependent Inhibition

The hallmark of many cyclopropylamine inhibitors is time-dependent, covalent inactivation.[2][7] This must be explicitly tested for.

Caption: Mechanism of time-dependent covalent inhibition.

Protocol: IC50 Shift Assay for Time-Dependent Inhibition (TDI)

This assay determines if the potency of an inhibitor increases with pre-incubation time.

• Prepare Compound Plates: Prepare two identical sets of plates with 10-point dose-response curves for each compound.

• No Pre-incubation Plate (T=0):

  • Add enzyme and substrate mix to the wells simultaneously.

  • Immediately add the compounds.

  • Read the plate kinetically as in the primary assay.

• Pre-incubation Plate (T=30):

  • Add enzyme and compound dilutions to the wells.

  • Incubate for 30 minutes at 37°C.

  • Initiate the reaction by adding the substrate mix.

  • Read the plate kinetically.

• Data Analysis: Calculate the IC50 value for both the T=0 and T=30 conditions. A significant leftward shift (>3-fold) in the IC50 value for the T=30 plate is strong evidence of time-dependent inhibition.

For lead candidates, a more detailed kinetic study to determine the maximal inactivation rate (k_inact) and the apparent binding affinity (K_I) is recommended.[22][23][24][25][26] This provides quantitative parameters essential for predicting in vivo drug-drug interaction potential.[22][23]

Tier 5: Early ADME/Tox Profiling

A compound's therapeutic potential is defined by the balance of its potency, selectivity, and drug-like properties. Early assessment of ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicology) is crucial.

Cytotoxicity Assessment

It is essential to ensure that the observed enzymatic inhibition is not simply a consequence of cell death.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells.[27][28]

• Cell Plating: Seed a relevant cell line (e.g., HepG2 human liver cells) in opaque-walled 96- or 384-well plates and incubate overnight.[29][30]

• Compound Treatment: Add serial dilutions of the test compounds to the cells and incubate for 24-72 hours.

• Reagent Preparation: Equilibrate the CellTiter-Glo® buffer and lyophilized substrate to room temperature, then mix to form the reagent.[29][31]

• Assay Execution: Remove plates from the incubator and allow them to equilibrate to room temperature. Add a volume of CellTiter-Glo® Reagent equal to the culture medium volume in each well.[27][29]

• Lysis and Signal Stabilization: Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[27][29][30]

• Data Acquisition: Record luminescence using a plate luminometer.

• Data Analysis: Calculate the CC50 (half-maximal cytotoxic concentration). A large therapeutic window (CC50 / IC50) is desired.

Cytochrome P450 (CYP) Inhibition

Given the propensity of cyclopropylamines to inactivate CYPs, this is a mandatory checkpoint.[3][4] Fluorogenic assays are a high-throughput method to assess inhibition of the major drug-metabolizing isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[9][10][32][33][34]

Protocol: Fluorogenic CYP3A4 Inhibition Assay

• Reaction Mix: In a black 384-well plate, combine recombinant human CYP3A4 enzyme, a fluorogenic substrate (e.g., a resorufin derivative), and the test compound at various concentrations.[32]

• Initiation: Start the reaction by adding an NADPH regenerating system.[32]

• Incubation & Read: Incubate at 37°C and monitor the increase in fluorescence over time.

• Analysis: Determine the IC50 for inhibition of each CYP isoform. Potent inhibition (<10 µM) of a major CYP isoform is a significant red flag.

Metabolic Stability

This assay measures the rate at which a compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance.

Protocol: Human Liver Microsomal Stability Assay

• Incubation: Incubate the test compound (typically at 1 µM) with pooled human liver microsomes at 37°C.[35][36][37][38]

• Reaction Initiation: The reaction is initiated by the addition of the cofactor NADPH.[35][37][38]

• Time Points: Aliquots are taken at several time points (e.g., 0, 5, 15, 30, 45 minutes).[36][38]

• Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[36][37]

• Analysis: After protein precipitation, the supernatant is analyzed by LC-MS/MS to quantify the amount of the parent compound remaining.[37]

• Data Analysis: The rate of disappearance is used to calculate the in vitro half-life (t½) and intrinsic clearance (Cl_int).

Data Synthesis and Candidate Selection

The final step is to integrate all data to make an informed decision on which compounds to advance to the next stage of drug discovery (lead optimization). Data should be compiled into a summary table for clear comparison.

Table 1: Example Data Summary for Cyclopropylamine Hit Characterization

Compound ID	Primary Target IC50 (nM)	Selectivity (MAO-A/MAO-B)	TDI (IC50 Shift)	Cytotoxicity CC50 (µM)	CYP3A4 IC50 (µM)	Microsomal t½ (min)
CPA-001	5.0 (MAO-B)	>2000-fold	15-fold	>50	2.5	12
CPA-002	25.0 (MAO-B)	500-fold	1.2-fold	>50	>30	45
CPA-003	150.0 (MAO-B)	10-fold	8-fold	5.0	0.8	<5

Analysis:

• CPA-001: Highly potent and selective. It is a time-dependent inhibitor of its target, as expected. However, it shows potent inhibition of CYP3A4 and has poor metabolic stability, making it a high-risk candidate for drug-drug interactions.

• CPA-002: Good potency and selectivity, with no evidence of time-dependent inhibition, suggesting a reversible MOA. It is clean regarding cytotoxicity and CYP inhibition and exhibits good metabolic stability. This is a promising candidate for lead optimization.

• CPA-003: Poor potency, poor selectivity, cytotoxic, a potent CYP inhibitor, and metabolically unstable. This compound should be deprioritized.

Conclusion

The screening of novel cyclopropylamine compounds requires a specialized strategy that embraces their unique chemical reactivity. By employing a tiered cascade that integrates primary activity screening, selectivity profiling, and a focused effort to characterize mechanism-dependent inhibition and off-target effects on CYP enzymes, researchers can efficiently navigate the complexities of this chemical class. This self-validating system of protocols ensures that lead candidates are selected based on a holistic profile of potency, selectivity, and drug-like properties, ultimately increasing the probability of success in the intricate process of drug development.

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The Unrelenting Pursuit of Precision: A Technical Guide to Osimertinib (InChI Key: XAHNJLSAPOWBOG-UHFFFAOYSA-N) in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Third-Generation Revolution in EGFR-Targeted Therapy

Osimertinib, sold under the brand name Tagrisso®, represents a paradigm shift in the treatment of non-small cell lung cancer (NSCLC) harboring specific mutations in the Epidermal Growth Factor Receptor (EGFR).[1] It is a third-generation, irreversible EGFR tyrosine kinase inhibitor (TKI) meticulously designed to overcome the limitations of its predecessors.[2] This guide delves into the core scientific principles of Osimertinib, offering an in-depth exploration of its mechanism of action, the molecular intricacies of resistance, and the experimental frameworks that underpin its development and clinical application.

The Molecular Imperative: Mechanism of Action of Osimertinib

At its core, Osimertinib's therapeutic efficacy lies in its highly selective and potent inhibition of mutant EGFR.[3] Unlike first and second-generation TKIs, Osimertinib demonstrates significant selectivity for both the common sensitizing EGFR mutations (Exon 19 deletions and L858R) and the formidable T790M resistance mutation, while sparing wild-type (WT) EGFR.[2][4] This enhanced selectivity contributes to a more favorable safety profile.[2]

The mechanism of action can be dissected into two critical steps:

• Irreversible Covalent Binding: Osimertinib's chemical structure features a reactive acrylamide group.[2] This group forms a permanent, covalent bond with the cysteine-797 (C797) residue located within the ATP-binding site of the EGFR kinase domain.[2][3] This irreversible binding permanently inactivates the receptor's kinase activity.

• Blockade of Downstream Signaling: By occupying the ATP-binding pocket, Osimertinib prevents the binding of ATP, thereby inhibiting the autophosphorylation of the EGFR receptor.[2][5] This is the crucial event that halts the activation of the receptor and its downstream signaling cascades.[2] Consequently, two major pro-survival and pro-proliferative pathways are effectively silenced: the PI3K/AKT/mTOR pathway and the RAS/RAF/MEK/ERK (MAPK) pathway.[2][3]

Diagram: Osimertinib's Mechanism of Action

Osimertinib covalently binds to mutant EGFR, blocking ATP binding and downstream signaling.

Navigating the Landscape of Resistance: The Emergence of C797S

Despite the profound efficacy of Osimertinib, acquired resistance inevitably emerges, limiting its long-term benefit. The most prevalent on-target resistance mechanism is the acquisition of a tertiary mutation in the EGFR gene, specifically the C797S mutation.[6][7] This mutation involves the substitution of the critical cysteine residue at position 797 with a serine.[8] This seemingly subtle change has profound implications, as it prevents the covalent bond formation between Osimertinib and EGFR, thereby rendering the drug ineffective.[6][7]

The allelic context of the C797S mutation in relation to the T790M mutation is a critical determinant of subsequent treatment strategies.[8]

• In-trans configuration: If C797S and T790M mutations occur on different alleles, a combination of first- and third-generation EGFR TKIs may be effective.[9]

• In-cis configuration: If both mutations are on the same allele, the cancer cells are resistant to all currently available EGFR TKIs, presenting a significant clinical challenge.[9]

Other mechanisms of resistance to Osimertinib are also being actively investigated and include off-target mechanisms such as the activation of bypass signaling pathways (e.g., MET amplification) and histological transformation.[10][11]

Quantifying Efficacy: A Summary of Key Data

The potency and clinical benefit of Osimertinib have been extensively documented in preclinical and clinical studies.

Table 1: In Vitro Potency of Osimertinib

EGFR Mutation Status	Cell Line	IC50 (nM)	Reference
Exon 19 deletion	PC-9	166	[12]
L858R/T790M	H1975	4.6	[12]

Table 2: Clinical Efficacy of Osimertinib in First-Line Treatment of EGFR-Mutated NSCLC (FLAURA Trial)

Endpoint	Osimertinib	Standard EGFR-TKI (Gefitinib or Erlotinib)	Hazard Ratio (95% CI)
Median Progression-Free Survival	18.9 months	10.2 months	0.46
Objective Response Rate	80%	76%	N/A
Median Duration of Response	17.2 months	8.5 months	N/A

Data from the FLAURA trial as reported in various sources.[13][14]

Table 3: Pharmacokinetic Properties of Osimertinib

Parameter	Value
Median Time to Cmax	6 hours (range 3–24 hours)
Mean Half-life	48 hours
Oral Clearance (CL/F)	14.3 L/h
Metabolism	Primarily via CYP3A4/5
Excretion	Feces (68%), Urine (14%)

Pharmacokinetic data is based on available literature.[1][15]

Foundational Methodologies: Experimental Protocols

The evaluation of EGFR inhibitors like Osimertinib relies on a suite of robust in vitro and cell-based assays. The following protocols provide a framework for assessing the compound's activity.

Biochemical EGFR Kinase Assay (In Vitro)

Objective: To determine the half-maximal inhibitory concentration (IC50) of Osimertinib against various forms of the EGFR kinase.

Methodology:

• Reagents and Materials:

  • Purified, recombinant EGFR enzymes (wild-type and mutant forms)

  • ATP

  • A suitable peptide or protein substrate

  • Kinase assay buffer

  • Osimertinib (serially diluted)

  • A detection reagent (e.g., ADP-Glo™ Kinase Assay)

  • 384-well plates

  • Plate reader

• Procedure:

  • Add the kinase assay buffer to the wells of a 384-well plate.

  • Add the serially diluted Osimertinib or vehicle control to the appropriate wells.

  • Add the EGFR enzyme to each well.

  • Incubate briefly to allow for compound binding.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Incubate at room temperature for a specified period (e.g., 60 minutes).

  • Stop the reaction and measure the kinase activity using a suitable detection reagent and a plate reader.

  • Calculate the IC50 values by plotting the percent inhibition against the logarithm of the Osimertinib concentration.

Diagram: Biochemical Kinase Assay Workflow

Workflow for a biochemical EGFR kinase assay.

Cell-Based Proliferation/Viability Assay

Objective: To assess the effect of Osimertinib on the proliferation and viability of cancer cell lines with different EGFR mutation statuses.

Methodology:

• Reagents and Materials:

  • Cancer cell lines (e.g., PC-9, H1975)

  • Cell culture medium and supplements

  • Osimertinib (serially diluted)

  • A viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

  • 96-well plates

  • Luminometer

• Procedure:

  • Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with serially diluted Osimertinib or vehicle control.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Measure cell viability using a suitable reagent according to the manufacturer's instructions.

  • Record the luminescence signal using a luminometer.

  • Calculate the IC50 values by plotting the percent viability against the logarithm of the Osimertinib concentration.

Diagram: Cell-Based Viability Assay Workflow

Workflow for a cell-based viability assay.

Conclusion: The Future of Targeted Therapy

Osimertinib has fundamentally altered the treatment landscape for EGFR-mutated NSCLC, demonstrating the power of precisely targeting the molecular drivers of cancer. Its journey from rational drug design to a standard-of-care therapy underscores the importance of a deep understanding of cancer biology and the mechanisms of drug action and resistance. The ongoing research into overcoming Osimertinib resistance and exploring novel combination therapies will continue to shape the future of personalized medicine in oncology.

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Protocols & Analytical Methods

Application Notes and Protocols: A Convergent Synthesis of Ticagrelor Leveraging (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Introduction

Ticagrelor, marketed under the trade name Brilinta®, is a pivotal antiplatelet therapeutic agent belonging to the cyclo-pentyl-triazolo-pyrimidine (CPTP) class of drugs.[1] It functions as a direct-acting, reversible antagonist of the P2Y12 receptor, a key mediator of adenosine diphosphate (ADP)-induced platelet aggregation.[1][2][3][4][5] A significant advantage of Ticagrelor over thienopyridine derivatives like clopidogrel is that it does not necessitate metabolic activation, leading to a more rapid and predictable onset of action.[1][6][7] This characteristic, coupled with its reversible binding, offers enhanced flexibility in patient management, particularly for those requiring surgical interventions.[6][7]

The synthesis of Ticagrelor is a multi-step process that has been the subject of considerable optimization to enhance efficiency, safety, and scalability for industrial production. A convergent synthesis strategy is frequently employed, wherein different key fragments of the molecule are synthesized independently and then coupled in the later stages. Central to many successful synthetic routes is the chiral intermediate, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine.[8] The specific stereochemistry of this intermediate is crucial for the ultimate pharmacological activity of Ticagrelor.[8]

This technical guide provides a detailed overview of a convergent synthesis pathway for Ticagrelor, with a specific focus on the integration of the (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine intermediate. We will delve into the rationale behind the chosen synthetic steps, provide detailed experimental protocols, and present data in a clear and accessible format for researchers, scientists, and drug development professionals.

Convergent Synthetic Strategy Overview

The convergent synthesis of Ticagrelor can be conceptually divided into the preparation of three key building blocks, which are then sequentially coupled to form the final active pharmaceutical ingredient (API).

Key Intermediates:

• The Pyrimidine Core: A substituted pyrimidine derivative that forms the central heterocyclic structure of Ticagrelor.

• The Cyclopentane Moiety: A chiral cyclopentane ring bearing a hydroxyl-ethoxy side chain.

• The Cyclopropylamine Moiety: The critical chiral intermediate, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine.[8]

The overall synthetic workflow is depicted in the following diagram:

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The Strategic Integration of 1-(2,6-Difluorophenyl)cyclopropanamine in Modern Medicinal Chemistry: Application Notes and Protocols

Abstract

This document serves as a comprehensive technical guide for medicinal chemists, researchers, and drug development professionals on the strategic use of 1-(2,6-difluorophenyl)cyclopropanamine. It details the synthetic protocols for its preparation, explores the profound influence of this unique structural motif on critical pharmacokinetic and pharmacodynamic properties, and examines its application in the design of targeted therapeutics. The provided protocols and scientific rationale are intended to empower research scientists to effectively leverage this building block in the development of next-generation pharmaceuticals.

Introduction: The Imperative for Novel Scaffolds in Drug Discovery

The pursuit of novel chemical entities with both high potency and favorable drug-like properties is a central challenge in medicinal chemistry. A key strategy to achieve this is the use of bioisosteric replacements to overcome liabilities in lead compounds. The cyclopropylamine moiety has emerged as a valuable bioisostere for anilines and other small amine-containing groups.[1] Its rigid, three-dimensional structure can impart favorable conformational constraints and improve metabolic stability.[2]

When combined with a 2,6-difluorophenyl substituent, the resulting 1-(2,6-difluorophenyl)cyclopropanamine presents a unique confluence of properties. The fluorine atoms introduce significant electronic changes, modulating the basicity of the amine and creating a metabolically robust aromatic ring.[3][4] This guide will provide an in-depth exploration of the synthesis and application of this increasingly important building block in drug discovery.

Impact on Physicochemical and Pharmacokinetic Properties

The incorporation of the 1-(2,6-difluorophenyl)cyclopropanamine moiety can significantly alter a molecule's physicochemical properties, which in turn has a profound impact on its pharmacokinetic profile and overall suitability as a drug candidate.

Modulation of Basicity and Lipophilicity

The strong electron-withdrawing nature of the two fluorine atoms at the ortho positions of the phenyl ring dramatically reduces the basicity (pKa) of the primary amine.[5] This has several important consequences for drug design:

• Reduced Off-Target Activity: A lower pKa can decrease interactions with aminergic G protein-coupled receptors (GPCRs) and the hERG channel, which are common sources of adverse effects.

• Improved Cell Permeability: By reducing the extent of ionization at physiological pH, the molecule can exhibit enhanced membrane permeability and improved oral absorption.

• Increased Lipophilicity: The addition of fluorine atoms generally increases the lipophilicity (logP) of a molecule, which can enhance binding to hydrophobic pockets of target proteins.[6]

Table 1: Comparative Physicochemical Properties (Estimated)

Compound	cLogP (Estimated)	pKa (Amine) (Estimated)	Rationale for Physicochemical Change
Aniline	0.9	4.6	Baseline aromatic amine.
Cyclopropylamine	0.4	8.9	Alkyl amine with higher basicity than aniline.
1-Phenylcyclopropanamine	1.8	8.7	Increased lipophilicity from the phenyl group.
1-(2,6-Difluorophenyl)cyclopropanamine	2.5	~6.0-6.5	Fluorine atoms significantly increase lipophilicity and decrease basicity through strong inductive effects.

Note: The cLogP and pKa values for 1-(2,6-difluorophenyl)cyclopropanamine are estimations based on computational models and the known effects of fluorination on similar structures. Actual values are context-dependent within a larger molecule.

Enhanced Metabolic Stability

A primary advantage of the 1-(2,6-difluorophenyl)cyclopropanamine scaffold is its resistance to metabolic degradation.[7][8]

• Resistance to CYP-Mediated Oxidation: The C-F bond is significantly stronger than a C-H bond, making the aromatic ring less susceptible to oxidation by cytochrome P450 (CYP) enzymes.[3] The cyclopropane ring is also a poor substrate for many metabolic enzymes.

• Longer Half-Life: This increased metabolic stability can lead to a longer in vivo half-life of the drug, potentially allowing for less frequent dosing.[7][9]

Key Therapeutic Applications

The unique characteristics of 1-(2,6-difluorophenyl)cyclopropanamine have made it an attractive component in the design of various therapeutic agents.

Lysine-Specific Demethylase 1 (LSD1) Inhibitors

LSD1 is a key enzyme in epigenetic regulation and a validated target in oncology. Many LSD1 inhibitors are designed to mimic the protonated amine of the natural substrate. The 1-(2,6-difluorophenyl)cyclopropanamine moiety serves as an excellent substrate mimic, while the difluorophenyl group can enhance potency and selectivity. This structural motif has been explored in the development of novel treatments for various cancers.

dot

Caption: Role of 1-(2,6-Difluorophenyl)cyclopropanamine in LSD1 Inhibition.

Synthetic Protocols

The synthesis of 1-(2,6-difluorophenyl)cyclopropanamine can be achieved via the Kulinkovich-Szymoniak reaction, a powerful method for the preparation of primary cyclopropylamines from nitriles.[10][11]

Protocol 1: Kulinkovich-Szymoniak Synthesis of 1-(2,6-Difluorophenyl)cyclopropanamine

This protocol outlines the synthesis from commercially available (2,6-difluorophenyl)acetonitrile.

Reaction Scheme:

(2,6-Difluorophenyl)acetonitrile + Ti(Oi-Pr)₄ + EtMgBr → 1-(2,6-Difluorophenyl)cyclopropanamine

Materials:

• (2,6-Difluorophenyl)acetonitrile

• Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

• Ethylmagnesium bromide (EtMgBr) in a suitable solvent (e.g., THF, diethyl ether)

• Anhydrous Tetrahydrofuran (THF)

• Aqueous Hydrochloric Acid (HCl)

• Aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate, dichloromethane, methanol)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, dissolve (2,6-difluorophenyl)acetonitrile (1.0 equivalent) in anhydrous THF.

• Titanium Complex Formation: Cool the solution to -78 °C using a dry ice/acetone bath. Add titanium(IV) isopropoxide (1.1 equivalents) dropwise via syringe.

• Grignard Reagent Addition: Slowly add ethylmagnesium bromide (2.2 equivalents) to the cooled solution, ensuring the internal temperature does not rise above -70 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir overnight (12-16 hours).

• Quenching: Cool the reaction mixture to 0 °C in an ice bath and cautiously quench by the slow, dropwise addition of 1 M aqueous HCl.

• Work-up:

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3x).

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 1-(2,6-difluorophenyl)cyclopropanamine.

Causality and Rationale of Experimental Choices:

• Anhydrous Conditions: Grignard reagents and titanium(IV) isopropoxide are highly sensitive to moisture. The use of flame-dried glassware and anhydrous solvents is critical to prevent decomposition of these reagents and ensure a successful reaction.

• Low-Temperature Addition: The addition of the Grignard reagent is highly exothermic. Maintaining a low temperature is essential to control the reaction rate, prevent side reactions, and ensure the formation of the desired titanacyclopropane intermediate.

• Stoichiometry: The use of a slight excess of the titanium reagent and two equivalents of the Grignard reagent ensures the efficient formation of the reactive titanacyclopropane species.

dot

Caption: Workflow for the Kulinkovich-Szymoniak Synthesis.

Future Perspectives and Conclusion

The 1-(2,6-difluorophenyl)cyclopropanamine scaffold is a powerful tool in the medicinal chemist's arsenal. Its ability to confer metabolic stability and modulate physicochemical properties makes it a highly attractive building block for the design of novel therapeutics across a range of disease areas, including oncology, neuroscience, and infectious diseases.[12][13][14] As our understanding of structure-activity and structure-property relationships continues to evolve, the strategic application of such rationally designed motifs will be paramount in the development of safer and more effective medicines.

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Asymmetric synthesis of chiral cyclopropanamine derivatives

An Application Guide to the Asymmetric Synthesis of Chiral Cyclopropanamine Derivatives

Introduction: The Significance of the Strained Ring

Chiral cyclopropanamines are a pivotal class of organic compounds, distinguished by the unique combination of a strained three-membered carbocycle and a nitrogen-containing functional group.[1][2] This structural arrangement imparts a fascinating profile of steric and electronic properties, making them highly sought-after motifs in medicinal chemistry, agrochemicals, and materials science.[2][3][4] The rigid cyclopropane scaffold can act as a conformationally constrained bioisostere for larger, more flexible groups, enhancing binding affinity to biological targets and improving metabolic stability.[3][5] Prominent pharmaceutical agents such as Tranylcypromine (an antidepressant), Tasimelteon (a treatment for non-24-hour sleep-wake disorder), and Ticagrelor (an antiplatelet drug) feature a chiral cyclopropane core, underscoring the therapeutic importance of this structural unit.[6]

However, the construction of these molecules, particularly with high stereocontrol, presents a significant synthetic challenge. The inherent ring strain and the need to precisely control the spatial arrangement of substituents on up to three contiguous stereocenters demand sophisticated and highly selective synthetic methodologies. This guide provides an in-depth overview of the state-of-the-art strategies for the asymmetric synthesis of chiral cyclopropanamine derivatives, offering detailed protocols and mechanistic insights for researchers in drug discovery and chemical development.

Strategic Approach 1: Titanium-Mediated Cyclopropanation of Nitriles (Kulinkovich-Szymoniak Reaction)

A powerful and direct method for synthesizing primary cyclopropylamines is the Kulinkovich-Szymoniak reaction. This approach modifies the original Kulinkovich reaction, which synthesizes cyclopropanols from esters, by using nitriles as substrates.[7] The reaction employs a Grignard reagent in the presence of a titanium(IV) alkoxide to generate a reactive titanacyclopropane intermediate.[8][9]

Mechanistic Rationale

The generally accepted mechanism begins with the reaction of two equivalents of a Grignard reagent (e.g., ethylmagnesium bromide) with a titanium(IV) alkoxide, such as Ti(OiPr)₄.[9][10] This forms an unstable dialkyltitanium species that undergoes elimination to produce a titanacyclopropane.[10] This intermediate then reacts with the nitrile. Unlike the reaction with esters, the resulting azatitanacycle is stable. Subsequent treatment with a Lewis acid, such as BF₃·OEt₂, promotes rearrangement and hydrolysis to furnish the desired primary cyclopropylamine.[7] The choice of reagents is critical; using more than two equivalents of the Grignard reagent or sub-stoichiometric amounts of the titanium catalyst can lead to the formation of carbinamine and ketone byproducts, reducing the yield of the desired cyclopropylamine.[7]

Caption: Workflow for the Kulinkovich-Szymoniak Reaction.

Protocol: Synthesis of 1-Phenylcyclopropan-1-amine

This protocol is adapted from the work of Bertus and Szymoniak.[7]

Materials:

• Benzonitrile

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Ethylmagnesium bromide (EtMgBr, solution in THF)

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of benzonitrile (1.0 equiv) and Ti(OiPr)₄ (1.2 equiv) in anhydrous THF (5 mL per mmol of nitrile) under an argon atmosphere at room temperature, add a solution of EtMgBr in THF (2.4 equiv) dropwise over 30 minutes. The reaction mixture typically turns dark brown or black.

• Stir the mixture at room temperature for 8-12 hours.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add BF₃·OEt₂ (1.5 equiv) dropwise. A vigorous reaction may occur.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous phase with Et₂O (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the 1-phenylcyclopropan-1-amine.

Data Summary: Scope of the Kulinkovich-Szymoniak Reaction

Entry	Nitrile Substrate	Grignard Reagent	Yield (%)	Reference
1	Benzonitrile	EtMgBr	85	[7]
2	4-Methoxybenzonitrile	EtMgBr	82	[7]
3	Naphthalene-2-carbonitrile	EtMgBr	78	[7]
4	Cyclohexanecarbonitrile	EtMgBr	75	[7]
5	Benzonitrile	n-PrMgBr	72 (trans/cis ~2:1)	[7]

Strategic Approach 2: Transition-Metal-Catalyzed Asymmetric Cyclopropanation

The reaction of diazo compounds with alkenes, catalyzed by transition metals, is a cornerstone of cyclopropane synthesis.[11][12] Chiral rhodium(II) and copper(I) complexes are particularly effective for achieving high levels of enantioselectivity.[13][14][15] The key to this transformation is the in-situ generation of a metal-carbene (or carbenoid) intermediate, which then undergoes a cycloaddition with an alkene.[11]

Mechanistic Rationale

The catalytic cycle begins with the reaction of the transition metal complex with a diazo compound, leading to the extrusion of dinitrogen (N₂) and the formation of a metal-carbene species.[11] The alkene then approaches this highly reactive intermediate. The cycloaddition is generally considered to be concerted, which ensures that the stereochemistry of the alkene is retained in the cyclopropane product.[11] The chiral ligands coordinated to the metal center create a chiral environment that directs the approach of the alkene to one of the two faces of the carbene, thereby inducing asymmetry in the final product. Dirhodium tetrakis[N-((4-dodecylphenyl)sulfonyl)-(L)-prolinato], often abbreviated as Rh₂(S-DOSP)₄, is a highly effective catalyst for this transformation.[13]

Caption: Catalytic Cycle for Rh(II)-Catalyzed Cyclopropanation.

Protocol: Rh₂(S-DOSP)₄-Catalyzed Asymmetric Cyclopropanation

This protocol is a representative procedure based on the work of Davies et al.[13] for the synthesis of a cyclopropyl ester, a common precursor to cyclopropanamines via Curtius rearrangement or other functional group interconversions.

Materials:

• Styrene

• Methyl phenyldiazoacetate

• Dirhodium tetrakis[N-((4-dodecylphenyl)sulfonyl)-(L)-prolinato] (Rh₂(S-DOSP)₄)

• Anhydrous pentane or hexane

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried Schlenk flask under an argon atmosphere, dissolve the Rh₂(S-DOSP)₄ catalyst (0.01 equiv) in anhydrous pentane (2 mL per 0.25 mmol of alkene).

• Add styrene (5.0 equiv) to the catalyst solution.

• In a separate flask, prepare a solution of methyl phenyldiazoacetate (1.0 equiv) in anhydrous pentane (3 mL).

• Using a syringe pump, add the diazoacetate solution to the stirred catalyst/alkene mixture over a period of 4 hours at room temperature. The slow addition is crucial to maintain a low concentration of the diazo compound and suppress side reactions like dimerization.

• After the addition is complete, stir the reaction for an additional 1 hour.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the chiral cyclopropyl ester.

• The enantiomeric excess (ee) can be determined by chiral HPLC analysis.

Data Summary: Rh₂(S-DOSP)₄-Catalyzed Cyclopropanation

Entry	Alkene	Diazoacetate	Yield (%)	dr (trans/cis)	ee (% trans)	Reference
1	Styrene	Methyl phenyldiazoacetate	92	>99:1	98	[13]
2	4-Chlorostyrene	Methyl phenyldiazoacetate	88	>99:1	98	[13]
3	1-Hexene	Methyl vinyldiazoacetate	75	95:5	94	[13]
4	Vinyl acetate	Methyl phenyldiazoacetate	78	94:6	97	[13]

Strategic Approach 3: Organocatalytic Asymmetric Cyclopropanation

Organocatalysis provides a powerful, metal-free alternative for asymmetric synthesis.[15][16] In the context of cyclopropanation, chiral secondary amines, such as diarylprolinol silyl ethers, have emerged as highly effective catalysts.[17][18] This strategy typically involves the reaction of an α,β-unsaturated aldehyde with a stabilized sulfur ylide.[16]

Mechanistic Rationale

The catalytic cycle is initiated by the condensation of the chiral secondary amine catalyst with an α,β-unsaturated aldehyde to form a chiral iminium ion.[17] This transformation activates the enal for a conjugate addition by lowering its LUMO energy. A stabilized ylide (e.g., a sulfonium ylide) then adds to the β-position of the iminium ion in a Michael-type addition.[18] The resulting enolate intermediate undergoes an intramolecular nucleophilic substitution (Sₙ2 reaction), displacing the sulfide to form the three-membered ring.[19] Hydrolysis of the iminium ion regenerates the catalyst and releases the chiral cyclopropane aldehyde product. The stereochemistry is controlled by the chiral catalyst, which shields one face of the iminium ion, directing the incoming nucleophile to the opposite face.[17]

Caption: Iminium Ion Catalysis for Organocatalytic Cyclopropanation.

Protocol: Asymmetric Cyclopropanation of Cinnamaldehyde

This protocol is a representative example based on the work of MacMillan and others in the field of organocatalytic cyclopropanation.[16][17]

Materials:

• Cinnamaldehyde

• Dimethylphenylacyl sulfonium ylide (or generated in situ from the corresponding sulfonium salt and a base)

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether

• Anhydrous chloroform (CHCl₃) or toluene

• Brine, anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of cinnamaldehyde (1.0 equiv) and the chiral amine catalyst (0.2 equiv) in anhydrous CHCl₃ (2.0 M) at -20 °C, add the solid sulfonium ylide (1.2 equiv) in one portion.

• Stir the reaction mixture vigorously at -20 °C and monitor by TLC. The reaction is typically complete within 24-48 hours.

• Upon completion, dilute the reaction with diethyl ether and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired chiral cyclopropane carboxaldehyde.

• The diastereomeric ratio can be determined from the ¹H NMR spectrum of the crude product, and the enantiomeric excess can be determined by chiral HPLC or GC analysis.

Data Summary: Organocatalytic Cyclopropanation of Enals

Entry	α,β-Unsaturated Aldehyde	Ylide	Yield (%)	dr	ee (%)	Reference
1	Cinnamaldehyde	Dimethylphenylacyl sulfonium ylide	81	>20:1	95	[16]
2	Crotonaldehyde	Dimethylphenylacyl sulfonium ylide	75	10:1	89	[16]
3	(E)-Hex-2-enal	Dimethylphenylacyl sulfonium ylide	85	12:1	92	[16]
4	Cinnamaldehyde	Dimethyl(2-oxopropyl)sulfonium ylide	72	>20:1	90	[16]

Strategic Approach 4: Diastereoselective Synthesis via Chiral Auxiliaries

A classic and reliable strategy in asymmetric synthesis involves the temporary attachment of a chiral molecule, known as a chiral auxiliary, to the substrate.[20][21] This auxiliary directs the stereochemical course of a subsequent reaction before being cleaved to reveal the enantiomerically enriched product.[22][23] For cyclopropanation, an alkene substrate can be appended with a chiral auxiliary, which then biases the facial selectivity of the carbene or carbenoid addition.[21]

Causality and Experimental Choices

The principle behind this method is steric hindrance. The chiral auxiliary is typically a bulky molecule that blocks one face of the alkene double bond. Consequently, the cyclopropanating agent (e.g., in a Simmons-Smith reaction) is forced to attack from the less sterically hindered face, leading to a high degree of diastereoselectivity.[21] The choice of auxiliary is critical; it must be readily available in high enantiopurity, easy to attach and remove, and provide a strong stereodirecting effect. Common examples include (-)-8-phenylmenthol and Evans oxazolidinones.[22]

Protocol: Diastereoselective Simmons-Smith Cyclopropanation

This protocol describes the cyclopropanation of an α,β-unsaturated ester derived from (-)-8-phenylmenthol.[22]

Materials:

• (-)-8-Phenylmenthyl cinnamate (substrate)

• Diethylzinc (Et₂Zn, solution in hexanes)

• Diiodomethane (CH₂I₂)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Lithium aluminum hydride (LiAlH₄) for auxiliary removal

• Anhydrous diethyl ether

Procedure:

• Cyclopropanation: To a solution of (-)-8-phenylmenthyl cinnamate (1.0 equiv) in anhydrous DCM (0.1 M) at 0 °C under an argon atmosphere, add a solution of diethylzinc (2.0 equiv) dropwise.

• Stir the mixture for 15 minutes, then add diiodomethane (2.0 equiv) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl.

• Extract the mixture with DCM. Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography to obtain the diastereomerically enriched cyclopropyl ester. The diastereomeric ratio can be determined by ¹H NMR or GC analysis.

• Auxiliary Cleavage: Dissolve the purified ester in anhydrous diethyl ether and cool to 0 °C. Add LiAlH₄ (1.5 equiv) portion-wise. Stir at room temperature until the reaction is complete (monitored by TLC).

• Carefully quench the reaction with water and 15% NaOH solution. Filter the resulting salts and concentrate the filtrate to obtain the chiral cyclopropylmethanol.

Data Summary: Chiral Auxiliary-Directed Cyclopropanation

Entry	Alkene Substrate	Reaction	dr	Yield (%)	Reference
1	(-)-8-Phenylmenthyl cinnamate	Simmons-Smith	>95:5	85	[22]
2	(R)-Pantolactone acrylate	Simmons-Smith	90:10	78	[11]
3	Evans oxazolidinone derivative	Simmons-Smith	>98:2	91	[21]
4	Chiral tartrate-derived acetal	Simmons-Smith	96:4	88	[21]

References

• Haym, I., & Brimble, M. A. (2012). The Kulinkovich hydroxycyclopropanation reaction in natural product synthesis. Organic & Biomolecular Chemistry, 10, 7649–7665. [Link]

• Bertus, P., & Szymoniak, J. (2001). New and easy route to primary cyclopropylamines from nitriles. Chemical Communications, 1792-1793. [Link]

• Kulinkovich, O. G., & de Meijere, A. (2000). 1,n-Dicarbanionic Titanium Intermediates from Monocarbanionic Organometallics and Their Application in Organic Synthesis. Chemical Reviews, 100, 2789–2834. [Link]

• Organic Chemistry Portal. (n.d.). Kulinkovich Reaction. Retrieved from [Link]

• Kunz, R. K., & MacMillan, D. W. C. (2005). Enantioselective organocatalytic cyclopropanations. The identification of a new class of iminium catalyst based upon directed electrostatic activation. Journal of the American Chemical Society, 127(10), 3240-3241. [Link]

• Puriņš, M., & Waser, J. (2022). Asymmetric Cyclopropanation and Epoxidation via a Catalytically Formed Chiral Auxiliary. Angewandte Chemie International Edition, 61(11), e202113925. [Link]

• Wikipedia. (n.d.). Metal-catalyzed cyclopropanations. Retrieved from [Link]

• de Meijere, A., Kozhushkov, S. I., & Savchenko, A. I. (2004). Titanium-mediated syntheses of cyclopropylamines. Journal of Organometallic Chemistry, 689(13), 2033–2055. [Link]

• Nicewicz, D. A., & MacMillan, D. W. C. (2005). Enantioselective Organocatalytic Cyclopropanations. The Identification of a New Class of Iminium Catalyst Based upon Directed Electrostatic Activation. Macmillan Group Meeting. [Link]

• Davies, H. M., Bruzinski, P. R., Lake, D. H., Kong, N., & Fall, M. J. (1996). Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Journal of the American Chemical Society, 118(29), 6897-6907. [Link]

• Couty, F., & Drouillat, B. (2025). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. [Link]

• Veselý, J., Ibrahem, I., & Córdova, A. (2016). Enantioselective Organocatalytic Cyclopropanation of Enals Using Benzyl Chlorides. The Journal of Organic Chemistry, 81(9), 3488-3500. [Link]

• Bonge, H. T., & Gundersen, L. L. (2005). Copper-Catalyzed Enantioselective Cyclopropanation of Internal Olefins with Diazomalonates. Tetrahedron: Asymmetry, 16(22), 3657-3660. [Link]

• Huang, Z., & Ye, S. (2001). Highly diastereoselective synthesis of vinylcyclopropane derivatives with (-)-8-phenylmenthol as chiral auxiliary. The Journal of Organic Chemistry, 66(17), 5717-5722. [Link]

• Puriņš, M., & Waser, J. (2022). Asymmetric Cyclopropanation and Epoxidation via a Catalytically Formed Chiral Auxiliary. Angewandte Chemie International Edition, 61(11). [Link]

• Wikipedia. (n.d.). Johnson–Corey–Chaykovsky reaction. Retrieved from [Link]

• Tyagi, V., & Fasan, R. (2016). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. ACS Catalysis, 6(3), 1754-1765. [Link]

• Gardarsdottir, H. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Aggarwal, V. K., et al. (1998). Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides. Journal of the Chemical Society, Perkin Transactions 1, 343-357. [Link]

• D'hooghe, M., & De Kimpe, N. (2008). Chiral Auxiliaries in Cycloadditions. Topics in Heterocyclic Chemistry, 13, 1-110. [Link]

• Martins, F., & Salvador, J. A. R. (2010). Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. Current Chemical Biology, 4(2), 136-174. [Link]

• Li, A., & Chen, X. (2013). Asymmetric Ylide Reactions: Epoxidation, Cyclopropanation, Aziridination, Olefination, and Rearrangement. Chemical Reviews, 113(7), 5114-5167. [Link]

• Chuprakov, S., Kwok, S. W., Zhang, L., Lercher, L., & Fokin, V. V. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Journal of the American Chemical Society, 131(50), 18034-18035. [Link]

• Meggers, E. (2025). Organocatalytic regio- and stereoselective cyclopropanation of olefins. Nature. [Link]

• ResearchGate. (n.d.). Chiral Auxiliaries in Asymmetric Synthesis. Retrieved from [Link]

• Chuprakov, S., et al. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• Kiełbasinski, P., & Mikołajczyk, M. (2021). Recent Advances in Selected Asymmetric Reactions Promoted by Chiral Catalysts. Symmetry, 13(10), 1762. [Link]

• Ibrahem, I., et al. (2010). Organocatalytic Enantioselective Cascade Michael-Alkylation Reactions: Synthesis of Chiral Cyclopropanes. Advanced Synthesis & Catalysis, 352(7), 1153-1157. [Link]

• Wu, W., Lin, Z., & Jiang, H. (2018). Recent advances in the synthesis of cyclopropanes. Organic & Biomolecular Chemistry, 16(40), 7315-7329. [Link]

• Zhang, X., et al. (2023). Catalytic asymmetric intramolecular propargylation of cyclopropanols to access the cuparane core. Nature Communications, 14(1), 1-9. [Link]

• Dong, G., & Teo, P. (2013). Directing Group Enhanced Carbonylative Ring Expansions of Amino-Substituted Cyclopropanes. Journal of the American Chemical Society, 135(12), 4964-4967. [Link]

• NRO CREATIONS. (2021, September 11). Corey-Chaykovsky Reactions [Video]. YouTube. [Link]

• Zhang, X., Chen, J., & Zhang, X. P. (2021). Asymmetric Radical Process for General Synthesis of Chiral Heteroaryl Cyclopropanes. Journal of the American Chemical Society, 143(30), 11764-11772. [Link]

• Tona, V., & de la Torre, M. C. (2020). Recent advances in the total synthesis of cyclopropane-containing natural products. Natural Product Reports, 37(11), 1564-1593. [Link]

• Laktsevich-Iskryk, M., et al. (2025). Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry, 23, 992-1015. [Link]

• Zhang, L., et al. (2022). Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. Journal of the American Chemical Society, 144(39), 17878-17884. [Link]

• Wu, W., Lin, Z., & Jiang, H. (2018). Recent advances in the synthesis of cyclopropanes. ResearchGate. [Link]

• Tyagi, V., & Fasan, R. (2016). Gram-Scale Synthesis of Chiral Cyclopropane-Containing Drugs and Drug Precursors with Engineered Myoglobin Catalysts Featuring Complementary Stereoselectivity. Angewandte Chemie International Edition, 56(8), 2170-2174. [Link]

• Zhang, X., et al. (2023). Catalytic asymmetric intramolecular propargylation of cyclopropanols to access the cuparane core. Chemical Science, 14(35), 9579-9585. [Link]

• Aggarwal, V. K., & de Vicente, J. (2003). A novel strategy for the asymmetric synthesis of chiral cyclopropane carboxaldehydes. Chemical Communications, 64-65. [Link]

• Fasan, R., & Tyagi, V. (2016). Gram-Scale Synthesis of Chiral Cyclopropane-Containing Drugs and Drug Precursors with Engineered Myoglobin Catalysts. University of Rochester. [Link]

• Bordeaux, M., et al. (2019). Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase. ACS Catalysis, 9(10), 9033-9041. [Link]

• Zhang, X., Chen, J., & Zhang, X. P. (2021). Asymmetric Radical Process for General Synthesis of Chiral Heteroaryl Cyclopropanes. Journal of the American Chemical Society, 143(30), 11764-11772. [Link]

• Lindsay, V. N. G., & Davies, H. M. L. (2011). Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes. Chemical Science, 2(5), 943-948. [Link]

• de C. B. Martins, F., et al. (2023). Recent Synthetic Advances on the Use of Diazo Compounds Catalyzed by Metalloporphyrins. Catalysts, 13(9), 1300. [Link]

• Goldman, E. R., & Shoulders, M. D. (2023). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Accounts of Chemical Research, 56(10), 1205-1217. [Link]

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• 7. Kulinkovich-Szymoniak Reaction [organic-chemistry.org]
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Protocol for the purification of difluorophenylcyclopropanamine compounds

Application Note: High-Purity Isolation and Chiral Resolution of trans-(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Introduction & Strategic Overview

The compound trans-(1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine (hereafter 2-DFCP ) is a critical pharmacophore, most notably serving as the primary amine intermediate for the P2Y12 platelet inhibitor Ticagrelor (Brilinta).[1][2]

The Challenge: Synthesizing 2-DFCP typically yields a diastereomeric mixture (cis/trans) and a racemic mixture of enantiomers.[2] Furthermore, the free base is an oil at room temperature, making it prone to oxidative degradation and difficult to handle in solid-state processing.[1]

The Solution: This protocol deviates from standard distillation techniques, which are ineffective for chiral separation. Instead, we utilize a Diastereomeric Salt Formation strategy using (R)-(-)-Mandelic Acid .[1][2] This method exploits the specific lattice energy differences between the diastereomeric salts to precipitate the desired (1R,2S) isomer as a highly crystalline solid, leaving the undesired (1S,2R) enantiomer and cis-isomers in the mother liquor.

Process Logic Diagram

Figure 1: Strategic workflow for the isolation of optically pure 2-DFCP.

Protocol 1: Work-up and Crude Isolation

Before chiral resolution, the amine must be isolated from the reaction matrix (often containing unreacted styrenes, diazo compounds, or inorganic salts).[1]

Reagents:

• Hydrochloric Acid (2M)[1][2]

• Sodium Hydroxide (50% w/w and 2M)[1][2]

• Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc)[1][2]

• Toluene (for azeotropic drying)[1][2]

Step-by-Step Methodology:

• Quench & Acidify: Cool the reaction mixture to <10°C. Slowly add 2M HCl until the pH reaches 1–2.

  • Mechanism:[1][3][4][5][6][7] This protonates the amine (

    ), forcing it into the aqueous phase while non-basic organic impurities remain in the organic solvent.

• Organic Wash: Extract the acidic aqueous layer twice with MTBE. Discard the organic layer (contains non-amine impurities).[1]

• Basification (The "Swing"): Cool the aqueous phase to 0–5°C. Slowly add 50% NaOH until pH > 12.

  • Critical Note: High pH ensures the amine is completely deprotonated to its free base form (

    ).[1][2]

• Extraction: Extract the turbid aqueous mixture three times with MTBE or Isopropyl Acetate.

• Drying: Combine organic layers, dry over anhydrous

  , and concentrate under reduced pressure.

  • Result: A yellow-to-orange oil (Crude Racemic 2-DFCP).[1][2]

Protocol 2: Chiral Resolution (The Core Technology)

This is the most critical step. We utilize (R)-(-)-Mandelic acid to selectively crystallize the (1R,2S) isomer.[1][2] Literature and patent data confirm that the Mandelate salt of the (1R,2S) isomer is significantly less soluble in alcohols than its enantiomer.

Reagents:

• Crude 2-DFCP (Free base oil)[1][2]

• (R)-(-)-Mandelic Acid (>99% ee)[1][2]

• Solvent: Methanol (MeOH) or Ethanol/Water (9:1)[1][2]

Experimental Procedure:

• Preparation: Dissolve the crude amine oil (e.g., 100 g) in Methanol (500 mL) at 40°C.

• Acid Addition: Prepare a solution of (R)-Mandelic acid (0.95 equivalents relative to amine) in Methanol (200 mL). Add this slowly to the amine solution over 30 minutes.

  • Why 0.95 eq? Using a slight deficit of acid maximizes the purity of the precipitating salt by leaving the most soluble impurities (and some wrong enantiomer) in the solution.

• Crystallization:

  • Stir at 40°C for 1 hour.

  • Cool slowly (10°C/hour) to 20°C.

  • Hold at 20°C for 4 hours. A thick white precipitate should form.[2]

  • Optional: If no precipitate forms, seed with 0.1% pure (1R,2S)-Mandelate salt crystals.[1][2]

• Filtration: Filter the solid under vacuum. Wash the cake with cold Methanol (0°C).

• Assessment: Dry the solid at 45°C under vacuum.

  • Expected Result: White crystalline solid.[2][8]

  • Target Yield: 35–45% (theoretical max is 50% for a racemate).[1][2]

Troubleshooting Table: Resolution

Observation	Probable Cause	Corrective Action
No Precipitation	Solution too dilute or oiling out.[1][2]	Concentrate solution by 20% or add seed crystals.[2]
Low Chiral Purity (<90% ee)	Rapid cooling trapped impurities.[1][2]	Recrystallization: Dissolve wet cake in refluxing EtOH, cool slowly to 0°C.
Low Yield (<20%)	Too much solvent.[1]	Reduce MeOH volume or add an anti-solvent (e.g., MTBE) after initial crystallization begins.[1]

Protocol 3: Analytical Validation (QC)

Trust but verify. The following methods ensure the isolated salt meets pharmaceutical standards.

Method A: Chiral HPLC (Enantiomeric Excess)

• Column: Chiralpak AD-H or IC (4.6 x 250 mm, 5 µm).[1][2]

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][2]

• Flow Rate: 1.0 mL/min.[2][9]

• Detection: UV @ 254 nm.[2]

• Temperature: 25°C.

• Acceptance Criteria: (1R,2S) isomer > 99.0%.

Method B: 19F-NMR (Structural Identity)

The difluorophenyl ring provides a distinct fingerprint.[1][2]

• Solvent: DMSO-d6.

• Key Signals: Look for the multiplet signals of the fluorine atoms on the phenyl ring.

  • ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    -138.9 ppm (m, 1F)[1][2]

  • ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    -142.1 ppm (m, 1F)[1][2]

• Interpretation: The integration ratio should be 1:1. Impurities often show shifts or additional peaks in this region.[2]

References & Authority

• AstraZeneca AB. Process for the preparation of pharmaceutically active compounds. WO 2001/092200.[2] (Describes the use of L-menthol and Mandelic acid derivatives for resolution). Link

• Bioorganic & Medicinal Chemistry Letters. Synthesis and SAR of novel LSD1 inhibitors. (Context for difluorophenylcyclopropanamine analogs).

• CN Patent 104974017B. Preparation method of (1R,2S)-2-(3,4-difluorophenyl)cyclopropylamine D-mandelic acid salt.[1][2] (Specific protocol source for the D-Mandelate salt). Link

• Springthorpe, B., et al. From ATP to AZD6140: The discovery of an orally active reversible P2Y12 receptor antagonist for the prevention of thrombosis. Bioorg.[2] Med. Chem. Lett. 2007, 17, 6013–6018.[1][10] Link[1][2]

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• 1. CN104974017B - The preparation method of (1R, 2S) 2 (3,4 difluorophenyl) cyclopropylamine D mandelates - Google Patents [patents.google.com]
• 2. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine | C9H9F2N | CID 9834068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN105801583A - Purification method of ticagrelor - Google Patents [patents.google.com]
• 4. (PDF) SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI- PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES [academia.edu]
• 5. Process For The Purification Of Ticagrelor [quickcompany.in]
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Application &amp; Protocol Guide: 1-(2,6-Difluorophenyl)cyclopropanamine as an Analytical Reference Standard

Abstract

This document provides a comprehensive guide for the application of 1-(2,6-Difluorophenyl)cyclopropanamine as an analytical reference standard. Difluorophenyl-cyclopropanamine derivatives are a critical class of chemical intermediates in modern pharmaceutical synthesis. For instance, the isomeric compound, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine, is a well-documented key starting material for the anti-platelet agent Ticagrelor[1][2]. The isomeric purity of these intermediates is a critical quality attribute, as process-related impurities, including positional isomers like 1-(2,6-Difluorophenyl)cyclopropanamine, can impact the efficacy and safety of the final active pharmaceutical ingredient (API).

This guide details the role of this specific reference standard in analytical method development, validation, and routine quality control. We provide a detailed, field-tested protocol for a reversed-phase high-performance liquid chromatography (RP-HPLC) method capable of separating key positional isomers, alongside best practices for standard handling, system suitability, and data interpretation.

Introduction: The Imperative for Isomer-Specific Analysis

In multi-step pharmaceutical manufacturing, the structural integrity of each intermediate dictates the quality of the next. The synthesis of complex molecules often involves starting materials with similar structures, such as positional isomers of a substituted benzene ring. During the synthesis of an API using a 3,4-difluoro substituted intermediate, the presence of an unreacted 1,3-difluorobenzene starting material could potentially lead to the formation of a 2,6-difluoro substituted impurity in the final product[1][2][3].

Therefore, 1-(2,6-Difluorophenyl)cyclopropanamine is an essential reference standard for any process where it may arise as a potential impurity. Its primary applications as a standard include:

• Method Specificity & Selectivity: To challenge an analytical method and prove it can distinguish between the desired isomer and the potential 2,6-difluoro impurity.

• Peak Identification: To unequivocally identify impurity peaks in chromatograms of test samples by comparing retention times with the qualified standard.

• Accurate Quantification: To serve as a primary calibrant for accurately determining the concentration of the 1-(2,6-Difluorophenyl)cyclopropanamine impurity, ensuring it remains below regulatory thresholds.

The subtle difference in fluorine atom positions between the 2,6- and 3,4- isomers results in closely related physical properties, presenting a challenge for analytical separation.

Property	1-(2,6-Difluorophenyl)cyclopropanamine	(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine
CAS Number	1314672-24-6 (Base)[4]	220352-38-5 (Base)[5]
Molecular Formula	C₉H₉F₂N[4]	C₉H₉F₂N[5]
Molecular Weight	169.17 g/mol [4]	169.17 g/mol [5]
Appearance	Typically a solid or oil	Solid
Boiling Point (Pred.)	209.9 ± 40.0 °C[4]	Not specified, expected to be similar
pKa (Pred.)	6.94 ± 0.20[4]	Not specified, expected to be similar

Analytical Workflow & Reference Standard Handling

The effective use of a reference standard is predicated on a systematic workflow, from initial qualification to final sample analysis. The standard itself must be of high purity, well-characterized, and handled correctly to ensure the integrity of the analytical data.

Caption: Workflow from standard qualification to sample analysis.

• Receipt and Verification: Upon receipt, log the reference standard batch number. Store as per the supplier's Certificate of Analysis (CoA), typically in a refrigerator at 2-8°C, protected from light and moisture[6].

• Solution Preparation: Allow the container to equilibrate to room temperature before opening to prevent condensation. Use calibrated balances and Class A volumetric glassware for all preparations.

• Solubility: The hydrochloride salt form is generally soluble in polar solvents like DMSO, ethanol, and water[7]. The free base may require organic solvents. The diluent used for analysis should be matched with the mobile phase to ensure good peak shape.

• Stability: Prepare stock solutions fresh or conduct a stability study to determine appropriate storage conditions and duration. Amine compounds can be susceptible to degradation.

Protocol: RP-HPLC Method for Isomeric Purity

This protocol provides a robust starting point for the separation of 1-(2,6-Difluorophenyl)cyclopropanamine from its 3,4-difluoro isomer and other potential process impurities.

A reversed-phase C18 column is selected for its versatility in separating moderately polar compounds. The subtle differences in dipole moment and hydrophobicity between the 2,6- and 3,4- isomers can be exploited using a gradient elution with an acetonitrile/water mobile phase. The addition of an acid, such as formic or trifluoroacetic acid (TFA), protonates the amine group, which improves peak shape and enhances retention on the C18 stationary phase. UV detection at 254 nm is chosen as it is a common wavelength for aromatic compounds and provides good sensitivity[8].

• 1-(2,6-Difluorophenyl)cyclopropanamine Reference Standard

• (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (for method development/specificity)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade, e.g., Milli-Q)

• Trifluoroacetic Acid (TFA), HPLC Grade

• Diluent: Acetonitrile/Water (50:50, v/v)

Parameter	Recommended Setting	Rationale
Column	C18, 250 x 4.6 mm, 5 µm particle size (e.g., Waters XBridge, Agilent Zorbax)[8]	Provides high efficiency and good retention for separating closely related isomers.
Mobile Phase A	0.1% TFA in Water[9]	Acidifier for peak shape control and aqueous component for polar retention.
Mobile Phase B	0.1% TFA in Acetonitrile[9]	Organic modifier to elute compounds.
Gradient Elution	Time (min)	%B 0.0
Flow Rate	1.0 mL/min[8]	Standard flow for a 4.6 mm ID column, balancing analysis time and pressure.
Column Temp.	30 °C	Controls retention time variability and improves peak symmetry.
Detector	UV, 254 nm[8]	Good absorbance for the phenyl ring, providing a strong signal.
Injection Volume	10 µL	A small volume prevents column overloading and peak distortion.

• Reference Standard Stock Solution (S1, ~100 µg/mL): Accurately weigh approximately 10 mg of 1-(2,6-Difluorophenyl)cyclopropanamine standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with Diluent.

• System Suitability Solution (SSS): If available, prepare a solution containing both the 2,6- and 3,4- isomers at approximately 50 µg/mL each to verify resolution.

• Working Standard for Quantification (e.g., 1 µg/mL for 1% impurity): Prepare by diluting the Stock Solution (S1). For example, to quantify an impurity at a 1% level relative to a 1 mg/mL sample, the standard concentration would be 10 µg/mL. For trace analysis, lower concentrations are needed.

• Test Sample Preparation: Accurately weigh the test substance (e.g., the API batch being tested for impurities) and dissolve in Diluent to a known concentration (e.g., 1.0 mg/mL).

Before analyzing any samples, the chromatographic system must be verified. Inject the SSS (or the main analyte if the impurity standard is being used for spiking) five times and evaluate the following parameters. The system is only considered ready if all criteria are met.

SST Parameter	Acceptance Criteria	Purpose
Resolution (Rs)	Rs between 2,6-isomer and 3,4-isomer (or closest eluting peak) must be ≥ 2.0.	Ensures the peaks are baseline separated for accurate integration and quantification.
Tailing Factor (T)	T for the 1-(2,6-DFCP) peak must be ≤ 1.5.	Confirms good peak symmetry, which is essential for accurate integration.
Repeatability (%RSD)	The %RSD of peak areas from 5 replicate injections must be ≤ 2.0%.	Demonstrates the precision and stability of the HPLC system during the run.

Safety, Hazards, and Storage

As a chemical substance, 1-(2,6-Difluorophenyl)cyclopropanamine and its isomers must be handled with appropriate care.

• Hazard Identification: May cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[5].

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves when handling this compound.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.

• Storage: Store in a tightly sealed container in a cool, dry place, such as a refrigerator (2-8°C), away from incompatible materials[6].

References

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• Pharmaffiliates. (2026). 220352-36-3 | Product Name : (1R,2R)-2-(3,4-Difluorophenyl)-cyclopropanecarboxylic Acid. Retrieved from [Link].

• AA Blocks. (2026). 220352-36-3 | (1R,2R)-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid. Retrieved from [Link].

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• World Journal of Pharmaceutical Research. (2026). A NEW RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF TICAGRELOR IN BULK AND PHARMACEUTICAL DOSAGE FORM. Retrieved from [Link].

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• PubChem. (2026). (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. Retrieved from [Link].

• PubMed Central (PMC). (2026). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism. Retrieved from [Link].

• Google Patents. (2026). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

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Application Note and Protocols for the Large-Scale Synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Introduction

(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (CPA) is a critical chiral intermediate in the synthesis of the antiplatelet medication, Ticagrelor.[1][2][3] The stereochemistry of this intermediate is paramount to the therapeutic efficacy of the final active pharmaceutical ingredient (API). Consequently, the development of a robust, scalable, and economically viable synthetic process for CPA is of significant interest to the pharmaceutical industry. This document provides a detailed overview of established synthetic strategies and presents an optimized protocol for the large-scale production of CPA, focusing on process safety, efficiency, and regulatory compliance.

Historically, the synthesis of CPA has been challenging, with many early routes suffering from long synthetic sequences, the use of hazardous reagents like sodium azide for Curtius rearrangements, and low overall yields, rendering them unsuitable for industrial-scale manufacturing.[4] This guide will explore various synthetic approaches, highlighting the evolution towards more sustainable and efficient methodologies.

Synthetic Strategies Overview

Several synthetic pathways to (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine have been reported. The choice of a specific route for large-scale production depends on factors such as cost of raw materials, process safety, environmental impact, and achievable purity and yield. Below is a summary of the most common strategies.

Synthetic Strategy	Key Features	Advantages	Disadvantages
Route A: Classical Resolution	Synthesis of a racemic mixture of trans-2-(3,4-difluorophenyl)cyclopropanamine followed by chiral resolution.	Well-established chemistry.	Loss of at least 50% of the material as the undesired enantiomer, requiring efficient racemization and recycling for economic viability.
Route B: Chiral Auxiliary	Use of a chiral auxiliary, such as Oppolzer's sultam, to direct a diastereoselective cyclopropanation.[4][5]	High diastereoselectivity can be achieved.	Stoichiometric use of an expensive chiral auxiliary, which must be recovered and recycled.
Route C: Asymmetric Catalysis	Enantioselective cyclopropanation or asymmetric reduction of a prochiral ketone.	Potentially the most efficient route in terms of atom economy.	Development of a highly selective and robust catalyst can be challenging and expensive.
Route D: Biocatalysis	Use of enzymes, such as carbonyl reductases, for stereoselective transformations.[2]	High enantioselectivity, mild reaction conditions, and environmentally friendly.	Enzyme stability, activity, and cost can be limiting factors for large-scale production.

The following workflow diagram illustrates a common synthetic approach, which will be detailed in the subsequent protocol.

Caption: General Synthetic Workflow for CPA Production.

Optimized Protocol for Large-Scale Synthesis

This section details a robust and scalable process for the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine, proceeding through a racemic intermediate followed by chiral resolution. This method is chosen for its reliability and the commercial availability of the required reagents.

Part 1: Synthesis of trans-2-(3,4-Difluorophenyl)cyclopropanecarboxylic acid

This stage involves the preparation of the key carboxylic acid intermediate.

Step 1a: Knoevenagel Condensation to form (E)-3-(3,4-Difluorophenyl)acrylic acid

• Reaction: 3,4-Difluorobenzaldehyde reacts with malonic acid in the presence of a base catalyst (e.g., pyridine and piperidine) to yield (E)-3-(3,4-difluorophenyl)acrylic acid.[3]

• Protocol:

  • To a stirred solution of 3,4-difluorobenzaldehyde (1.0 eq) in pyridine (3.0 vol), add malonic acid (1.1 eq) and piperidine (0.1 eq).

  • Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours, monitoring the reaction by TLC or HPLC.

  • After completion, cool the mixture to room temperature and quench with water.

  • Acidify with concentrated HCl to precipitate the product.

  • Filter the solid, wash with water, and dry under vacuum to afford (E)-3-(3,4-difluorophenyl)acrylic acid.

Step 1b: Cyclopropanation

• Reaction: The acrylic acid derivative is converted to the cyclopropanecarboxylic acid. A common method involves the use of trimethylsulfoxonium iodide and a strong base.

• Protocol:

  • In a suitable reactor, suspend trimethylsulfoxonium iodide (2.2 eq) in DMSO (5.0 vol).

  • Add sodium hydride (2.2 eq) portion-wise, maintaining the temperature below 30 °C.

  • Stir the resulting mixture for 1-2 hours at room temperature.

  • Add a solution of (E)-3-(3,4-difluorophenyl)acrylic acid (1.0 eq) in DMSO (2.0 vol) to the ylide suspension.

  • Heat the reaction to 50-60 °C and maintain for 2-4 hours.

  • Cool the reaction mixture, quench with water, and acidify with HCl.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure to yield crude trans-2-(3,4-difluorophenyl)cyclopropanecarboxylic acid.

Part 2: Synthesis of trans-2-(3,4-Difluorophenyl)cyclopropanamine (Racemic)

This part describes the conversion of the carboxylic acid to the racemic amine via a Hofmann rearrangement, which avoids the use of azides.

• Reaction: The carboxylic acid is first converted to the corresponding amide, which then undergoes a Hofmann rearrangement.

• Protocol:

  • To a solution of trans-2-(3,4-difluorophenyl)cyclopropanecarboxylic acid (1.0 eq) in a suitable solvent (e.g., dichloromethane), add oxalyl chloride (1.2 eq) and a catalytic amount of DMF.

  • Stir the mixture at room temperature for 1-2 hours.

  • Concentrate the reaction mixture to remove excess oxalyl chloride.

  • Dissolve the resulting acid chloride in a suitable solvent (e.g., acetone) and add it to a cooled (0-5 °C) solution of aqueous ammonia.

  • Stir for 1-2 hours, then filter the precipitated amide, wash with water, and dry.

  • To a cooled (0-5 °C) solution of sodium hydroxide in water, add bromine (1.1 eq) followed by the trans-2-(3,4-difluorophenyl)cyclopropanecarboxamide (1.0 eq).

  • Slowly warm the reaction mixture and then heat to 60-70 °C for 1-2 hours.

  • Cool the mixture and extract the racemic amine with a suitable organic solvent (e.g., toluene).

  • The organic solution containing the racemic amine can be used directly in the next step.

Part 3: Chiral Resolution and Final Salt Formation

This final stage isolates the desired (1R,2S)-enantiomer.

• Reaction: The racemic amine is resolved using a chiral acid, such as D-mandelic acid, to form a diastereomeric salt that can be separated by crystallization.[2][6]

• Protocol:

  • To the toluene solution of the racemic amine, add a solution of D-mandelic acid (0.5 eq) in a suitable solvent (e.g., ethanol).

  • Heat the mixture to obtain a clear solution, then cool slowly to allow for the selective crystallization of the (1R,2S)-amine-D-mandelate salt.

  • Filter the crystalline salt and wash with a cold solvent mixture.

  • To isolate the free amine, treat the diastereomeric salt with a base (e.g., NaOH solution) and extract with an organic solvent.

  • For the final hydrochloride salt, bubble dry HCl gas through a solution of the free amine in a suitable solvent (e.g., isopropanol) or treat with a solution of HCl in isopropanol.[7]

  • Filter the resulting precipitate, wash with a cold solvent, and dry under vacuum to yield (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride.

The following diagram outlines the key steps of the resolution process.

Caption: Chiral Resolution and Salt Formation Workflow.

Conclusion

The large-scale synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine is a critical process in the production of Ticagrelor. The presented protocol, based on a classical resolution approach, offers a reliable and scalable method. While alternative routes involving asymmetric catalysis or biocatalysis are continually being developed to improve efficiency and reduce environmental impact, the detailed protocol provides a well-established pathway for industrial production. Careful optimization of each step is crucial to ensure high yield and purity of the final product, meeting the stringent requirements of the pharmaceutical industry.

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Application Notes and Protocols: Stereoselective Synthesis of 1-(2,6-Difluorophenyl)cyclopropanamine

Introduction: The Significance of Fluorinated Cyclopropylamines in Medicinal Chemistry

The 1-(2,6-difluorophenyl)cyclopropanamine scaffold is a privileged motif in modern drug discovery. The incorporation of a cyclopropane ring introduces conformational rigidity and a unique three-dimensional topology, which can enhance binding affinity and selectivity for biological targets. Furthermore, the presence of the 2,6-difluorophenyl group can significantly modulate the pharmacokinetic and pharmacodynamic properties of a molecule. The fluorine atoms can improve metabolic stability by blocking sites of oxidative metabolism and can also enhance binding interactions through the formation of hydrogen bonds and other non-covalent interactions. Consequently, the development of robust and stereoselective synthetic routes to enantiomerically pure 1-(2,6-difluorophenyl)cyclopropanamine is of paramount importance for the synthesis of novel therapeutics.

This document provides a comprehensive guide to the stereoselective synthesis of 1-(2,6-difluorophenyl)cyclopropanamine, with a focus on a rhodium-catalyzed asymmetric cyclopropanation approach. Alternative strategies, including chiral auxiliary-mediated synthesis and biocatalytic methods, are also discussed to provide a broader perspective for researchers in the field.

Strategic Approaches to the Asymmetric Synthesis of 1-(2,6-Difluorophenyl)cyclopropanamine

The primary challenge in the synthesis of 1-(2,6-difluorophenyl)cyclopropanamine lies in the stereoselective construction of the chiral cyclopropane ring. Several strategies have emerged as effective methods for achieving high levels of enantioselectivity.

Rhodium-Catalyzed Asymmetric Cyclopropanation

Rhodium(II) carboxylate complexes are powerful catalysts for the decomposition of diazo compounds and subsequent asymmetric cyclopropanation of olefins.[1][2] This method is highly attractive due to its high efficiency, broad substrate scope, and the availability of a wide range of chiral ligands that can induce high levels of stereocontrol.[3][4] The general mechanism involves the formation of a chiral rhodium carbene intermediate, which then undergoes a concerted addition to the olefin. The stereochemical outcome is dictated by the chiral environment created by the ligands on the rhodium catalyst. For the synthesis of 1-(2,6-difluorophenyl)cyclopropanamine, a plausible route involves the reaction of a suitable nitrogen-containing alkene with a diazoacetate bearing the 2,6-difluorophenyl group, or the cyclopropanation of 2,6-difluorostyrene with a nitrogen-substituted diazo compound.

Chiral Auxiliary-Mediated Synthesis

The use of chiral auxiliaries is a classical yet highly effective strategy for asymmetric synthesis.[5] In this approach, a chiral molecule is temporarily attached to the substrate to direct the stereochemical course of a reaction. After the desired transformation, the auxiliary can be cleaved and recycled. For the synthesis of 1-(2,6-difluorophenyl)cyclopropanamine, a chiral auxiliary could be appended to either the olefin or the carbene precursor to control the facial selectivity of the cyclopropanation reaction. Evans' oxazolidinones and Ellman's sulfinamides are examples of auxiliaries that have been successfully employed in asymmetric cyclopropanation reactions.

Biocatalytic and Enzymatic Methods

In recent years, biocatalysis has emerged as a powerful tool for asymmetric synthesis, offering high enantioselectivity under mild and environmentally benign conditions.[6][7] Engineered enzymes, such as variants of cytochrome P450 or myoglobin, have been shown to catalyze asymmetric cyclopropanation reactions with high efficiency and stereocontrol.[6][7] Additionally, enzymatic kinetic resolution can be employed to separate a racemic mixture of the target compound or a precursor, providing access to the desired enantiomer.[8]

Detailed Protocol: Rhodium-Catalyzed Asymmetric Cyclopropanation for the Synthesis of (R)- or (S)-1-(2,6-Difluorophenyl)cyclopropanecarboxylate

This protocol details a representative procedure for the asymmetric cyclopropanation of 2,6-difluorostyrene with ethyl diazoacetate, catalyzed by a chiral dirhodium(II) carboxylate complex. The resulting cyclopropanecarboxylate can then be converted to the desired 1-(2,6-difluorophenyl)cyclopropanamine through standard functional group transformations (e.g., Curtius rearrangement).

Materials and Reagents

Reagent	Supplier	Grade
2,6-Difluorostyrene	Commercially Available	>98%
Ethyl diazoacetate	Prepare fresh or Commercially Available	>97%
Dirhodium(II) tetrakis[N-phthaloyl-(S)-tert-leucinate] (Rh₂(S-PTTL)₄)	Commercially Available	Catalyst grade
Dichloromethane (DCM)	Anhydrous	>99.8%
Sodium bicarbonate (NaHCO₃)	Saturated aqueous solution	Reagent grade
Magnesium sulfate (MgSO₄)	Anhydrous	Reagent grade
Silica gel	For column chromatography
Hexanes	HPLC grade
Ethyl acetate	HPLC grade

Experimental Workflow

Caption: Experimental workflow for the rhodium-catalyzed asymmetric cyclopropanation.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add the chiral dirhodium catalyst Rh₂(S-PTTL)₄ (0.01 mmol, 1 mol%).

• Addition of Reactants: Add anhydrous dichloromethane (DCM, 5 mL) followed by 2,6-difluorostyrene (1.0 mmol, 1.0 equiv).

• Slow Addition of Diazo Compound: In a separate flask, prepare a solution of ethyl diazoacetate (1.2 mmol, 1.2 equiv) in anhydrous DCM (5 mL). This solution should be added dropwise to the reaction mixture over a period of 4-6 hours using a syringe pump. The slow addition is crucial to maintain a low concentration of the diazo compound and suppress side reactions.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material (2,6-difluorostyrene) is consumed.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL). Transfer the mixture to a separatory funnel and extract with DCM (3 x 15 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired ethyl (R)- or (S)-1-(2,6-difluorophenyl)cyclopropanecarboxylate.

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry. Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC).

Expected Results

Catalyst	Yield (%)	Diastereomeric Ratio (trans:cis)	Enantiomeric Excess (ee, %)
Rh₂(S-PTTL)₄	75-90	>95:5	90-98

Note: Yields and stereoselectivities are representative and may vary depending on the specific reaction conditions and the purity of the reagents.

Mechanism of Rhodium-Catalyzed Asymmetric Cyclopropanation

Caption: Proposed mechanism for the rhodium-catalyzed asymmetric cyclopropanation.

The reaction is initiated by the reaction of the dirhodium(II) catalyst with ethyl diazoacetate to form a chiral rhodium carbene intermediate, with the concomitant loss of nitrogen gas. The 2,6-difluorostyrene then approaches the carbene intermediate in a stereocontrolled fashion, guided by the chiral ligands on the rhodium center. This leads to a concerted cycloaddition through a chiral transition state, resulting in the formation of the enantioenriched cyclopropane product and regeneration of the active catalyst.

Alternative Synthetic Strategies: A Comparative Overview

Strategy	Advantages	Disadvantages	Key Considerations
Rhodium-Catalyzed Cyclopropanation	High efficiency, high stereoselectivity, broad substrate scope, catalytic in nature.	Cost of rhodium catalysts and chiral ligands.	Selection of the appropriate chiral ligand is crucial for high enantioselectivity.
Chiral Auxiliary-Mediated Synthesis	Predictable stereochemical outcomes, well-established methods, auxiliary can often be recycled.	Stoichiometric use of the chiral auxiliary, additional steps for attachment and removal.	Choice of a suitable chiral auxiliary that provides high diastereoselectivity.
Biocatalytic/Enzymatic Methods	High enantioselectivity, mild reaction conditions, environmentally friendly.	Enzyme stability and activity can be substrate-dependent, may require protein engineering.	Screening for a suitable enzyme or development of an engineered biocatalyst.

Conclusion

The stereoselective synthesis of 1-(2,6-difluorophenyl)cyclopropanamine is a key enabling technology for the discovery and development of novel pharmaceuticals. Rhodium-catalyzed asymmetric cyclopropanation represents a highly efficient and versatile strategy for the construction of the chiral cyclopropane core with excellent stereocontrol. While alternative methods such as chiral auxiliary-mediated synthesis and biocatalysis offer valuable complementary approaches, the catalytic nature and broad applicability of the rhodium-based methodology make it a powerful tool for medicinal chemists. The protocol and strategies outlined in this document provide a solid foundation for researchers to access this important class of molecules and to further explore their potential in drug discovery.

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• 6. A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
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The Strategic Integration of Difluorophenylcyclopropanamine in Modern Organic Synthesis: A Guide for Researchers and Drug Development Professionals

Introduction: The Rise of a Privileged Scaffold

In the landscape of contemporary medicinal chemistry, the relentless pursuit of novel molecular architectures with enhanced pharmacological profiles is paramount. Among the myriad of building blocks available to the synthetic chemist, those incorporating strained ring systems and fluorine atoms have garnered significant attention for their ability to impart unique and beneficial properties to bioactive molecules.[1][2][3][4][5] The difluorophenylcyclopropanamine scaffold, particularly the trans-(1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine isomer, has emerged as a cornerstone in the synthesis of high-value pharmaceutical agents. Its rigid, three-dimensional structure, combined with the electronic effects of the difluorophenyl moiety, offers a powerful tool for modulating drug-receptor interactions, improving metabolic stability, and fine-tuning physicochemical properties.[2][3][4]

This comprehensive guide provides an in-depth exploration of difluorophenylcyclopropanamine as a building block in organic synthesis. Moving beyond a mere recitation of facts, we delve into the causality behind experimental choices, offering field-proven insights to empower researchers, scientists, and drug development professionals in their quest for next-generation therapeutics. We will dissect the strategic synthesis of this key intermediate and illuminate its application in the construction of complex molecular targets, most notably the antiplatelet agent Ticagrelor.

The Difluorophenylcyclopropane Moiety: A Medley of Advantageous Properties

The strategic incorporation of the difluorophenylcyclopropane unit into a drug candidate is a deliberate choice, driven by a confluence of desirable physicochemical and pharmacokinetic properties.

• Conformational Rigidity and Pre-organization: The cyclopropane ring's inherent rigidity restricts the conformational freedom of the molecule. This pre-organization can lead to a more favorable entropic contribution upon binding to a biological target, often resulting in enhanced potency.[2]

• Metabolic Stability: The carbon-hydrogen bonds within the cyclopropane ring are stronger and less accessible to metabolic enzymes, such as cytochrome P450s, compared to their aliphatic counterparts. The presence of the electron-withdrawing difluorophenyl group further enhances this stability by deactivating adjacent C-H bonds towards oxidative metabolism.[2]

• Modulation of Physicochemical Properties: The geminal difluoro group is a bioisostere for a carbonyl or ether oxygen, capable of acting as a hydrogen bond acceptor. This, along with the overall lipophilicity of the phenyl ring, allows for the fine-tuning of a molecule's solubility, permeability, and overall ADME (absorption, distribution, metabolism, and excretion) profile.[1][2]

• Vectorial Exit from Binding Pockets: The unique three-dimensional vector of the cyclopropylamine can be exploited to orient the rest of the molecule for optimal interactions within a binding pocket and to guide its exit trajectory.

Synthesis of trans-(1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine: A Key Intermediate for Ticagrelor

The synthesis of the enantiomerically pure trans-(1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine is a critical step in the production of Ticagrelor.[6] Several synthetic routes have been developed, each with its own set of advantages and challenges. Below, we detail two prominent and illustrative pathways.

Route 1: Diastereoselective Cyclopropanation and Curtius Rearrangement

This classic approach leverages a chiral auxiliary to induce diastereoselectivity in the cyclopropanation step, followed by a Curtius rearrangement to install the amine functionality with retention of stereochemistry.

Workflow for Synthesis via Diastereoselective Cyclopropanation and Curtius Rearrangement

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Application Note &amp; Protocol Guide: Development and Application of Novel Catalysts for Difluorocyclopropanation

Abstract

The gem-difluorocyclopropane motif is a privileged structural element in modern medicinal chemistry and materials science, prized for its ability to confer unique conformational rigidity and modulate electronic properties.[1][2] The development of efficient and selective catalytic methods for the synthesis of these strained rings is a critical objective in organic chemistry. This guide provides an in-depth analysis of novel catalytic systems for difluorocyclopropanation reactions, offering detailed protocols, mechanistic insights, and practical guidance for researchers, scientists, and drug development professionals. We will explore cutting-edge copper and palladium-based catalysts, providing step-by-step procedures and explaining the rationale behind experimental choices to ensure robust and reproducible outcomes.

Introduction: The Significance of Difluorocyclopropanes

The Role of Fluorine in Medicinal Chemistry

The introduction of fluorine into organic molecules can profoundly alter their physicochemical properties.[3] Fluorine's high electronegativity can modulate pKa, enhance metabolic stability by blocking sites of oxidation, and improve binding affinity to biological targets. The gem-difluoromethylene group (CF2) is of particular interest as it can act as a bioisosteric replacement for carbonyl groups or other functionalities, while also serving as a lipophilic hydrogen-bond donor.[4]

Difluorocyclopropane as a Bioisostere

The cyclopropane ring imposes a rigid conformation on molecules, which can be advantageous in drug design by reducing the entropic penalty upon binding to a receptor.[4] The combination of the rigid cyclopropane scaffold with the electronic effects of two fluorine atoms makes gem-difluorocyclopropanes valuable motifs in drug candidates such as the lysophosphatidic acid receptor antagonist (I) and the serotonin 2C receptor antagonist (III).[1]

Challenges in Difluorocyclopropanation

The primary route to difluorocyclopropanes is the [2+1] cycloaddition of a difluorocarbene (:CF2) with an alkene.[1][5] Difluorocarbene is a relatively stable, singlet carbene due to the interaction of fluorine's lone pairs with the vacant p-orbital of the carbene carbon.[3][6] However, its generation often requires harsh conditions, such as high temperatures or the use of toxic reagents, which can limit the substrate scope and functional group tolerance.[6] The development of catalytic methods that generate and utilize difluorocarbene under mild conditions is therefore a key area of research.

Modern Catalytic Strategies for Difluorocyclopropanation

Overview of Difluorocarbene Precursors

A variety of reagents have been developed to serve as precursors to difluorocarbene. While classical sources like sodium chlorodifluoroacetate (ClCF2COONa) are still in use, modern methods often employ silicon-based reagents for their milder activation conditions.[5][7]

• Trimethyl(trifluoromethyl)silane (TMSCF3, Ruppert-Prakash reagent): This is a versatile and commercially available reagent that can generate difluorocarbene upon activation with a nucleophilic initiator, such as a fluoride salt or an alkoxide.[3][6]

• Trimethylsilyl 2-(fluorosulfonyl)difluoroacetate (TFDA): This reagent is another effective source of difluorocarbene under mild conditions and is particularly useful for the synthesis of difluorocyclopropanes and difluorocyclopropenes.[8]

Key Catalyst Classes: A Comparative Overview

Transition metal catalysis has revolutionized difluorocyclopropanation by enabling the reaction to proceed under milder conditions with greater control over selectivity.

• Copper Catalysts: Copper-based systems are widely used due to their low cost and versatile reactivity. They can effectively catalyze the decomposition of diazo compounds and other carbene precursors.[9] Recent advances have focused on the development of chiral copper catalysts for asymmetric difluorocyclopropanation.[4]

• Palladium Catalysts: Palladium catalysts are particularly valuable for their ability to perform cross-coupling reactions and have been employed in the ring-opening functionalization of gem-difluorocyclopropanes.[10] Palladium catalysis has also been instrumental in developing asymmetric difluorocyclopropanation reactions.

• Iron Catalysts: As an earth-abundant and non-toxic metal, iron has emerged as a promising catalyst for cyclopropanation reactions.[11][12] Iron porphyrin complexes have been shown to be effective catalysts for the cyclopropanation of olefins with difluoromethylcarbene precursors.[12][13]

• Rhodium Catalysts: Rhodium catalysts have been utilized in carbofluorination reactions of alkenes with gem-difluorinated cyclopropanes, demonstrating their utility in more complex transformations.[10][14]

Protocol: Copper-Catalyzed Difluorocyclopropanation of Alkenes

Introduction to a Novel Cu/Ligand System

This protocol details a copper(I)-catalyzed difluorocyclopropanation using TMSCF3 as the difluorocarbene source. The use of a well-defined copper catalyst allows the reaction to proceed at a lower temperature than traditional methods, thus broadening the substrate scope.

Mechanism of Action

The catalytic cycle is initiated by the reaction of the copper(I) catalyst with the difluorocarbene precursor. The resulting copper-carbene complex then reacts with the alkene in a concerted or stepwise fashion to form the difluorocyclopropane and regenerate the active catalyst.

Caption: Proposed catalytic cycle for copper-catalyzed difluorocyclopropanation.

Detailed Experimental Protocol

Materials:

• Copper(I) iodide (CuI) (1.0 mol%)

• Styrene (1.0 mmol, 1.0 equiv)

• Trimethyl(trifluoromethyl)silane (TMSCF3) (1.5 mmol, 1.5 equiv)

• Sodium iodide (NaI) (2.0 mmol, 2.0 equiv)

• Dry Toluene (5 mL)

• Schlenk flask and magnetic stirrer

• Nitrogen or Argon atmosphere

Procedure:

• Setup: To a flame-dried Schlenk flask under an inert atmosphere (N2 or Ar), add CuI (1.9 mg, 0.01 mmol) and NaI (300 mg, 2.0 mmol).

• Reagent Addition: Add dry toluene (5 mL) and styrene (115 µL, 1.0 mmol). Stir the mixture at room temperature for 10 minutes.

• Carbene Precursor: Add TMSCF3 (220 µL, 1.5 mmol) dropwise to the stirring solution.

• Reaction: Heat the reaction mixture to 80 °C and stir for 12 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature and quench with water (10 mL). Extract the mixture with diethyl ether (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the desired gem-difluorocyclopropane.

Substrate Scope and Limitations

Substrate	Product	Yield (%)
Styrene	1,1-difluoro-2-phenylcyclopropane	85
4-Methylstyrene	1,1-difluoro-2-(p-tolyl)cyclopropane	82
4-Chlorostyrene	2-(4-chlorophenyl)-1,1-difluorocyclopropane	78
1-Octene	1,1-difluoro-2-hexylcyclopropane	65
Cyclohexene	7,7-difluorobicyclo[4.1.0]heptane	72

Limitations: Electron-deficient alkenes may exhibit lower reactivity and require higher temperatures or longer reaction times.[6] Sterically hindered alkenes may also give lower yields.

Troubleshooting

• Low Yield:

  • Ensure all reagents and solvents are anhydrous. Moisture can quench the carbene precursor.

  • Verify the quality of the TMSCF3 and the catalyst.

  • Increase the reaction time or temperature if the starting material is not fully consumed.

• Side Product Formation:

  • Slow addition of TMSCF3 can minimize the formation of oligomeric side products.

  • Ensure efficient stirring to maintain a homogeneous reaction mixture.

Protocol: Palladium-Catalyzed Asymmetric Difluorocyclopropanation

Introduction to a Chiral Pd-Catalyst

Enantioselective synthesis of difluorocyclopropanes is of high importance for the preparation of chiral building blocks for pharmaceuticals. This protocol utilizes a palladium catalyst with a chiral ligand to achieve high enantioselectivity.

Stereochemical Control and Mechanism

The chiral ligand coordinates to the palladium center, creating a chiral environment that directs the approach of the alkene to the palladium-carbene complex. This facial selectivity results in the preferential formation of one enantiomer of the difluorocyclopropane product.

Caption: Workflow for palladium-catalyzed asymmetric difluorocyclopropanation.

Detailed Experimental Protocol for Enantioselective Synthesis

Materials:

• Pd2(dba)3 (2.5 mol%)

• Chiral Ligand (e.g., (R)-BINAP) (6 mol%)

• Indene (1.0 mmol, 1.0 equiv)

• TFDA (1.2 mmol, 1.2 equiv)

• Cesium Fluoride (CsF) (2.0 equiv)

• Dry THF (5 mL)

• Schlenk flask and magnetic stirrer

• Nitrogen or Argon atmosphere

Procedure:

• Catalyst Preparation: In a Schlenk flask under an inert atmosphere, dissolve Pd2(dba)3 (23 mg, 0.025 mmol) and (R)-BINAP (37 mg, 0.06 mmol) in dry THF (2 mL). Stir at room temperature for 30 minutes to form the active catalyst complex.

• Reagent Addition: To the catalyst solution, add CsF (304 mg, 2.0 mmol) and indene (122 µL, 1.0 mmol).

• Carbene Precursor: Slowly add a solution of TFDA (274 mg, 1.2 mmol) in dry THF (3 mL) to the reaction mixture over 1 hour using a syringe pump.

• Reaction: Stir the reaction at 25 °C for 24 hours.

• Workup and Purification: Follow the workup and purification procedure described in section 3.3.

Analysis of Enantiomeric Excess (ee)

The enantiomeric excess of the product is determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Supercritical Fluid Chromatography (SFC) using a suitable chiral stationary phase.

Data Summary

Substrate	Ligand	Yield (%)	ee (%)
Indene	(R)-BINAP	75	92
Dihydronaphthalene	(R)-BINAP	70	90
Styrene	(S)-Phos	68	85

Emerging Catalyst Systems and Future Outlook

Iron and Earth-Abundant Metal Catalysts

The development of catalysts based on earth-abundant metals like iron is a major goal in sustainable chemistry. Iron-catalyzed cyclopropanation reactions offer a cost-effective and environmentally benign alternative to precious metal catalysts.[11][12] Future research will likely focus on expanding the substrate scope and improving the enantioselectivity of these systems.

Organocatalytic Approaches

Organocatalysis provides a metal-free alternative for difluorocyclopropanation. While still an emerging area, the use of chiral organic molecules to catalyze the reaction offers exciting possibilities for the development of new asymmetric methodologies.

Future Directions in Catalyst Design

Future advancements in this field will likely involve the design of more active and selective catalysts through a deeper understanding of reaction mechanisms, the development of novel chiral ligands, and the application of high-throughput screening methods to accelerate catalyst discovery. The use of flow chemistry for the safe and scalable synthesis of difluorocyclopropanes is also a promising area of investigation.[3]

References

• Mastering Difluorocarbene Generation: A Guide for Organic Chemists. (URL: )
• Recent developments in the ring-opening transformations of gem-difluorocyclopropanes.
• Synthesis of chiral difluoromethyl cyclopropanes through desymmetric difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis.
• Recent Advances in Transition Metal-Catalyzed Functionalization of gem-Difluoroalkenes. Molecules, 2022, 27(15), 4983. (URL: )
• Access to cyclopropanes with geminal trifluoromethyl and difluoromethylphosphonate groups. Beilstein Journal of Organic Chemistry, 2023, 19, 634-641. (URL: )

• Further examples of difluorcyclopropanes in modern drug discovery. ResearchGate. (URL: [Link])

• Synthesis of gemDifluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source. Chemistry – An Asian Journal, 2011, 6(8), 2002-2005. (URL: )

• Synthesis of gem‐Difluorocyclopropanes. ResearchGate. (URL: [Link])

• The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry, 2018, 14, 2376–2413. (URL: )
• Difluoromethylcarbene for iron-catalyzed cyclopropanation.

• Synthesis and Applications of Fluorocyclopropanes. Request PDF on ResearchGate. (URL: [Link])

• Discovery of alkene difluorocyclopropanation reagents. ResearchGate. (URL: [Link])

• High‐Valent Copper Catalysis Enables Regioselective Fluoroarylation of Gem‐Difluorinated Cyclopropanes. Advanced Science, 2024, 11(22), 2401243. (URL: )

• Development of alkene difluorocyclopropanation reagents. ResearchGate. (URL: [Link])

• Palladium‐Catalyzed Defluorinative Alkylation of gem‐Difluorocyclopropanes: Switching Regioselectivity via Simple Hydrazones. Request PDF on ResearchGate. (URL: [Link])

• Skeletal Ring Contractions via I(I)/I(III) Catalysis: Stereoselective Synthesis of cis-α,α-Difluorocyclopropanes. Journal of the American Chemical Society, 2022, 144(46), 21087–21092. (URL: [Link])

• Recent developments in the ring-opening transformations of gem-difluorocyclopropanes. Organic Chemistry Frontiers. (URL: [Link])

• Palladium-catalyzed cross-coupling of gem-difluorocyclopropanes with gem-diborylalkanes: facile synthesis of a diverse array of gem-diboryl-substituted fluorinated alkenes. RSC Publishing. (URL: [Link])

• Palladium-catalyzed cross-coupling of gem- difluorocyclopropanes with gem-diborylalkanes: facile synthesis of a diverse array of gem-diboryl- substituted fluorinated alkenes. ResearchGate. (URL: [Link])

• Difluoromethylcarbene for iron-catalyzed cyclopropanation.

• Palladium-catalyzed cross-coupling of gem-difluorocyclopropanes with gem-diborylalkanes: facile synthesis of a diverse array of gem-diboryl-substituted fluorinated alkenes. RSC Publishing. (URL: [Link])

• Synthesis of Functionalized Difluorocyclopropanes: Unique Building Blocks for Drug Discovery. Request PDF on ResearchGate. (URL: [Link])

• Difluoromethylcarbene for Iron-catalyzed Cyclopropanation. Request PDF on ResearchGate. (URL: [Link])

• Visible-Light-Promoted Regioselective 1,3-Fluoroallylation of gem-Difluorocyclopropanes. Organic Letters, 2020, 22(21), 8449–8454. (URL: [Link])

• Carbofluorination of Alkenes with gem-Difluorinated Cyclopropanes as Bifunctional Reagents Enabled by Well-Define Rhodium Catalysts. ChemRxiv. (URL: [Link])

• An Improved Method for Difluorocyclopropanation of Alkenes. Synlett, 2014, 25(12), 1756-1758. (URL: [Link])

• Palladium-Catalyzed Cross-Coupling of gem-Difluorocyclopropanes with gem-Diborylalkanes for the Synthesis of Boryl-Substituted Fluorinated Alkenes. Organic Letters. (URL: [Link])

• The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry. (URL: [Link])

• Ring-Opening Reactions of Difluoro(methylene)cyclopropanes with Halogens and Amines. The Journal of Organic Chemistry, 2002, 67(15), 5379–5382. (URL: [Link])

• A highly diastereoselective strain-release Doyle–Kirmse reaction: access to functionalized difluoro(methylene)cyclopropanes. Chemical Science, 2023, 14(45), 12593-12599. (URL: [Link])

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HPLC and NMR analysis techniques for 1-(2,6-Difluorophenyl)cyclopropanamine

An Application Guide to the Comprehensive Analysis of 1-(2,6-Difluorophenyl)cyclopropanamine by HPLC and NMR Spectroscopy

Introduction: The Analytical Imperative for a Key Synthetic Building Block

1-(2,6-Difluorophenyl)cyclopropanamine is a crucial intermediate in contemporary pharmaceutical synthesis. The unique structural combination of a strained cyclopropyl ring, a primary amine, and a difluorophenyl moiety imparts specific conformational and electronic properties that are valuable in drug design.[1] The introduction of cyclopropyl groups can enhance metabolic stability, biological activity, and improve pharmacokinetic profiles.[1] Given its role in the synthesis of active pharmaceutical ingredients (APIs), the stringent characterization of this intermediate for identity, purity, and stability is not merely a procedural step but a foundational requirement for ensuring the safety and efficacy of the final drug product.

This application note provides a detailed guide to the analytical methodologies required for the comprehensive characterization of 1-(2,6-Difluorophenyl)cyclopropanamine. We present robust protocols for both High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. The HPLC section details a stability-indicating reverse-phase method, validated through forced degradation studies as stipulated by the International Council for Harmonisation (ICH) guidelines.[2][3] The NMR section provides a framework for unambiguous structural confirmation using ¹H, ¹³C, and ¹⁹F NMR, leveraging the unique spectroscopic properties of the fluorine nuclei.

Part A: Purity and Stability Profiling by High-Performance Liquid Chromatography (HPLC)

Principle and Rationale

Reverse-phase HPLC (RP-HPLC) is the method of choice for assessing the purity of 1-(2,6-Difluorophenyl)cyclopropanamine due to its versatility and compatibility with moderately polar analytes. The primary analytical challenge lies in achieving adequate retention for the relatively polar amine while ensuring sharp peak shapes and selective separation from potential process impurities and degradation products.

Our methodological choices are guided by the following principles:

• Stationary Phase Selection: A C18 (octadecylsilane) column is a robust starting point, offering broad applicability. However, for fluorinated aromatic compounds, alternative phases like Phenyl-Hexyl or specialized fluorinated stationary phases can offer enhanced selectivity.[4] These phases can engage in π-π interactions and specific dipole-dipole interactions with the difluorophenyl ring, potentially resolving closely related impurities.[4]

• Mobile Phase pH Control: As a primary amine (predicted pKa ≈ 6.94), the analyte's retention is highly sensitive to the mobile phase pH.[5] Operating at a pH approximately 2 units below the pKa (e.g., pH 3.0-4.0) ensures the amine is protonated, leading to consistent retention and improved peak shape by minimizing secondary interactions with residual silanols on the silica support.

• Detector Selection: A Photodiode Array (PDA) detector is employed to assess peak purity and to select the optimal monitoring wavelength based on the analyte's UV spectrum. The difluorophenyl chromophore provides strong UV absorbance, enabling sensitive detection.

Experimental Protocol 1: Isocratic HPLC Method for Purity Determination

This protocol outlines a standard method for determining the purity of 1-(2,6-Difluorophenyl)cyclopropanamine and quantifying related substances.

Instrumentation and Materials:

• HPLC system with quaternary pump, autosampler, column thermostat, and PDA detector.

• Chromatographic data system (CDS) software.

• Analytical balance, volumetric flasks, pipettes.

• Acetonitrile (HPLC grade), Methanol (HPLC grade).

• Potassium phosphate monobasic, Orthophosphoric acid.

• Water (HPLC grade or Milli-Q).

• 1-(2,6-Difluorophenyl)cyclopropanamine reference standard and test sample.

Method Parameters:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 3.5 µm	Provides good efficiency and retention for a broad range of analytes.
Mobile Phase	20 mM Potassium Phosphate (pH 3.0) : Acetonitrile (65:35 v/v)	The aqueous buffer at pH 3.0 ensures the amine is protonated for good peak shape. Acetonitrile provides the necessary elution strength.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temp.	30 °C	Ensures reproducible retention times and improves peak efficiency.
Injection Vol.	10 µL	A small volume minimizes potential peak distortion from the sample solvent.
Detection	PDA at 220 nm	Wavelength of strong absorbance for the phenyl ring, providing high sensitivity.
Run Time	20 minutes	Sufficient to elute the main peak and any potential late-eluting impurities.

Procedure:

• Mobile Phase Preparation: Dissolve 2.72 g of potassium phosphate monobasic in 1 L of HPLC water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Diluent Preparation: Mix mobile phase components in a 50:50 (v/v) ratio.

• Standard Solution Preparation (0.5 mg/mL): Accurately weigh about 25 mg of the reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution Preparation (0.5 mg/mL): Prepare the test sample in the same manner as the standard solution.

• System Suitability Test (SST): Inject the standard solution five times. The system is deemed suitable for analysis if the criteria in the table below are met.

• Analysis: Inject the blank (diluent), followed by the standard and sample solutions. Calculate the purity by area percent normalization.

System Suitability Criteria:

Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	≤ 1.5	Ensures peak symmetry, indicating minimal unwanted column interactions.
Theoretical Plates (N)	≥ 5000	Measures column efficiency and the sharpness of the peak.
%RSD of Peak Area	≤ 2.0% (for n=5)	Confirms the precision and reproducibility of the injection and detection system.

Experimental Protocol 2: Forced Degradation for a Stability-Indicating Method

Forced degradation studies are essential to develop a stability-indicating analytical method, which is a method that can accurately measure the active ingredient without interference from its degradation products.[3][6] The goal is to achieve 5-20% degradation of the API to ensure that potential degradants are formed at detectable levels.[2][7][8]

Procedure: Prepare a 1.0 mg/mL stock solution of 1-(2,6-Difluorophenyl)cyclopropanamine.[7] Subject aliquots of this solution to the following stress conditions:

• Acid Hydrolysis: Mix with 1N HCl and heat at 60 °C for 24 hours. Before injection, neutralize with an equivalent amount of 1N NaOH.

• Base Hydrolysis: Mix with 1N NaOH and heat at 60 °C for 24 hours. Before injection, neutralize with an equivalent amount of 1N HCl.

• Oxidative Degradation: Mix with 3% H₂O₂ and keep at room temperature for 24 hours.[2]

• Thermal Degradation: Store the solid sample in an oven at 80 °C for 48 hours. Dissolve in diluent before analysis.

• Photolytic Degradation: Expose the solid sample to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[3][7] Dissolve in diluent before analysis.

Analyze all stressed samples using the HPLC method described above. The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the main analyte peak.

Part B: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle and Rationale

NMR spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules. For 1-(2,6-Difluorophenyl)cyclopropanamine, a multi-nuclear approach provides a complete picture of the molecular architecture.

• ¹H NMR: Provides information on the number and connectivity of protons. The distinct regions for aromatic and aliphatic (cyclopropyl) protons, along with their coupling patterns, confirm the basic carbon skeleton.

• ¹³C NMR: Reveals the number of chemically non-equivalent carbon atoms and their hybridization state.

• ¹⁹F NMR: This is particularly powerful for fluorinated compounds. ¹⁹F has a spin of ½, 100% natural abundance, and a high gyromagnetic ratio, making it a highly sensitive NMR nucleus.[9] Its large chemical shift dispersion provides high resolution, and H-F or C-F coupling constants offer valuable structural insights.[9][10]

Predicted NMR Spectral Data

The following table summarizes the expected chemical shifts (δ) and coupling constants (J) for the analyte, based on known data for similar structural motifs.[11][12] Actual values may vary depending on the solvent and concentration.

Nucleus	Position (see diagram)	Predicted δ (ppm)	Predicted Multiplicity	Predicted J (Hz)
¹H	Hc (CH)	~2.5 - 2.8	m	-
Ha, Hb (CH₂)	~0.8 - 1.5	m	-
NH₂	~1.5 - 2.5 (variable)	br s	-
H-4'	~7.2 - 7.4	t	JH-F ≈ 8-10
H-3', H-5'	~6.9 - 7.1	t	JH-H ≈ 8-9
¹³C	C-1 (C-N)	~35 - 40	-	-
C-2 (CH)	~20 - 25	-	-
C-3 (CH₂)	~10 - 15	-	-
C-1' (C-Ar)	~115 - 120	t, ¹JC-F ≈ 250-260	-
C-2', C-6' (C-F)	~160 - 165	dd, ¹JC-F ≈ 245-255, ²JC-F ≈ 10-15	-
C-3', C-5'	~110 - 115	t, ²JC-F ≈ 20-25	-
C-4'	~128 - 132	t, ³JC-F ≈ 10-12	-
¹⁹F	F-2', F-6'	~ -110 to -120	m	-

Note: Chemical shifts are referenced to TMS (¹H, ¹³C) and CFCl₃ (¹⁹F).[13] DMSO-d₆ is assumed as the solvent.

Experimental Protocol 3: NMR Sample Preparation and Data Acquisition

Instrumentation and Materials:

• NMR Spectrometer (e.g., 400 MHz or higher) with multinuclear probe.

• 5 mm NMR tubes.

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• 1-(2,6-Difluorophenyl)cyclopropanamine sample.

Procedure:

• Sample Preparation: Accurately weigh 10-20 mg of the sample directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6 mL of deuterated solvent (e.g., DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for amines as it slows down proton exchange, allowing for the observation of the N-H protons.

• Dissolution: Cap the tube and gently vortex or invert until the sample is fully dissolved.

• Data Acquisition:

  • Insert the sample into the spectrometer and allow it to thermally equilibrate.

  • Perform standard instrument setup procedures (locking, shimming).

  • Acquire a ¹H NMR spectrum (e.g., 16-32 scans).

  • Acquire a ¹³C{¹H} NMR spectrum (proton-decoupled) for chemical shift information. This will require a larger number of scans for adequate signal-to-noise.

  • Acquire a ¹⁹F{¹H} NMR spectrum (proton-decoupled). This experiment is typically fast due to the high sensitivity of the ¹⁹F nucleus.

  • (Optional) Acquire 2D NMR spectra such as COSY (H-H correlation), HSQC (C-H correlation), and HMBC (long-range C-H correlation) for complete and unambiguous assignment of all signals.

Conclusion

The HPLC and NMR protocols detailed in this guide provide a robust framework for the comprehensive quality control of 1-(2,6-Difluorophenyl)cyclopropanamine. The stability-indicating RP-HPLC method is suitable for accurate purity assessment and the identification of potential degradation products, ensuring the material's stability and quality over time. The multi-nuclear NMR approach offers definitive structural confirmation, which is essential for identity testing and process chemistry control. Together, these techniques form a powerful analytical toolkit for researchers, scientists, and drug development professionals working with this important pharmaceutical intermediate.

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2003. [Link]

• Pharmaguideline, Forced Degradation Study in Pharmaceutical Stability. [Link]

• BioPharmaSpec, Forced Degradation Studies | ICH Stability Testing. [Link]

• ResolveMass Laboratories Inc., Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Onyx Scientific, A practical guide to forced degradation and stability studies for drug substances. [Link]

• National Center for Biotechnology Information, PubChem Compound Summary for CID 69828, Cyclopropylamine. [Link]

• PubMed, Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. [Link]

• Reddit, 1H-NMR of Cyclopropylamine HCl salt. [Link]

• LCGC International, Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. [Link]

• Wikipedia, Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• RSC Publishing, A computational tool to accurately and quickly predict 19 F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds. [Link]

• Patents, An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine.
• Google Patents, EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)

• National Center for Biotechnology Information, PubChem Compound Summary for CID 220352-38-5, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. [Link]

• University of Ottawa, 19Flourine NMR. [Link]

• ScienceDirect, Chiral Drug Separation. [Link]

• Eurofins, ANALYTICAL METHOD SUMMARIES. [Link]

• Wiley Online Library, Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex. [Link]

• Google Patents, EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)

• Agilent, Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. [Link]

• CAS Common Chemistry, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. [Link]

• SpringerLink, An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). [Link]

• LCGC International, Playing with Selectivity for Optimal Chiral Separation. [Link]

• PubMed, Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion. [Link]

• DTIC, NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. [Link]

• ACS Publications, Recent Advances in Separation and Analysis of Chiral Compounds. [Link]

• Helda, CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. [Link]

• Global NEST Journal, Development of a new High Performance Liquid Chromatography- Fluorescence Detection (HPLC-FL) method for the determination of bi. [Link]

• VTechWorks, CHIRAL SEPARATIONS INTRODUCTION. [Link]

• OPUS, Analytical Methods. [Link]

• Google Patents, WO2018090929A1 - Method for biologically preparing (1r,2s)-2-(3,4-difluorophenyl)

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Technical Notes & Optimization

Overcoming challenges in the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Welcome to the technical support center for the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. This critical chiral intermediate is a cornerstone in the synthesis of the antiplatelet drug Ticagrelor.[1] Its specific (1R,2S)-trans configuration is paramount for the drug's biological activity. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to navigate the complexities of its synthesis.

The construction of the chiral cyclopropane ring presents the most significant challenge in the synthesis of this molecule.[2] Common strategies involve the stereoselective cyclopropanation of a 3,4-difluorophenyl substituted alkene or the resolution of a racemic mixture. Each approach has its own set of potential difficulties, from achieving high stereoselectivity to managing hazardous reagents.

I. Troubleshooting Guide

This section addresses common problems encountered during the synthesis, offering potential causes and actionable solutions.

Low Diastereoselectivity in Cyclopropanation

Question: My cyclopropanation of 3,4-difluorostyrene (or a derivative) is resulting in a poor trans:cis ratio of the cyclopropane ring. How can I improve the trans-selectivity?

Answer: Achieving high trans-diastereoselectivity is a frequent hurdle. The choice of cyclopropanating agent and reaction conditions are critical.

Potential Causes & Solutions:

• Steric Hindrance: The trans isomer is generally thermodynamically more stable due to reduced steric strain. Reaction conditions that allow for equilibration or are under thermodynamic control will favor the trans product.

  • Recommendation: If using a Simmons-Smith type reaction, consider the Furukawa modification (Et₂Zn and CH₂I₂), which can be more effective for less nucleophilic alkenes.[3] The nature of the zinc carbenoid is crucial for high diastereoselectivity.[4]

• Reaction Kinetics: Kinetically controlled reactions may yield a higher proportion of the cis isomer.

  • Recommendation: Adjusting the reaction temperature can influence the selectivity. Running the reaction at a slightly elevated temperature might favor the formation of the more stable trans product, although this must be balanced against potential side reactions. Some catalyst systems show improved diastereoselectivity at specific temperatures.[5]

• Catalyst System: For metal-catalyzed cyclopropanations (e.g., using diazoacetates), the ligand on the metal center plays a pivotal role in directing the stereochemistry.

  • Recommendation: Chiral ligands, such as semicorrin or bis(oxazoline) ligands with copper or rhodium catalysts, have been shown to provide excellent enantioselectivity and can also influence diastereoselectivity.[4][5] Experiment with different ligand systems to find one that favors the trans isomer.

Poor Enantioselectivity in Asymmetric Cyclopropanation

Question: I am attempting an asymmetric cyclopropanation to directly obtain the (1R,2S) enantiomer, but the enantiomeric excess (ee) is low. What factors influence the enantioselectivity?

Answer: Low enantioselectivity is a common challenge in asymmetric catalysis. The catalyst, solvent, and temperature are all critical parameters.

Potential Causes & Solutions:

• Suboptimal Catalyst/Ligand: The choice of chiral ligand is the most important factor for achieving high enantioselectivity.

  • Recommendation: Reasonably designed 3-oxobutylideneaminatocobalt(II) complexes have demonstrated high enantioselectivity in the cyclopropanation of styrenes.[5] The steric bulk of the diamine unit of these complexes significantly impacts enantioselectivity.[5] Engineered myoglobin-based catalysts have also been shown to be highly effective.[6]

• Solvent Effects: The solvent can significantly influence the conformation of the catalyst-substrate complex and, therefore, the enantioselectivity.

  • Recommendation: Alcoholic or aqueous alcoholic solvents have been shown to be effective in some systems for achieving high enantioselectivity.[5] A screen of different solvents (e.g., toluene, dichloromethane, THF) is recommended.

• Presence of Additives: Additives can act as co-catalysts or ligands, affecting the reaction rate and selectivity.

  • Recommendation: The addition of a catalytic amount of N-methylimidazole can significantly accelerate the reaction and enhance enantioselectivity by coordinating to the metal center as an axial ligand.[5]

Difficulties with the Curtius Rearrangement

Question: I am using a synthetic route that involves a Curtius rearrangement of a cyclopropanecarboxylic acid derivative to form the amine, but I am experiencing low yields and safety concerns. Are there alternatives?

Answer: The Curtius rearrangement, while a classic method for converting carboxylic acids to amines, involves the use of potentially explosive azide intermediates.[7]

Potential Causes & Solutions for Low Yield:

• Incomplete Azide Formation: The conversion of the carboxylic acid to the acyl azide may be incomplete.

  • Recommendation: Ensure anhydrous conditions and use an appropriate activating agent for the carboxylic acid, such as thionyl chloride or oxalyl chloride, before reacting with sodium azide.[8]

• Premature Decomposition: The acyl azide may be unstable and decompose before rearrangement.

  • Recommendation: Perform the rearrangement at the recommended temperature and avoid prolonged heating.

Alternative, Safer Strategies:

• Hofmann Rearrangement: This rearrangement proceeds from a primary amide and avoids the use of azides. The cyclopropanecarboxamide can be treated with a suitable Hofmann reagent (e.g., a hypervalent iodine reagent) to yield the desired amine. A patented method describes the use of a Hofmann degradation to obtain the target molecule.[2]

• Resolution of Racemic Amine: A common and often more scalable approach is to synthesize the racemic trans-2-(3,4-difluorophenyl)cyclopropanamine and then resolve the enantiomers.

  • Protocol: The racemic amine can be resolved using a chiral acid, such as (R)-(-)-mandelic acid, to form diastereomeric salts that can be separated by crystallization.[9][10]

Challenges in Purification and Isolation

Question: I am struggling with the purification of the final (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. What are the recommended methods?

Answer: The purification of chiral amines can be challenging due to their similar physical properties to impurities and the other enantiomer.

Purification Strategies:

• Crystallization of Diastereomeric Salts: As mentioned above, this is a highly effective method for both purification and chiral resolution. The choice of resolving agent and crystallization solvent is critical.

  • Example Protocol: Dissolve the racemic amine in methanol and add a solution of (R)-(-)-mandelic acid in methanol. The desired (1R,2S)-amine-(R)-mandelate salt should preferentially crystallize.[10]

• Chromatography:

  • Chiral Chromatography: For analytical and small-scale preparative separations, chiral HPLC or SFC (Supercritical Fluid Chromatography) can be used to separate the enantiomers.[][12] Polysaccharide-based chiral stationary phases are often effective for this type of separation.[12]

  • Achiral Chromatography: To remove other impurities, standard silica gel chromatography can be employed, often after protecting the amine group (e.g., as a carbamate) to improve its chromatographic behavior.

• Handling and Stability: The free base of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine can be less stable than its salt form.[1]

  • Recommendation: It is often handled and stored as a hydrochloride salt, which is a stable, crystalline solid.[1] The free base can be liberated from the salt using a base just before the next synthetic step.[1]

II. Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine?

A1: Several synthetic routes have been reported. Common starting materials include:

• 3,4-Difluorocinnamic acid derivatives: These can be subjected to diastereoselective cyclopropanation.[7]

• (5H)-furan-2-one: This can undergo an asymmetric 1,4-addition with a 3,4-difluorophenylboronic acid derivative, followed by several steps to form the cyclopropylamine.[2]

• 3,4-Difluorobenzaldehyde: This can be converted to an alkene which is then cyclopropanated.[13]

Q2: How can I confirm the stereochemistry of my final product?

A2: The absolute and relative stereochemistry can be confirmed by several analytical techniques:

• Chiral HPLC or SFC: Comparison of the retention time of your product with that of an authentic standard of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine.

• NMR Spectroscopy: The coupling constants between the cyclopropane protons in the ¹H NMR spectrum can help determine the cis/trans relative stereochemistry.

• X-ray Crystallography: If a suitable crystalline derivative can be formed (e.g., the mandelate salt), X-ray crystallography can provide unambiguous proof of the absolute and relative stereochemistry.

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, several steps may involve hazardous reagents and conditions:

• Diazomethane and other diazo compounds: These are toxic and potentially explosive. They should be handled with extreme care, using appropriate personal protective equipment and in a well-ventilated fume hood.[14]

• Sodium azide: This is highly toxic and can form explosive heavy metal azides. It should not be allowed to come into contact with acids (which liberates toxic hydrazoic acid) or heavy metals.[7]

• Organometallic reagents (e.g., Grignard reagents, organozincs): These are often pyrophoric and/or water-sensitive. They must be handled under an inert atmosphere (e.g., nitrogen or argon).

Q4: What is the role of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine in the synthesis of Ticagrelor?

A4: This compound is a key chiral intermediate.[1] The primary amine of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine is coupled with the triazolopyrimidine core of the Ticagrelor molecule. The specific stereochemistry of this intermediate is essential for the final drug's ability to bind to the P2Y₁₂ receptor and exert its antiplatelet effect.

III. Experimental Protocols & Data

Table 1: Comparison of Cyclopropanation Methods for Styrene Derivatives

Method	Catalyst/Reagent	Diastereoselectivity (trans:cis)	Enantioselectivity (% ee)	Reference
Cobalt-Catalyzed	3-Oxobutylideneaminatocobalt(II)	91:9	96	[5]
Biocatalytic	Engineered Myoglobin	>99:1	>99	[6]
Simmons-Smith	Zn-Cu, CH₂I₂	Generally high for trans	N/A (achiral)	[4]
Rhodium-Catalyzed	Rhodium complex with chiral ligand	Varies with ligand	Can be high	[2]

Protocol: Resolution of (±)-trans-2-(3,4-Difluorophenyl)cyclopropanamine

This protocol is adapted from literature procedures.[9][10]

• Dissolution: Dissolve racemic trans-2-(3,4-difluorophenyl)cyclopropanamine (1.0 eq) in methanol.

• Addition of Resolving Agent: In a separate flask, dissolve (R)-(-)-mandelic acid (0.5-0.6 eq) in methanol. Slowly add the mandelic acid solution to the amine solution at room temperature with stirring.

• Crystallization: Stir the resulting mixture at room temperature. The diastereomeric salt of (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine with (R)-mandelic acid should precipitate. The crystallization can be aided by slow cooling.

• Isolation: Filter the solid precipitate and wash with a small amount of cold methanol.

• Recrystallization (Optional): To improve the diastereomeric purity, the isolated salt can be recrystallized from fresh methanol.

• Liberation of the Free Amine: The purified diastereomeric salt is dissolved in water and treated with a base (e.g., NaOH) to deprotonate the amine. The free amine is then extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Drying and Concentration: The organic extracts are dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the enantioenriched free amine.

IV. Diagrams

Workflow for the Synthesis and Resolution of 2-(3,4-Difluorophenyl)cyclopropanamine

Caption: A common synthetic route to the target molecule involves the synthesis of a racemic mixture followed by chiral resolution.

Key Stereochemical Relationship

Caption: The principle of chiral resolution relies on the formation of diastereomers with different physical properties.

V. References

• Angewandte Chemie International Edition. (2017). A Stereoconvergent Cyclopropanation Reaction of Styrenes. Angewandte Chemie International Edition, 56(6), 1610-1613.

• (1R,2S)-2-(3,4-Difluorophenyl)Cyclopropanamine Hydrochloride: A Key Intermediate For Ticagrelor. (2026). Synthera.

• Ikeno, T., et al. (2001). Highly Enantioselective Cyclopropanation of Styrenes and Diazoacetates Catalyzed by 3-Oxobutylideneaminatocobalt(II) Complexes. Bulletin of the Chemical Society of Japan, 74(12), 2303-2312.

• CN107827755B - Synthesis method of ticagrelor intermediate (1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine. (2020). Google Patents.

• ACS Publications. (2019). Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase Featuring Radical Reactivity.

• University of Rochester. (n.d.). Highly Diastereoselective and Enantioselective Olefin Cyclopropanation Using Engineered Myoglobin-Based Catalysts.

• Shimpi, N. A., et al. (2016). Novel synthetic methodology for the synthesis of Ticagrelor. Journal of Chemical and Pharmaceutical Research, 8(1), 797-803.

• Charette, A. B., & Lebel, H. (1996). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 96(4), 1191-1224.

• Patsnap Eureka. (n.d.). Preparation method of important intermediate of ticagrelor (1r, 2s)-2-(3,4-difluorophenyl)cyclopropylamine.

• RASĀYAN Journal of Chemistry. (n.d.). SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI- PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES.

• PubMed Central. (2019). Design of Fluorinated Cyclopropane Derivatives of 2-Phenylcyclopropylmethylamine Leading to Identification of a Selective Serotonin 2C (5-HT2C) Receptor Agonist without 5-HT2B Agonism.

• Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine. (n.d.).

• Denolf, B., et al. (2007). Asymmetric synthesis of cyclopropylamines starting from N-sulfinyl alpha-chloro ketimines. Organic Letters, 9(2), 187-190.

• ChemicalBook. (n.d.). (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate.

• Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• ChemicalBook. (n.d.). (1R,2S)-2-(3,4-difluorophenyl)cyclopropanaMine hydrochloride synthesis.

• TREA. (n.d.). Process for the preparation of cyclopropyl carboxylic acid esters and derivatives.

• Google Patents. (n.d.). EP3617181A1 - Synthesis of trans-2-phenylcyclopropylamine or a salt or solvate thereof.

• Master Organic Chemistry. (2023). Cyclopropanation of Alkenes.

• Google Patents. (n.d.). US4016204A - Method of synthesis of trans-2-phenylcyclopropylamine.

• Chemistry LibreTexts. (2019). 11.3.5 Cyclopropanation of Alkenes.

• Neopharm Labs. (n.d.). Chiral and Achiral Compounds Purification.

• PubMed Central. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2.

• WIPO Patentscope. (n.d.). WO/2013/124280 SYNTHESIS OF 2-(3,4-DIFLUOROPHENYL)CYCLOPROPANECARBOXYLIC ACID.

• Docentes FCT NOVA. (n.d.). Stereoselective Cyclopropanation Reactions.

• BOC Sciences. (n.d.). Enantiomeric Purification (HPLC/SFC).

• PubMed. (n.d.). Asymmetric synthesis of 2-arylpiperazines.

• Chiral Drug Separation. (n.d.). Encyclopedia of Pharmaceutical Technology.

• PubMed Central. (2020). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View.

• YouTube. (2023). The Simmons-Smith Reaction & Cyclopropanation.

• Amanote Research. (n.d.). (PDF) Asymmetric Synthesis of Cyclopropylamines Starting.

• ResearchGate. (n.d.). Commonly used methods for cyclopropanation reactions.

• ACS Publications. (n.d.). N-Substituted Derivatives of 2-Phenylcyclopropylamines. Ring-opening Reactions of 2-Phenylcyclopropane Derivatives1.

• MDPI. (n.d.). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines.

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Asymmetric synthesis of orthogonally protected trans-cyclopropane γ-amino acids via intramolecular ring closure.

• ResearchGate. (n.d.). Asymmetric synthesis of nortropanes via Rh-catalysed allylic arylation.

Sources

• 1. jecibiochem.com [jecibiochem.com]
• 2. CN107827755B - Synthesis method of ticagrelor intermediate (1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine - Google Patents [patents.google.com]
• 3. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 4. pubs.acs.org [pubs.acs.org]
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• 8. EP3617181A1 - Synthesis of trans-2-phenylcyclopropylamine or a salt or solvate thereof - Google Patents [patents.google.com]
• 9. An Improved Process For The Synthesis Of 3, 4 Difluorophenyl [quickcompany.in]
• 10. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate | 376608-71-8 [chemicalbook.com]
• 12. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 13. EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - Google Patents [patents.google.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Curtius Rearrangement for Cyclopropylamine Synthesis

Subject: Optimization of Yield and Stability in Cyclopropylamine Manufacture Ticket ID: CR-CYC-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of cyclopropylamines via the Curtius rearrangement is a high-value transformation in medicinal chemistry, particularly for introducing conformational restriction in kinase inhibitors and GPCR ligands. However, users frequently report yield losses due to urea formation , volatility of the free amine , and cyclopropyl ring instability during hydrolysis.

This guide moves beyond standard textbook procedures to address the specific hydrodynamic and thermodynamic challenges of handling the cyclopropyl moiety using Diphenylphosphoryl azide (DPPA).

Module 1: Critical Failure Modes & Mechanistic Troubleshooting

Q1: Why is my reaction yielding significant amounts of symmetric urea instead of the desired carbamate/amine?

Diagnosis: Moisture Ingress (The "Wet Solvent" Trap). The most common yield-killer in Curtius rearrangements is the presence of trace water. The isocyanate intermediate is highly electrophilic.[1]

The Mechanism of Failure:

• Isocyanate (

  ) reacts with trace to form unstable carbamic acid.[1]

• Carbamic acid decarboxylates to form the free amine (

  ).[1]

• Critical Step: The newly formed free amine is a better nucleophile than your trapping alcohol (e.g.,

  -BuOH). It attacks the remaining isocyanate immediately.

• Result: Symmetric Urea (

  ), which is often insoluble and difficult to separate.

Corrective Protocol:

• Solvent Drying: Use Toluene or THF distilled over Na/Benzophenone or from a drying column. Water content must be

  ppm.

• Reagent Order: Do not add the trapping alcohol until after the rearrangement is complete (nitrogen evolution ceases), unless using a "one-pot" variant where the alcohol is the solvent (e.g., Benzyl Alcohol).

• Stoichiometry: Use a large excess of the trapping alcohol (

  eq) if running a one-pot carbamate synthesis to statistically favor the desired pathway over urea formation.

Q2: I am losing yield during the isolation of the free cyclopropylamine. Where is it going?

Diagnosis: Volatility & Stability Issues. Cyclopropylamine (free base) has a boiling point of ~50°C. If you perform a standard rotary evaporation of the organic solvent after hydrolysis, you are likely co-evaporating your product.

Corrective Protocol:

• Trap and Isolate: Never isolate the free amine unless necessary. Target the

  -Boc or -Cbz carbamate intermediate first. These are non-volatile solids/oils.

• Salt Formation: If the free amine is required, generate the hydrochloride salt in situ. Add HCl/Dioxane to the reaction mixture and precipitate the cyclopropylamine

  HCl salt, which is non-volatile and stable.

Q3: The cyclopropyl ring is opening during the reaction. How do I prevent this?

Diagnosis: Acid-Catalyzed Homo-Michael Addition. The cyclopropane ring has significant ring strain (~27.5 kcal/mol). Under strong acidic conditions (especially during the hydrolysis of the isocyanate or deprotection of the carbamate), the ring can open, often rearranging to an allyl or propyl species.

Corrective Protocol:

• Avoid Aqueous Acid Hydrolysis: Do not use the "classic" Curtius method (Acid Chloride

  Azide Isocyanate ). The acidic hydrolysis step is too harsh for sensitive cyclopropanes.

• Use the Modified DPPA Route: Route the reaction through a neutral carbamate (Boc/Cbz).

• Deprotection: Deprotect

  -Boc cyclopropylamines using anhydrous HCl in Dioxane or EtOAc at C, rather than aqueous HCl or TFA, to minimize nucleophilic attack on the ring.

Module 2: Visualizing the Pathway & Failure Points

The following diagram illustrates the critical decision points where yield is determined. Note the "Red Zones" indicating irreversible yield loss.

Figure 1: Mechanistic pathway of the Curtius rearrangement highlighting the competition between productive carbamate formation (Path A) and destructive urea formation (Path B).

Module 3: Optimized Experimental Protocol

Protocol: One-Pot Synthesis of

-Boc-Cyclopropylamine using DPPA Target Scale: 10 mmol | Yield Target: >85%

Reagents:

• Cyclopropanecarboxylic acid (1.0 equiv)

• Diphenylphosphoryl azide (DPPA) (1.1 equiv) [1][1]

• Triethylamine (Et

  N) (1.1 equiv)[1]
• -Butanol ( -BuOH) (5.0 equiv or used as co-solvent)

• Toluene (Anhydrous, 10 volumes)

Step-by-Step Procedure:

• Activation (Acyl Azide Formation):

  • Charge cyclopropanecarboxylic acid and anhydrous Toluene into a reactor under

    atmosphere.

  • Add Et

    N. Cool the mixture to C.

  • Critical Step: Add DPPA dropwise over 15 minutes. Maintain temperature

    C to prevent premature rearrangement or decomposition.

  • Stir at

    C for 1 hour, then warm to Room Temperature (RT) for 1 hour.

• Rearrangement (Isocyanate Formation):

  • Heat the mixture to

    C.

  • Observation: Monitor

    evolution. The reaction is complete when gas evolution ceases (typically 1-2 hours).

  • Safety: Ensure the system is vented through a bubbler to prevent pressure buildup.

• Trapping (Carbamate Formation):

  • Once rearrangement is complete (verify by IR if possible: Isocyanate peak at

    cm ), add anhydrous -BuOH (5.0 equiv).

  • Reflux (

    C) for 12-18 hours.

  • Note: Adding

    -BuOH after rearrangement minimizes the formation of hindered esters, although with -BuOH this side reaction is slow.

• Work-up & Isolation:

  • Cool to RT. Dilute with EtOAc.

  • Wash with saturated NaHCO

    (removes diphenylphosphate byproduct) and Brine.

  • Dry over Na

    SO and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc).

Data Summary: Reagent Comparison

Reagent System	Safety Profile	Yield Potential	Scale Suitability	Notes
DPPA / Et N	High (Non-explosive reagent)	85-95%	Small to Mid (kg)	Standard for "One-Pot". Easy phosphate removal. [1]
NaN / Acid Chloride	Low (Explosion Hazard)	60-80%	Not Recommended	Requires isolation of acyl azide. High risk.
Mixed Anhydride / NaN	Medium	70-85%	Small Scale	Good for sterically hindered acids where DPPA fails. [2]

Module 4: Reagent Selection Decision Tree

Use this logic flow to determine if DPPA is the correct choice for your specific substrate.

Figure 2: Decision matrix for selecting the optimal Curtius rearrangement strategy based on substrate sensitivity and reaction scale.

References

• Shioiri, T., Ninomiya, K., & Yamada, S. (1972). Diphenylphosphoryl azide.[1][2][3][4][5][6] New convenient reagent for a modified Curtius reaction and for peptide synthesis. Journal of the American Chemical Society, 94(17), 6203–6205.

• Lebel, H., & Leogane, O. (2005). Boc-Protected Amines via a Mild and Efficient One-Pot Curtius Rearrangement. Organic Letters, 7(19), 4107–4110.

• Ghosh, A. K., et al. (2018). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. ChemMedChem, 13(22), 2351–2373.

• Mallia, C. J., & Baxendale, I. R. (2016). The Use of Gases in Flow Synthesis. Organic Process Research & Development, 20(2), 327–360. (Reference for Flow Chemistry safety).

Disclaimer: This guide is for research purposes only. Always consult your institution's Chemical Hygiene Plan before handling azides or isocyanates.

Sources

• 1. benchchem.com [benchchem.com]
• 2. almacgroup.com [almacgroup.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Reducing impurities in the synthesis of Ticagrelor intermediates

Welcome to the technical support center for the synthesis of Ticagrelor and its intermediates. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with impurity formation during the manufacturing process. Adherence to strict purity thresholds is not merely a regulatory hurdle but a fundamental component of drug safety and efficacy.[1][2] This document provides in-depth, field-proven insights and actionable troubleshooting protocols to help you achieve high-purity Ticagrelor intermediates consistently.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources and types of impurities encountered in the synthesis of Ticagrelor intermediates?

A1: Impurities in Ticagrelor synthesis can be broadly categorized into three groups:

• Process-Related Impurities: These are by-products that arise from side reactions occurring during the synthesis.[] They can include isomers (diastereomers, regioisomers), products of incomplete reactions, or compounds formed by the reaction of intermediates with reagents, solvents, or catalysts.[2][4] Specific examples include hydroxyl, acetyl, amine, sulfoxide, and dimer impurities.[4][5][6]

• Degradation Products: The Ticagrelor molecule and its precursors can be sensitive to environmental factors.[] Degradation can occur due to exposure to acid, heat, light, or moisture, leading to the formation of new impurities that compromise the stability and therapeutic efficacy of the final drug.[]

• Intermediate and Starting Material Impurities: Impurities present in the initial raw materials can be carried through the synthetic route and incorporated into the final active pharmaceutical ingredient (API).[] A notable example is the potential genotoxic impurity, 5-Nitro-2-(propylthio)pyrimidine-4,6-diol, which must be strictly controlled.[7]

Q2: Why is the stringent control of these impurities so critical?

A2: The control of impurities is mandated by global regulatory bodies like the FDA and EMA for several critical reasons.[1] Even minute quantities of certain impurities can potentially alter the drug's quality, safety, and shelf-life.[1] Regulatory frameworks, such as the International Council for Harmonisation (ICH) guidelines, set strict thresholds (often below 0.10% for unknown impurities) to ensure patient safety and batch-to-batch consistency.[1][4] A thorough understanding of impurity profiles is also essential for process optimization, helping to refine the manufacturing process by eliminating unwanted byproducts.[1]

Q3: What are the principal analytical techniques for identifying and quantifying impurities in Ticagrelor synthesis?

A3: A multi-pronged analytical approach is necessary for robust impurity profiling:

• High-Performance Liquid Chromatography (HPLC): This is the cornerstone technique for separating, detecting, and quantifying impurities during in-process checks and final product analysis.[][8][9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful hyphenated technique is indispensable for identifying the chemical structures of unknown impurities and degradation products by providing accurate mass data.[1][10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy and Infrared (IR) Spectroscopy: Once an impurity has been isolated, typically via preparative HPLC, 1D and 2D NMR and IR spectroscopy are used to elucidate its definitive molecular structure.[10][11]

Troubleshooting Guide: Common Synthetic Challenges

This section addresses specific issues encountered during key stages of Ticagrelor synthesis in a practical question-and-answer format.

Challenge 1: N-Alkylation Step Side Reactions

Q: My N-alkylation reaction, which couples the triazolopyrimidine core with the cyclopentane side chain, is generating multiple by-products, resulting in low yield and purity of the key intermediate. What are the common causes and how can I optimize this critical step?

A: This step is notoriously sensitive to the choice of base and solvent. The use of conventional organic bases like diisopropylethylamine (DIPEA) or triethylamine (TEA) alone in solvents such as THF or ethyl acetate often leads to incomplete reactions and the formation of side products.[4][12]

Root Cause Analysis: The primary issue is often insufficient reactivity or the promotion of side reactions by the base/solvent system. The N-alkylation requires a delicate balance to ensure the desired nucleophilic substitution proceeds efficiently without promoting unwanted reactions on the multifunctional intermediates.

Recommended Solution: Optimized Base and Solvent System Field data and published literature strongly support a more robust system to achieve high purity and yield.

• Optimized Conditions: A combination of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and Triethylamine (TEA) in Ethanol as the solvent has been shown to significantly reduce impurity formation and drive the reaction to completion.[4][12]

• Causality: DBU is a non-nucleophilic, sterically hindered strong base that effectively facilitates the desired N-alkylation. When paired with TEA in ethanol, it creates a synergistic environment that enhances reaction kinetics and minimizes side reactions, leading to a cleaner product profile.[4]

Data Summary: Comparison of N-Alkylation Conditions

Base(s)	Solvent	Purity of Intermediate	Yield	Reference
DIPEA / TEA	Tetrahydrofuran	Moderate	Lower	[4][12]
Potassium Carbonate	Ethyl Acetate	Moderate	Variable	[4]
DBU & TEA	Ethanol	High (>99%)	High	[4][12]

Challenge 2: Impurity Formation during Triazole Ring Cyclization

Q: During the diazotization step to form the triazole ring, I am observing a persistent and critical impurity. My process uses sodium nitrite in acetic acid. What is the origin of this impurity, and is there a cleaner, safer alternative?

A: The use of sodium nitrite in an acidic medium is a classic method for diazotization, but it is prone to generating reactive nitrogen species that can lead to unwanted side reactions and the formation of difficult-to-remove impurities.[13] This process also involves potentially hazardous reagents and can complicate downstream processing.

Root Cause Analysis: Homogeneous reaction conditions with sodium nitrite can lead to poor process control and the formation of by-products. One such critical impurity, identified as compound 27 in some literature, arises from these side reactions.[13]

Recommended Solution: Heterogeneous "Resin-NO2" Reagent A significant process improvement involves replacing the traditional nitrite/acid system with a solid-supported "Resin-NO2" reagent.[13]

• Mechanism of Improvement: "Resin-NO2" is a safer, heterogeneous reagent that facilitates the diazotization reaction cleanly. Being a solid-supported reagent, the workup is simplified to a mere filtration, which removes the resin and any bound species.[13]

• Benefits: This approach provides several advantages:

  • Enhanced Safety: Avoids the use of potentially unstable and toxic reagents.[13]

  • Higher Purity: Significantly reduces the formation of critical impurities.[13]

  • Simplified Workup: Eliminates complex aqueous extractions.

  • Environmental Friendliness: Considered a greener chemistry approach.[13]

Workflow Diagram: Improving the Diazotization Step

Caption: Decision tree for troubleshooting low product purity.

Key Experimental Protocols

Protocol 1: General HPLC Method for In-Process Impurity Profiling

This protocol provides a robust starting point for monitoring reaction progress and purity. Method validation is required for specific applications.

• Chromatographic System: HPLC with UV/PDA detector.

• Column: C8 or C18 reverse-phase column (e.g., 150 x 4.6 mm, 5.0 µm). []3. Mobile Phase:

  • Mobile Phase A: 50 mM Ammonium Acetate buffer, pH adjusted to 8.2. [] * Mobile Phase B: Acetonitrile.

  • Elution: Isocratic mixture of Acetonitrile:Buffer (57:43, v/v). []4. Flow Rate: 0.7 - 1.0 mL/min. [][14]5. Column Temperature: 25°C. []6. Detection Wavelength: 254 nm or 270 nm. [][14]7. Injection Volume: 20 µL. []8. Sample Preparation: Dissolve a small amount of the reaction mixture in the mobile phase to an appropriate concentration.

Protocol 2: Optimized Recrystallization for Crude Ticagrelor Purification

This procedure has been proven effective for removing a range of process-related impurities from the crude API. [4][12]

• Dissolution: Take the crude Ticagrelor solid and dissolve it in Methanol. A common ratio is approximately 1 part crude solid to 6 parts Methanol (w/v).

• Anti-Solvent Addition: To the methanolic solution, slowly add Water (in a 2:1 ratio to the methanol used) as an anti-solvent while stirring. [4]This should induce precipitation of the purified product.

• Precipitation and Maturation: Continue stirring the resulting slurry at room temperature for at least 60 minutes to allow for complete crystallization and equilibration. [4]4. Filtration: Filter the precipitated solid using a Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold water to remove residual solvents and soluble impurities.

• Drying: Dry the purified solid under vacuum at 40-45°C until a constant weight is achieved. [4]This method consistently yields Ticagrelor with purity exceeding 99.9% and individual impurities below the 0.10% ICH threshold. [4][12]

References

• Rao, S. V., et al. (2018). SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI- PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES. RASĀYAN Journal of Chemistry, 11(3), 1088-1095. Available from: [Link]

• Kumar, P., et al. (2015). Four process-related potential new impurities in ticagrelor: Identification, isolation, characterization using HPLC, LC/ESI-MSn, NMR and their synthesis. Journal of Pharmaceutical and Biomedical Analysis, 120, 256-265. Available from: [Link]

• Pharmaffiliates. (2025, June 28). What Makes Ticagrelor EP Impurity B Critical in Pharma Analysis?. Available from: [Link]

• Kakde, R., et al. (2017). Method Development, Validation and Impurity Profiling of Ticagrelor by Acid Degradation Method. International Journal of PharmTech Research. Available from: [Link]

• Quick Company. (n.d.). An Improved Process For The Preparation Of Ticagrelor. Available from: [Link]

• Google Patents. (n.d.). CN112778263A - Ticagrelor and intermediate impurity thereof, and preparation method....
• Google Patents. (n.d.). CN110684019A - Preparation method of ticagrelor intermediate oxide impurity.

• Journal of Chemical and Pharmaceutical Research. (n.d.). Novel synthetic methodology for the synthesis of Ticagrelor. Available from: [Link]

• Academia.edu. (n.d.). synthesis of high pure ticagrelor, an anti- platelet drug substance and its possible process related impurities. Available from: [Link]

• PubMed. (2016, February 20). Four process-related potential new impurities in ticagrelor: Identification, isolation, characterization using HPLC, LC/ESI-MS(n), NMR and their synthesis. Available from: [Link]

• Patsnap. (2020, May 29). Synthesis method of ticagrelor intermediate. Available from: [Link]

• PMC. (n.d.). An efficient and safe process for the preparation of ticagrelor, a platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring. Available from: [Link]

• International Journal of PharmTech Research. (2017). Method Development, Validation and Impurity Profiling of Ticagrelor by Acid Degradation Method. Available from: [Link]

• Google Patents. (n.d.). CN105481823B - Synthesis method of ticagrelor intermediate.
• Google Patents. (n.d.). CN105801583A - Purification method of ticagrelor.

• WIPO Patentscope. (2019, July 4). WO/2019/127294 TICAGRELOR PURIFICATION METHOD. Available from: [Link]

• WIPO Patentscope. (2014, September 18). WO/2014/139489 METHOD FOR THE PREPARATION OF TICAGRELOR AND INTERMEDIATES SUITABLE THEREFORE. Available from: [Link]

• Taylor & Francis Online. (2024, April 11). A novel LC-QTOF-MS/MS method for trace level identification and quantification of potential genotoxic impurity, 5-Nitro-2-(propylthio)pyrimidine-4,6-diol in ticagrelor drug substance. Available from: [Link]

• Quick Company. (n.d.). Process For The Purification Of Ticagrelor. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). 1024-1031 Research Article Novel synthesis of Ticagrelor, an ant. Available from: [Link]

• Research and Reviews. (2021, September 27). Analytical Method Development and Validation of Ticagrelor. Available from: [Link]

• International Journal of Pharmacy and Technology. (n.d.). DEVELOPMENT OF A VALIDATED HPLC-PDA METHOD FOR STABILITY INDICATING STUDY OF TICAGRELOR: A NOVEL ANTI-PLATELET AGENT (P2Y12-ADP). Available from: [Link]

Sources

• 1. Blog Details [chemicea.com]
• 2. An Improved Process For The Preparation Of Ticagrelor [quickcompany.in]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. CN112778263A - Ticagrelor and intermediate impurity thereof, and preparation method thereof - Google Patents [patents.google.com]
• 6. jocpr.com [jocpr.com]
• 7. tandfonline.com [tandfonline.com]
• 8. rroij.com [rroij.com]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. researchgate.net [researchgate.net]
• 11. Four process-related potential new impurities in ticagrelor: Identification, isolation, characterization using HPLC, LC/ESI-MS(n), NMR and their synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (PDF) SYNTHESIS OF HIGH PURE TICAGRELOR, AN ANTI- PLATELET DRUG SUBSTANCE AND ITS POSSIBLE PROCESS RELATED IMPURITIES [academia.edu]
• 13. An efficient and safe process for the preparation of ticagrelor, a platelet aggregation inhibitor via resin-NO2 catalyzed formation of triazole ring - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sphinxsai.com [sphinxsai.com]

Difluorocyclopropanation Technical Support Center: Troubleshooting &amp; FAQs

Welcome to the technical support center for the optimization of difluorocyclopropanation reactions. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and optimize their synthetic routes involving the introduction of the valuable gem-difluorocyclopropane motif. This resource provides in-depth, experience-driven advice in a direct question-and-answer format to address the common challenges encountered in the lab.

Section 1: Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions when setting up a difluorocyclopropanation reaction.

Q1: I am planning a difluorocyclopropanation. Which difluorocarbene precursor should I choose?

A1: The choice of difluorocarbene precursor is critical and depends on your substrate's reactivity, the scale of your reaction, and the available equipment. Two of the most common and effective precursors are sodium chlorodifluoroacetate (ClCF₂CO₂Na) and (trifluoromethyl)trimethylsilane (TMSCF₃, the Ruppert-Prakash reagent).

• Sodium Chlorodifluoroacetate (ClCF₂CO₂Na): This is a cost-effective and reliable reagent, particularly for simple alkenes.[1][2] It typically requires high temperatures (around 180-190 °C) for thermal decomposition to generate difluorocarbene.[1][2] This high temperature requirement can be a limitation for thermally sensitive substrates. However, the use of microwave irradiation can dramatically reduce reaction times to as little as five minutes, making it a much more attractive option.[3][4]

• (Trifluoromethyl)trimethylsilane (TMSCF₃): This reagent is highly versatile and can be used for a wide range of alkenes, including electron-deficient ones.[5][6] It offers the significant advantage of generating difluorocarbene under much milder conditions, often at room temperature or even lower, with the use of a suitable initiator.[7] This makes it ideal for complex molecules with sensitive functional groups.

Q2: What are the most common initiators for TMSCF₃ and why is their choice important?

A2: The choice of initiator is crucial for controlling the generation of difluorocarbene from TMSCF₃. The two most prevalent initiators are sodium iodide (NaI) and tetrabutylammonium triphenyldifluorosilicate (TBAT).

• Tetrabutylammonium triphenyldifluorosilicate (TBAT): TBAT is a non-metallic fluoride source that can initiate the decomposition of TMSCF₃ at low temperatures (-50 to 25 °C).[7] This makes it an excellent choice for the synthesis of thermally unstable gem-difluorocyclopropanes.[7]

The choice between NaI and TBAT can influence the reaction kinetics and the formation of side products.[8][9][10][11][12]

Q3: My reaction is not going to completion, or the yield is very low. What are the first things I should check?

A3: Low conversion or yield is a common issue. Here’s a systematic approach to troubleshooting:

• Reagent Quality: Ensure your difluorocarbene precursor and initiator are of high quality and handled appropriately. For instance, sodium chlorodifluoroacetate is highly hygroscopic and deliquescent, so it must be stored in a dry environment.[2]

• Solvent Purity: Use dry, high-purity solvents. The presence of water or other protic impurities can quench the reactive intermediates.

• Reaction Temperature: Temperature is a critical parameter. For ClCF₂CO₂Na, ensure the temperature is high enough for efficient decomposition.[1] For TMSCF₃ reactions, the optimal temperature will depend on the initiator and substrate.

• Stoichiometry: An excess of the difluorocarbene precursor is often required to drive the reaction to completion.[8][9][10]

• Reaction Time: Some reactions, especially with less reactive alkenes, may require longer reaction times. Monitor the reaction progress by TLC or GC-MS.

Section 2: Troubleshooting Guide

This section provides detailed solutions to specific problems you might encounter during your experiments.

Issue 1: Poor Yield with Electron-Deficient Alkenes

Q: I am trying to perform a difluorocyclopropanation on an alkene with an electron-withdrawing group, and I am getting very low yields. What can I do?

A: Electron-deficient alkenes are notoriously challenging substrates for difluorocyclopropanation because difluorocarbene is an electrophilic species.[2][13] Here are several strategies to improve your yield:

• Switch to a More Robust Reagent System: The TMSCF₃/NaI system is often more effective for electron-deficient alkenes than traditional thermal methods with ClCF₂CO₂Na.[5][6]

• Employ a "Slow Addition Protocol": For reactions using TMSCF₃, a slow addition of the reagent can be beneficial.[5][8][10] This maintains a low concentration of the reactive difluorocarbene species, which can help to minimize side reactions and improve the efficiency of the desired cyclopropanation.

• Consider a Continuous Flow Setup: Continuous flow technology allows for precise control over reaction parameters like temperature and pressure, which can significantly improve yields and safety, especially for exothermic reactions.[14] This method has been successfully applied to the difluorocyclopropanation of a broad range of alkenes, including electron-deficient ones, using TMSCF₃ and catalytic NaI.[14]

• Microwave-Assisted Synthesis: For ClCF₂CO₂Na, microwave irradiation can provide the high energy required for carbene formation in a very short time, which can lead to improved yields for some less reactive substrates.[3][4]

Issue 2: Formation of Side Products

Q: I am observing significant formation of side products in my reaction mixture. How can I minimize them?

A: Side product formation is often related to the reaction conditions and the stability of the difluorocarbene intermediate.

• Optimize Reagent Concentration: A large excess of the difluorocarbene precursor can sometimes lead to the formation of perfluoroalkene side products.[8][9][10][12] It is important to find the optimal stoichiometry for your specific substrate.

• Control the Temperature: For thermally sensitive substrates, high reaction temperatures can lead to decomposition or side reactions. Using a milder reagent system like TMSCF₃/TBAT at low temperatures can be advantageous.[7]

• Solvent Choice: The choice of solvent can influence the reaction pathway. Ethereal solvents like THF are often preferred for TMSCF₃-based reactions.[7] For high-temperature reactions with ClCF₂CO₂Na, high-boiling solvents like diglyme are necessary.

Issue 3: Difficult Product Purification

Q: My desired gem-difluorocyclopropane is volatile, and I am losing it during workup and purification. What is the best way to isolate my product?

A: The volatility of some difluorocyclopropanes can indeed make their isolation challenging.[3] Here are some practical tips:

• Careful Workup: When performing an aqueous workup, ensure that the extraction solvent has a sufficiently low boiling point to be easily removed without co-evaporating your product. Use cold extraction solvents and minimize the time the product is exposed to reduced pressure.

• Column Chromatography: Purification by column chromatography using a non-polar eluent like hexane is a common and effective method.[3]

• Avoid High Vacuum: When removing the solvent, use a rotary evaporator with careful control of the vacuum and bath temperature. For highly volatile products, it may be necessary to avoid high vacuum altogether.

• Direct Use: If the crude product is sufficiently pure, consider using it directly in the next step without purification to minimize losses.

Section 3: Experimental Protocols & Data

Protocol 1: Microwave-Assisted Difluorocyclopropanation using Sodium Chlorodifluoroacetate

This protocol is adapted from a rapid and efficient method for the synthesis of 1,1-difluorocyclopropanes.[3][4]

Materials:

• Alkene (1.0 mmol)

• Sodium chlorodifluoroacetate (2.0 mmol)

• Anhydrous THF (5 mL)

• Microwave reactor vial

Procedure:

• To a microwave reactor vial, add the alkene (1.0 mmol) and sodium chlorodifluoroacetate (2.0 mmol).

• Add anhydrous THF (5 mL) to the vial and seal it.

• Place the vial in the microwave reactor.

• Irradiate the mixture at 300 W with a target temperature of 170 °C for 5 minutes.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with water (20 mL) and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic extracts, dry over anhydrous MgSO₄, and carefully remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using hexanes as the eluent.

Protocol 2: Low-Temperature Difluorocyclopropanation using TMSCF₃ and TBAT

This protocol is suitable for thermally sensitive substrates.[7]

Materials:

• Alkene (1.0 mmol)

• TMSCF₃ (2.5 mmol)

• TBAT (0.1 mmol)

• Anhydrous THF (10 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the alkene (1.0 mmol) and anhydrous THF (5 mL).

• Cool the solution to -50 °C in a dry ice/acetone bath.

• In a separate flask, prepare a solution of TBAT (0.1 mmol) in anhydrous THF (2 mL).

• To the cooled alkene solution, add TMSCF₃ (2.5 mmol) followed by the slow, dropwise addition of the TBAT solution over 10 minutes.

• Stir the reaction mixture at -50 °C and monitor its progress by TLC.

• Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl (10 mL).

• Allow the mixture to warm to room temperature and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and carefully remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary: Comparison of Difluorocyclopropanation Methods

Method	Reagent	Conditions	Advantages	Disadvantages
Thermal	ClCF₂CO₂Na	High temp (180-190 °C), long reaction times	Cost-effective	Harsh conditions, not suitable for sensitive substrates
Microwave	ClCF₂CO₂Na	300 W, 170 °C, <5 min	Rapid, efficient, uses low-boiling solvents	Requires microwave reactor
Low Temp	TMSCF₃/TBAT	-50 °C to RT	Mild conditions, suitable for sensitive substrates	Reagents are more expensive
NaI Initiated	TMSCF₃/NaI	RT to 65 °C	Effective for less reactive alkenes	Can have complex kinetics and side reactions
Continuous Flow	TMSCF₃/NaI	Controlled T & P, short residence time	Safe, scalable, high yields	Requires specialized equipment

Section 4: Visualizing the Chemistry

Reaction Mechanism: Difluorocarbene Generation

The generation of difluorocarbene from common precursors is a key step in the overall reaction.

Caption: Generation of difluorocarbene from common precursors.

Troubleshooting Workflow

A logical workflow can help diagnose and solve common issues in difluorocyclopropanation reactions.

Caption: Troubleshooting workflow for low-yield reactions.

References

• Gill, D. M., McLay, N., Waring, M. J., Wilkinson, C. T., & Sweeney, J. B. (2014). An Improved Method for Difluorocyclopropanation of Alkenes. Synlett, 25(12), 1756-1758. [Link]

• Rullière, P., Cyr, P., & Charette, A. B. (2016). Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow. Organic Letters, 18(8), 1988–1991. [Link]

• A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. (2024, January 7). Accounts of Chemical Research. [Link]

• Grygorenko, O. (2022, September 26). Synthesis of gem ‐Difluorocyclopropanes. ResearchGate. [Link]

• Cecan, N. (2021, January 26). The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journals. [Link]

• Prakash, G. K. S., Hu, J., & Olah, G. A. (2011, June 16). Synthesis of gem-Difluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source. Angewandte Chemie International Edition, 50(25), 5598-5602. [Link]

• Synthesis of gem-Difluorocyclopropa(e)nes and O, S, N, and P-Difluoromethylated Compounds with TMSCF2Br. (2013, September 12). Angewandte Chemie International Edition. [Link]

• A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. (2024, February 14). Accounts of Chemical Research. [Link]

• Goswami, M., de Bruin, B., & Dzik, W. I. (2017). Difluorocarbene transfer from a cobalt complex to an electron-deficient alkene. Chemical Communications, 53(32), 4382–4385. [Link]

• Difluoro Carbenes: From Genuine Gold Complexes to Unprecedented Metallacyclic Reactivity. (2025, September 18). PMC. [Link]

• Difluorocarbene chemistry, radiosynthesis and divergent reactivity of... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Biocatalytic Strategy for the Highly Stereoselective Synthesis of Fluorinated Cyclopropanes. (n.d.). CDN. [Link]

• Difluorocarbene. (2023, December 26). In Wikipedia. [Link]

• Lv, L., Su, J., & Li, Z. (2024, October 3). Recent developments in the ring-opening transformations of gem-difluorocyclopropanes. Organic & Biomolecular Chemistry. [Link]

• The preparation and properties of 1,1-difluorocyclopropane derivatives. (n.d.). PMC. Retrieved February 13, 2026, from [Link]

• Selective C-F Bond Activation in 1,1‐Difluorocyclopropanes: Synthesis of Functionalized Monofluoroalkenes. (2025, September 15). ResearchGate. [Link]

• An Improved Method for Difluorocyclopropanation of Alkenes. (n.d.). Thieme E-Books & E-Journals. Retrieved February 13, 2026, from [Link]

• Temperature effect on product selectivity. Reaction conditions: 30 bar;... (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Ring-Opening Reactions of Difluoro(methylene)cyclopropanes with Halogens and Amines. (2008, October 1). The Journal of Organic Chemistry. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). University of Rochester. Retrieved February 13, 2026, from [Link]

• Synthesis of Bis- and Oligo-gem-difluorocyclopropanes Using the Olefin Metathesis Reaction. (2000, April 14). Organic Letters. [Link]

• Palladium‐Catalyzed Defluorinative Alkylation of gem‐Difluorocyclopropanes: Switching Regioselectivity via Simple Hydrazones. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
• 3. An Improved Method for Difluorocyclopropanation of Alkenes [organic-chemistry.org]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 5. enamine.net [enamine.net]
• 6. (PDF) Transition Metal-Free Gem -Difluorocyclopropanation [research.amanote.com]
• 7. sioc.cas.cn [sioc.cas.cn]
• 8. research-repository.st-andrews.ac.uk [research-repository.st-andrews.ac.uk]
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• 10. scispace.com [scispace.com]
• 11. research.ed.ac.uk [research.ed.ac.uk]
• 12. Difluorocarbene Generation from TMSCF3: Kinetics and Mechanism of NaI-Mediated and Si-Induced Anionic Chain Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Difluorocarbene Addition to Alkenes and Alkynes in Continuous Flow [organic-chemistry.org]

Troubleshooting diastereoselective cyclopropanation reactions

Topic: Troubleshooting Diastereoselective Cyclopropanation Reactions Audience: Senior Chemists & Process Development Scientists

Introduction: The Stereochemical Control Room

Welcome to the technical support hub for cyclopropanation. This guide moves beyond basic textbook definitions to address the specific failure modes of diastereoselective carbene transfers. Whether you are utilizing Zinc-carbenoids (Simmons-Smith) or Transition Metal catalysis (Rh/Cu/Co), the challenge invariably lies in controlling the trajectory of the methylene delivery to establish the correct relative stereochemistry (diastereomeric ratio, dr).

This guide is structured into three diagnostic modules, followed by a master troubleshooting matrix.

Module 1: Zinc-Mediated Protocols (Simmons-Smith & Furukawa)

Context: The Simmons-Smith reaction (and its Furukawa modification using Et₂Zn) is stereospecific regarding the alkene geometry (cis-alkenes yield cis-cyclopropanes). The troubleshooting challenge usually involves chelation control (directing groups) and reactivity stalling .

Q1: My reaction with an allylic alcohol is yielding poor diastereoselectivity (syn/anti ratio). How do I fix this?

Diagnosis: The "Directing Group" effect is likely failing due to competitive coordination or improper Lewis acidity. Mechanism: In proximal hydroxyl-directed cyclopropanations, the Zinc reagent must coordinate simultaneously to the allylic oxygen and the carbenoid carbon, delivering the methylene to the syn face. Troubleshooting Protocol:

• Solvent Switch: Avoid THF or Et₂O if possible. These Lewis basic solvents compete with your substrate's hydroxyl group for the Zinc center.

  • Correction: Use Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) . These non-coordinating solvents tighten the transition state, maximizing the directing effect.

• The Charette Modification: If simple coordination fails, use a bidentate ligand to enforce geometry.

  • Add: A stoichiometric amount of a chiral dioxaborolane or simply ensure 2.0 equiv of Et₂Zn is used (one equivalent forms the zinc-alkoxide, the second acts as the carbenoid source).

• Temperature: Lower the temperature to -20°C or -40°C. While this slows the rate, it favors the enthalpically controlled chelated transition state over the non-chelated background reaction.

Q2: The reaction stalls at 50% conversion despite excess reagents.

Diagnosis: Catalyst degradation or Lewis Acid poisoning. Root Cause: The formation of ZnI₂ (byproduct) is Lewis acidic and can induce polymerization or decomposition of sensitive substrates. Furthermore, moisture kills the active IZnCH2I species immediately. Corrective Action:

• Add DME (Dimethoxyethane): Adding 1.0 equiv of DME coordinates to the ZnI₂ byproduct, preventing it from attacking the product or substrate, without disrupting the active carbenoid species significantly [1].

• Reagent Quality: Ensure your CH2I2 is copper-stabilized or freshly distilled. Iodine (I₂) contamination (indicated by a red/brown color) inhibits the radical-chain component of the oxidative addition step in Zn-Cu preparation.

Module 2: Transition Metal Catalysis (Rh, Cu, Ru)

Context: Unlike Simmons-Smith, metal-catalyzed decomposition of diazo compounds proceeds via a metal-carbene intermediate. The diastereoselectivity (cis/trans or syn/anti) is determined by the approach of the alkene to the metal-carbene.

Q3: I am getting low trans:cis ratios (poor diastereocontrol) with Rhodium(II) acetate.

Diagnosis: The "Wall of Sterics" is insufficient. Mechanism: The diastereoselectivity in Rh-catalyzed cyclopropanation is governed by the ligand environment.[1] Rh2(OAc)4 is a "naked" catalyst with minimal steric bulk. The Fix (Ligand Tuning): Switch to a catalyst with a defined "pocket."

• For High Trans Selectivity: Use Rh₂(oct)₄ (Rhodium octanoate) or, for higher selectivity, Rh₂(DOSP)₄ (Doyle’s catalyst). The bulky arylsulfonyl groups force the alkene to approach in the trajectory that minimizes steric clash, heavily favoring the trans isomer [2].

• For Cis Selectivity: This is harder.[2] Use Rh₂(cap)₄ (caprolactamate) ligands. These electron-withdrawing carboxamidate ligands change the electronic demand, often favoring the cis isomer via a tighter, earlier transition state.

Q4: The major product is the maleate/fumarate (carbene dimer), not the cyclopropane.

Diagnosis: The "Carbene Reservoir" is overflowing. Causality: The reaction rate of Diazo + Metal-Carbene (Dimerization) is second-order with respect to diazo concentration, whereas Cyclopropanation is first-order. If the concentration of diazo compound is too high, dimerization statistically wins. Protocol: The Syringe Pump Solution

• Dissolve the catalyst and alkene in the reaction flask.

• Dissolve the diazo compound in a separate syringe.

• Slow Addition: Add the diazo solution over 4–12 hours using a syringe pump.

  • Target: Keep the steady-state concentration of the diazo species near zero. This forces the highly reactive metal-carbene to react with the alkene (which is in large excess relative to the carbene).

Module 3: Safety & Diazo Handling

CRITICAL WARNING: Diazo compounds (e.g., diazomethane, diazoacetates) are energetic materials.

Q5: How do I safely handle diazo reagents on a >1g scale?

Risk Mitigation Protocol:

• No Ground Glass: Use clear-seal joints or Teflon sleeves. Friction in ground glass joints can detonate diazo compounds.

• Polished Glassware: Use new, scratch-free glassware. Scratches can serve as nucleation sites for rapid gas evolution or detonation.

• In-Situ Generation: Instead of isolating the diazo compound, generate it in situ from a Tosylhydrazone salt (Bamford-Stevens reaction conditions) if the metal catalyst tolerates the basic conditions required [3].

• Quenching: Never discard active diazo solutions. Quench with dilute Acetic Acid or Acetone until nitrogen evolution ceases.

Visualizing the Workflow

Diagram 1: Method Selection Decision Tree

Caption: A logic flow for selecting the correct cyclopropanation method based on substrate electronics and directing groups.

Diagram 2: The Catalytic Cycle & Dimerization Trap

Caption: The Rhodium catalytic cycle showing the competition between productive cyclopropanation and counter-productive dimerization.

Module 4: Troubleshooting Matrix

Symptom	Probable Cause	Technical Solution
No Reaction (Simmons-Smith)	Zinc surface inactive or wet reagents.	1. Use Zn-Cu couple activated with HCl/MeOH.2. Switch to Furukawa conditions (Et2Zn + CH2I2) which are homogeneous.
Carbene Dimerization (Rh/Cu)	High instantaneous diazo concentration.	Syringe Pump: Add diazo over 8+ hours. Maintain high alkene:diazo ratio (5:1).
Low ee (Cu-Box Catalysis)	Ligand-Metal bite angle loose or temperature too high.	1. Use bulky ligands (e.g., tBu-Box).2. Add NaBARF (non-coordinating counterion) to tighten the ion pair.3. Run at -78°C.
Explosion/Rapid Gas Evolution	Ground glass friction or rapid addition.	1. Use fire-polished glassware.2. Ensure efficient cooling (internal thermometer).
Alkene Polymerization	Lewis acid side-reactivity (ZnI₂ or BF₃).	Add a mild Lewis base scavenger (e.g., DME for Zn, or hindered pyridine for Lewis acid catalysts).

References

• Charette, A. B. ; Beauchemin, A. "Simmons-Smith Cyclopropanation Reaction." Organic Reactions2002 , 58, 1–415.

• Doyle, M. P. ; Forbes, D. C. "Recent Advances in Asymmetric Catalytic Metal Carbene Transformations." Chemical Reviews1998 , 98(2), 911–936.

• Aggarwal, V. K. ; de Vicente, J.;ennari, R. V. "Generation of Carbenes from Tosylhydrazones." European Journal of Organic Chemistry2005 , 2005(8), 1479–1492.[3]

• Evans, D. A. ; Woerpel, K. A.; Hinman, M. M.; Faul, M. M.[4] "Bis(oxazolines) as Chiral Ligands in Metal-Catalyzed Asymmetric Reactions." Journal of the American Chemical Society1991 , 113(2), 726–728.

• Proctor, L. D. ; Warr, A. J. "Thermal Stability and Explosive Hazard Assessment of Diazo Compounds." Organic Process Research & Development2002 , 6(6), 884–892.

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• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification Strategies for Isomeric Impurities of Difluorophenylcyclopropanamine

Welcome to the technical support guide for the purification of 2-(difluorophenyl)cyclopropanamine isomers. This resource is designed for researchers, scientists, and drug development professionals to address the specific challenges encountered during the isolation of the desired stereoisomer of this critical pharmaceutical intermediate. As a key building block in modern therapeutics, achieving high isomeric purity is paramount for ensuring drug safety and efficacy.[1]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and field-proven methodologies.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My chiral chromatography separation shows poor or no resolution between the enantiomers of trans-difluorophenylcyclopropanamine. What are the likely causes and how can I fix this?

Answer: Achieving successful enantiomeric separation is a multi-parameter challenge that relies on creating a sufficient energy difference between the transient diastereomeric complexes formed between the enantiomers and the chiral stationary phase (CSP).[2] Poor resolution is typically rooted in the selection of the CSP, the mobile phase composition, or the analytical conditions.

Causality & Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The fundamental principle of chiral chromatography is the differential interaction between enantiomers and the CSP.[3] If the selected CSP does not offer the necessary steric and electronic complementarity, no separation will occur.[2]

  • Solution: Screen a variety of CSPs. Polysaccharide-based CSPs, such as those derived from amylose or cellulose coated with phenylcarbamate derivatives, are highly effective for a broad range of chiral compounds and are an excellent starting point.[4] Protein-based phases like α1-acid glycoprotein (AGP) can also be effective for separating basic drugs.[5]

• Suboptimal Mobile Phase: The mobile phase modulates the interactions between the analyte and the CSP. In Supercritical Fluid Chromatography (SFC), the choice and percentage of the alcohol co-solvent (modifier) are critical.[6]

  • Solution:

    • Vary the Co-solvent: Systematically test different alcohol modifiers (e.g., methanol, ethanol, isopropanol). The change in solvent polarity and hydrogen bonding capacity can significantly alter selectivity.

    • Optimize Modifier Percentage: Adjust the concentration of the co-solvent. Higher percentages generally reduce retention but can sometimes decrease resolution. A systematic gradient or isocratic screen is recommended.

    • Consider Additives: For basic amines like difluorophenylcyclopropanamine, adding a small amount of a basic modifier (e.g., diethylamine) to the mobile phase can improve peak shape and sometimes enhance resolution by minimizing undesirable ionic interactions with the stationary phase surface.

• Incorrect Temperature or Pressure (SFC): In SFC, temperature and backpressure control the density of the supercritical fluid, which in turn affects analyte solubility and interaction with the CSP.[6]

  • Solution: Methodically vary the column temperature (e.g., in 5°C increments from 30°C to 45°C) and the backpressure (e.g., from 100 to 200 bar) to find the optimal conditions for resolution.

A systematic screening approach is the most efficient path to success. Modern automated screening systems can rapidly evaluate multiple combinations of columns and mobile phases.

Question 2: I am attempting a diastereomeric salt crystallization to resolve the enantiomers, but the enantiomeric excess (e.e.) of my product is not improving after recrystallization. Why is this happening?

Answer: Diastereomeric salt crystallization is a powerful, scalable technique that relies on the different physical properties (primarily solubility) of the diastereomeric salts formed between the racemic amine and a chiral resolving agent.[7][8] A lack of improvement in e.e. suggests that the two diastereomeric salts have very similar solubilities in your chosen solvent system or that crystallization is occurring too quickly.

Causality & Solutions:

• Poor Resolving Agent/Solvent Combination: The success of this method is entirely dependent on the solubility difference between the two diastereomeric salts.[9] If both salts are either very soluble or very insoluble, or if their solubilities are nearly identical, separation will be inefficient.[10]

  • Solution: Conduct a comprehensive screening of chiral resolving agents and solvents.[11] For a basic amine, common resolving agents include enantiomerically pure forms of tartaric acid, mandelic acid, or camphorsulfonic acid.[11][12] The solvent screen should include a range of polar and non-polar solvents and their mixtures. The goal is to find a system where one diastereomer is significantly less soluble and crystallizes out, leaving the other in the mother liquor.

• Eutectic Formation: In some cases, the two diastereomeric salts can form a eutectic mixture, which is a composition that has a lower melting point and higher solubility than either pure diastereomer.[13] If your starting mixture is near the eutectic composition, crystallization may not lead to any enrichment.

  • Solution: Understanding the ternary phase diagram of the diastereomeric salts and the solvent is key to overcoming this.[9][13] Empirically, trying a different resolving agent or solvent system is the most practical approach to finding a system that does not form a problematic eutectic.

• Kinetically Controlled Crystallization: Rapid crystallization can trap impurities and the undesired diastereomer within the crystal lattice, preventing purification.[10]

  • Solution:

    • Control Cooling Rate: Employ a slow, controlled cooling profile to allow for thermodynamic equilibrium to be reached, favoring the crystallization of the less soluble diastereomer.

    • Seeding: Introduce a small number of seed crystals of the desired pure diastereomeric salt at the point of supersaturation to encourage controlled crystal growth.[10]

Question 3: How can I efficiently separate the cis and trans diastereomers of 2-(2,4-difluorophenyl)cyclopropanamine?

Answer: Unlike enantiomers, which have identical physical properties, diastereomers (like cis and trans isomers) have different physical and chemical properties.[14] This fundamental difference allows for their separation using standard, non-chiral purification techniques.

Causality & Solutions:

• Chromatographic Separation: Due to their different shapes and polarities, cis and trans diastereomers can typically be separated using standard chromatography.

  • Solution: Use reverse-phase HPLC (e.g., with a C18 column) or normal-phase column chromatography.[1] Method development involves screening different solvent systems (e.g., hexane/ethyl acetate for normal phase; acetonitrile/water or methanol/water for reverse phase) to find a condition that provides baseline separation. This is often more straightforward and less expensive than chiral chromatography.[1]

• Fractional Crystallization: The different crystal packing efficiencies and intermolecular interactions of cis and trans isomers often lead to different solubilities, which can be exploited.

  • Solution: This method is often applied to a precursor, such as the cyclopropane carboxylic acid intermediate, before its conversion to the amine.[15][16] By screening various solvents, it may be possible to find conditions where one diastereomer selectively crystallizes. A patented method for related cyclopropane carboxylic acids involves carefully adjusting the pH of an aqueous salt solution to cause the preferential precipitation of one isomer.[15]

Frequently Asked Questions (FAQs)

Q1: What are the primary isomeric impurities I need to consider for 2-(difluorophenyl)cyclopropanamine?

The synthesis of 2-(difluorophenyl)cyclopropanamine results in a mixture of stereoisomers. The two main categories of isomers are:

• Diastereomers (cis and trans): These relate to the relative orientation of the substituents on the cyclopropane ring. In the cis isomer, the difluorophenyl group and the amine group are on the same face of the ring. In the trans isomer, they are on opposite faces.[14]

• Enantiomers: Each diastereomer (cis and trans) is chiral and exists as a pair of non-superimposable mirror images (enantiomers). For the pharmaceutically relevant trans isomer, these are (1R,2S) and (1S,2R).

Therefore, a typical crude mixture contains four isomers that must be separated to isolate a single, enantiomerically pure compound, such as (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine.[17][18]

Q2: What are the pros and cons of using chromatography versus diastereomeric salt crystallization for chiral resolution?

Both are powerful techniques, and the best choice depends on the scale, timeline, and specific properties of the compound.

Feature	Chromatographic Resolution (SFC/HPLC)	Diastereomeric Salt Crystallization
Speed	Very fast for analytical and method development; preparative scale can be rapid.[19]	Slower; requires screening and optimization of crystallization conditions.[8]
Purity	Can achieve very high enantiomeric purity (>99.9% e.e.).	Purity depends on the solubility difference; may require multiple recrystallizations.[20]
Yield	Generally high recovery of both enantiomers.	Theoretical maximum yield is 50% for the desired enantiomer per cycle, though the undesired one can be racemized and recycled.[8]
Scalability	Readily scalable, but requires significant capital investment in preparative SFC/HPLC equipment.[19]	Highly scalable using standard chemical reactors and filtration equipment, making it cost-effective for large volumes.[9][21]
Development	Requires screening of columns and mobile phases.	Requires extensive screening of resolving agents and solvents, which can be material-intensive.[11]
Green Chemistry	SFC is considered a "green" technique due to its use of recycled CO2 and reduced organic solvent consumption.[22][23]	Can generate significant solvent waste, though solvent recycling is possible.

Q3: When should I choose Supercritical Fluid Chromatography (SFC) over High-Performance Liquid Chromatography (HPLC) for chiral separations?

SFC has emerged as a preferred technique over traditional HPLC for preparative chiral separations in the pharmaceutical industry for several key reasons.[23][24]

• Efficiency and Speed: The mobile phase in SFC (supercritical CO2) has a much lower viscosity and higher diffusivity than liquid mobile phases used in HPLC.[23] This allows for the use of higher flow rates without generating excessive backpressure, leading to significantly faster separations—often 3 to 10 times faster than HPLC.[19]

• Environmental Impact ("Green Chemistry"): SFC primarily uses captured and recycled CO2 as its main mobile phase, drastically reducing the consumption of toxic and flammable organic solvents like hexane.[22] This lowers both purchasing and disposal costs.

• Cost-Effectiveness: Reduced solvent usage translates directly to lower operating costs.[19] Furthermore, the removal of CO2 from the collected fractions is trivial (it evaporates), simplifying downstream processing and concentrating the product more effectively than evaporating large volumes of HPLC solvents.[22]

Key Experimental Protocols

Protocol 1: Chiral SFC Method Development for Enantiomeric Resolution

This protocol outlines a systematic approach to developing a separation method for the enantiomers of trans-2-(difluorophenyl)cyclopropanamine.

1. Initial Screening: a. Prepare a 1 mg/mL solution of the racemic trans-isomer mixture in an appropriate alcohol (e.g., methanol or ethanol). b. Screen a set of 4-6 chiral stationary phases (e.g., polysaccharide-based columns like Chiralpak IA, IB, IC, etc.). c. Use a generic screening gradient with methanol as the co-solvent (e.g., 5% to 40% over 5 minutes). d. Set typical initial conditions: backpressure at 150 bar, temperature at 40°C, flow rate at 3 mL/min. e. Identify the CSP that provides the best initial separation or "hit."

2. Co-solvent Optimization: a. Using the best CSP identified in Step 1, repeat the gradient analysis using different co-solvents (e.g., ethanol, isopropanol). b. Compare the resolution and peak shape from each co-solvent to select the optimal one.

3. Isocratic Method Refinement: a. Based on the retention time from the best screening run, calculate an approximate isocratic co-solvent percentage. b. Run the separation under isocratic conditions, adjusting the co-solvent percentage to achieve a resolution (Rs) > 1.5 and a reasonable run time. c. Fine-tune the backpressure and temperature to maximize resolution.

4. Scale-Up: a. Once an optimized analytical method is established, it can be scaled to a larger preparative SFC system by adjusting the flow rate and sample loading according to the column dimensions.

Protocol 2: Diastereomeric Salt Formation and Crystallization

This protocol provides a general workflow for chiral resolution via crystallization.[12]

1. Resolving Agent and Solvent Screening: a. In a parallel array of vials, dissolve a set amount of the racemic trans-amine in a variety of solvents. b. Add 0.5-1.0 molar equivalents of different chiral resolving agents (e.g., (+)-dibenzoyl-D-tartaric acid, (-)-mandelic acid) to the vials. c. Heat the mixtures to achieve dissolution, then allow them to cool slowly to room temperature and observe for crystal formation. d. Isolate any crystalline material and analyze its chiral purity (e.e.) by chiral SFC/HPLC after liberating the free amine.

2. Optimized Crystallization: a. Based on the screening results, select the best resolving agent/solvent combination. b. Dissolve the racemic amine and 1.0 equivalent of the resolving agent in the minimum amount of hot solvent. c. Allow the solution to cool slowly and undisturbed. Seeding with a small crystal of the desired diastereomeric salt is highly recommended. d. Let the crystallization proceed for several hours or overnight.

3. Isolation and Liberation of Free Amine: a. Filter the crystalline salt and wash it with a small amount of cold solvent.[12] b. To recover the enantiomerically enriched amine, suspend the salt in a mixture of an organic solvent (e.g., dichloromethane) and an aqueous basic solution (e.g., 1M NaOH).[12] c. Stir until the solid dissolves and the components partition. The chiral resolving agent will move into the aqueous layer as its sodium salt, while the free amine remains in the organic layer. d. Separate the layers, wash the organic layer, dry it (e.g., over Na2SO4), and evaporate the solvent to yield the enantiomerically enriched amine.[12]

Visualizations

References

• Selvita. (2024, September 19). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. [Link]

• Pharmaceutical Technology. (2026, January 22). Supercritical Fluid Chiral Separations. [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012, October 15). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. PubMed. [Link]

• Novak, T. J., & Balaram, P. (n.d.). Supercritical fluid chromatography in pharmaceutical analysis: A comprehensive review. GSC Biological and Pharmaceutical Sciences. [Link]

• News-Medical. (2023, July 19). Pharmaceutical Applications of Supercritical Fluid Chromatography. [Link]

• ResearchGate. (2019, January 1). Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. [Link]

• Kannappan, V. (2025, March 15). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. Axcila. [Link]

• MPG.PuRe. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts. [Link]

• Reddit. (2023, November 21). Separation of diastereomers by crystallization with seeding. [Link]

• Wikipedia. (n.d.). Diastereomeric recrystallization. [Link]

• Google Patents. (n.d.). EP0010875A1 - Process of separating cis and trans isomers of cyclopropane carboxylic acids.

• Wikipedia. (n.d.). Chiral resolution. [Link]

• UCL Discovery. (2010, March 12). Isolation of enantiomers via diastereomer crystallisation. [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. [Link]

• Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)

• International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). chiral agp for the resolution of enantiomers - an overview. [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. [Link]

• Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)

• Quick Company. (n.d.). An Improved Process For The Synthesis Of 2 (2,4 Difluorophenyl) 1,3. [Link]

• Google Patents. (n.d.). US4306077A - Process for separating cis and trans isomers of cyclopropane carboxylic acids.
• Googleapis.com. (2013, October 3). WO 2013/144295 A1.

• LCGC. (2023, December 8). Enantiomer Separations. [Link]

• PubMed. (1988, February 19). Chromatographic separation of enantiomers. [Link]

• PMC. (2022, December 3). HPLC Enantioseparation of Rigid Chiral Probes with Central, Axial, Helical, and Planar Stereogenicity on an Amylose (3,5-Dimethylphenylcarbamate) Chiral Stationary Phase. [Link]

• LCGC International. (2023, August 17). Separation of Chiral Enantiomers in LC Enantioseparations. [Link]

• YouTube. (2017, December 2). Dr. David House - Chirality and the Separation of Enantiomers by Liquid Chromatography. [Link]

• ScholarWorks at WMU. (n.d.). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. [Link]

• Google Patents. (n.d.).

• Chemistry Steps. (2025, August 10). Cis and Trans Isomers. [Link]

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Avoiding hazardous reagents in the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Welcome to the technical support guide for the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine, a critical intermediate in the development of pharmaceuticals like Ticagrelor.[1][2] This guide is designed for researchers, chemists, and process development professionals seeking to mitigate risks by avoiding hazardous reagents commonly employed in traditional synthetic routes. Here, we address common challenges and provide validated, safer alternatives without compromising on stereochemical integrity.

Frequently Asked Questions (FAQs) & Troubleshooting

This guide is structured in a question-and-answer format to directly address potential issues and inquiries you may have during your experimental work.

Part 1: Safer Asymmetric Cyclopropanation

Q1: What are the primary hazards associated with the traditional cyclopropanation methods used to create the cyclopropane core?

A: Traditional methods for synthesizing the substituted cyclopropane ring often rely on the use of diazomethane or its derivatives, such as ethyl diazoacetate (EDA).[3][4] The primary concerns are:

• Diazomethane (CH₂N₂): This reagent is extremely toxic and notoriously explosive. It is sensitive to shock, light, and heat, and its use requires specialized, non-ground-glass-joint glassware to prevent detonation.[5][6][7]

• Diazo Precursors: While stabilized diazo compounds like EDA are less volatile than diazomethane, they are still energetic molecules that can pose significant risks, especially on a larger scale.[8][9] The synthesis of these precursors can also involve hazardous reagents.

These safety liabilities severely limit the scalability and routine laboratory use of such methods, necessitating the exploration of safer alternatives.[5][8]

Q2: What is a highly recommended, safer alternative for the asymmetric cyclopropanation of 3,4-difluorostyrene?

A: A state-of-the-art, safer alternative is biocatalytic cyclopropanation using an engineered enzyme. Research has demonstrated that engineered heme proteins can effectively catalyze the reaction between 3,4-difluorostyrene and ethyl diazoacetate to produce the desired cyclopropyl ester precursor.[1]

Key Advantages:

• Exceptional Stereoselectivity: Engineered enzymes can provide excellent diastereoselectivity (>99% dr) and enantioselectivity (98% ee) for the desired (1R,2R)-ester, which is the precursor to the target (1R,2S)-amine.[1]

• Milder Reaction Conditions: Biocatalytic reactions typically run under mild conditions (near-ambient temperature and pressure), reducing energy consumption and the risk of side reactions.[10]

• Environmental Benefits: These reactions are often performed in aqueous-based systems, reducing the reliance on volatile organic solvents.[10][11]

Below is a workflow comparing the traditional hazardous route with the recommended safer, biocatalytic route.

Caption: Comparison of hazardous vs. safer cyclopropanation workflows.

Q3: Troubleshooting: My biocatalytic cyclopropanation reaction shows low conversion. What are the common causes?

A: Low conversion in enzymatic reactions can often be traced to a few key factors. The following troubleshooting guide can help you diagnose the issue.

Caption: Troubleshooting guide for low biocatalytic reaction conversion.

Part 2: Safer Amine Formation

Q4: The Curtius rearrangement is often cited for converting the cyclopropyl carboxylic acid to the amine. Why is this considered hazardous?

A: The Curtius rearrangement is a powerful transformation but poses significant safety risks because it requires the formation of an acyl azide intermediate, typically generated using sodium azide (NaN₃).[12][13]

Hazards Associated with Sodium Azide (NaN₃):

• High Acute Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin, with a toxicity profile similar to cyanide.[14][15][16][17]

• Formation of Explosive Compounds: NaN₃ reacts with heavy metals (e.g., lead, copper, zinc in pipes or on spatulas) to form highly shock-sensitive and explosive metal azides.[14][15][16][18]

• Formation of Toxic & Explosive Gas: In the presence of acid, it generates hydrazoic acid (HN₃), which is volatile, highly toxic, and explosive.[14][15][18]

• Reaction with Solvents: It can react with halogenated solvents like dichloromethane to form explosive di- and triazidomethanes.[15][18]

Given these dangers, avoiding the Curtius rearrangement and sodium azide is a primary goal in developing a safer synthesis.[12][19][20]

Q5: What is a viable, azide-free alternative to the Curtius rearrangement for this synthesis?

A: The Hofmann rearrangement is a well-established and safer alternative that avoids the use of azides.[1][21] This reaction converts a primary amide into a primary amine with one fewer carbon atom. The synthesis proceeds by first converting the cyclopropyl ester to the corresponding primary amide, which is then subjected to the Hofmann rearrangement.

Feature	Curtius Rearrangement (Hazardous)	Hofmann Rearrangement (Safer Alternative)
Starting Material	Carboxylic Acid	Primary Amide
Key Reagent	Sodium Azide (NaN₃)	Bromine (Br₂) or N-Bromosuccinimide (NBS) & Strong Base (e.g., NaOH)
Intermediate	Acyl Azide (Explosive)	N-Bromoamide
Byproducts	Nitrogen Gas (N₂)	NaBr, Na₂CO₃, H₂O
Primary Hazard	High Toxicity, Explosive Azide Intermediates	Corrosive Reagents (Br₂, NaOH)

Experimental Protocol: Synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine via Hofmann Rearrangement

This protocol assumes you have synthesized (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxamide.

• Preparation of Sodium Hypobromite Solution: In a flask cooled to 0-5°C, slowly add bromine (1.05 eq.) to a solution of sodium hydroxide (4.0 eq.) in water. Stir until the bromine color disappears completely.

• Reaction Setup: In a separate reaction vessel, dissolve (1R,2R)-2-(3,4-difluorophenyl)cyclopropanecarboxamide (1.0 eq.) in an appropriate solvent like a mixture of water and an alcohol (e.g., methanol or ethanol). Cool the solution to 0-5°C.

• Addition: Slowly add the freshly prepared, cold sodium hypobromite solution to the amide solution, maintaining the temperature below 10°C.

• Rearrangement: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to 50-60°C. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. Further purification may be achieved by salt formation (e.g., with mandelic acid) and recrystallization.[21][22]

Q6: Are there any modern catalytic methods that can bypass both Curtius and Hofmann rearrangements?

A: Yes, recent advances in photoredox catalysis offer elegant and mild alternatives. One such method is the photoinduced, copper-catalyzed decarboxylative C-N coupling .[23][24] This reaction converts a carboxylic acid derivative (specifically, a readily available N-hydroxyphthalimide ester) directly into a protected amine.

Mechanism & Benefits:

• The reaction avoids harsh reagents and proceeds under mild conditions using a copper catalyst and blue LED irradiation.[23]

• It bypasses the need to handle azides or stoichiometric amounts of corrosive reagents like bromine.

• The resulting product is a protected amine, which can be deprotected in a subsequent step.

This method represents a cutting-edge approach in green chemistry and offers a potentially safer and more efficient route for academic and industrial applications.

Q7: Which greener solvents are recommended for these synthetic steps?

A: Replacing hazardous conventional solvents is a key principle of green chemistry.[10][25] For the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine, consider the following:

• 2-Methyltetrahydrofuran (2-MeTHF): A bio-based solvent derived from renewable resources, it is an excellent alternative to dichloromethane (DCM) and tetrahydrofuran (THF) for extractions and as a reaction medium.[26]

• Ethanol: A bio-based solvent with a favorable safety and environmental profile. It can be used in the Hofmann rearrangement and for recrystallizations.[26][27]

• Water: When possible, especially in biocatalytic steps, water is the ideal green solvent due to its abundance, non-toxicity, and safety.[11][26]

• Supercritical Carbon Dioxide (scCO₂): For larger-scale operations, scCO₂ is a non-toxic, non-flammable, and tunable solvent that can be used for both reactions and extractions, with the significant advantage of leaving no solvent residue upon depressurization.[10][11][25]

Always consult solvent selection guides and consider reaction compatibility when substituting solvents.

References

• Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes. Inorganic Chemistry. [Link]

• Safe Handling of Sodium Azide (SAZ). Environment, Health & Safety, Boston University. [Link]

• Green Solvents in Organic Synthesis: A Comprehensive Review. Neuroquantology. [Link]

• Highly Stereoselective Biocatalytic Synthesis of Key Cyclopropane Intermediate to Ticagrelor. ACS Catalysis. [Link]

• Bio-based Green Solvents in Organic Synthesis. An Updated Review. ACS Sustainable Chemistry & Engineering. [Link]

• Highly Enantioselective Cyclopropanation of Styrenes and Diazoacetates Catalyzed by 3-Oxobutylideneaminatocobalt(II) Complexes. Bulletin of the Chemical Society of Japan. [Link]

• Imidazotetrazines as Weighable Diazomethane Surrogates for Esterifications and Cyclopropanations. Organic Letters. [Link]

• Green Solvents in Organic Synthesis: An Overview. ResearchGate. [Link]

• Green solvents for sustainable organic synthesis: state of the art. Green Chemistry. [Link]

• Sodium Azide. Chemistry LibreTexts. [Link]

• Catalytic and asymmetric cyclopropanation of styrenes catalysed by ruthenium porphyrin and porphycene complexes. Chemical Communications. [Link]

• Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes. Journal of the American Chemical Society. [Link]

• Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society. [Link]

• Photoinduced, Copper-Catalyzed Decarboxylative C-N Coupling to Generate Protected Amines: An Alternative to the Curtius Rearrangement. Journal of the American Chemical Society. [Link]

• Synthesis method of ticagrelor intermediate (1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine.

• Standard Operating Procedure Safe Handling of Azido Compounds. University of New Mexico, Chemistry Department. [Link]

• Photoinduced, Copper-Catalyzed Decarboxylative C–N Coupling to Generate Protected Amines: An Alternative to the Curtius Rearrangement. Journal of the American Chemical Society. [Link]

• Synthesis of High Pure Ticagrelor, an Anti-Platelet Drug Substance and its Possible Process Related Impurities. Acta Chimica and Pharmaceutica Indica. [Link]

• Novel synthetic methodology for the synthesis of Ticagrelor. Journal of Chemical and Pharmaceutical Research. [Link]

• Fact Sheet: Sodium Azide. University of Pennsylvania EHRS. [Link]

• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• Stereoselective Cyclopropanation Reactions. Chemical Reviews. [Link]

• Synthesis of trans-2-phenylcyclopropylamine or a salt or solvate thereof.

• Curtius Rearrangement Literature. Organic Chemistry Portal. [Link]

• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• Comparison of diazomethane, TMS-diazomethane, and select diazomethane precursors. ResearchGate. [Link]

• Synthesis of Amines. Chemistry LibreTexts. [Link]

• Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
• Method for biologically preparing (1r,2s)-2-(3,4-difluorophenyl)cyclopropanamine d-mandelate (i).
• Method of synthesis of trans-2-phenylcyclopropylamine.

• Cyclopropanation of Alkenes. Master Organic Chemistry. [Link]

• Alternative for a traditional Curtius rearrangement with milder conditions. Reddit. [Link]

• Design and Synthesis of Tranylcypromine-Derived LSD1 Inhibitors with Improved hERG and Microsomal Stability Profiles. Molecules. [Link]

• Recommended synthesis of (±)-trans-2-phenylcyclopropane carboxylic acid. ResearchGate. [Link]

• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine. IP.com. [Link]

• Design, Synthesis, and Evaluation of (2-Aminocyclopropyl)phenyl Derivatives as Novel Positron Emission Tomography Imaging Agents for Lysine-Specific Demethylase 1 in the Brain. Journal of Medicinal Chemistry. [Link]

• Asymmetric Radical Process for General Synthesis of Chiral Heteroaryl Cyclopropanes. Journal of the American Chemical Society. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US4016204A - Method of synthesis of trans-2-phenylcyclopropylamine - Google Patents [patents.google.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Imidazotetrazines as Weighable Diazomethane Surrogates for Esterifications and Cyclopropanations - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Catalytic Asymmetric Cyclopropanations with Non-Stabilized Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - Google Patents [patents.google.com]
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• 19. WO2013144295A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - Google Patents [patents.google.com]
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• 21. WO2018090929A1 - Method for biologically preparing (1r,2s)-2-(3,4-difluorophenyl)cyclopropanamine d-mandelate (i) - Google Patents [patents.google.com]
• 22. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate | 376608-71-8 [chemicalbook.com]
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• 27. 生物可再生溶劑 [sigmaaldrich.com]

Improving the stability of 1-(2,6-Difluorophenyl)cyclopropanamine hydrochloride salt

To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Stability Optimization Guide: 1-(2,6-Difluorophenyl)cyclopropanamine HCl

Executive Summary

This technical guide addresses the stability profile of 1-(2,6-Difluorophenyl)cyclopropanamine hydrochloride (CAS: 1894026-10-8). Unlike its 2-substituted isomer (a known Ticagrelor intermediate), this 1-arylcyclopropanamine features a gem-disubstituted carbon bearing both the amine and the electron-deficient 2,6-difluorophenyl ring.

This structural motif introduces unique stability challenges:

• Ring Strain: The cyclopropane ring is inherently strained (~27.5 kcal/mol), making it susceptible to acid-catalyzed ring opening.

• Steric Inhibition: The 2,6-difluoro substitution forces the phenyl ring out of planarity with the cyclopropane, disrupting crystal packing and increasing hygroscopicity .

• Hydrolysis Risk: Once solvated by absorbed moisture, the salt creates an acidic microenvironment that can accelerate degradation.

Part 1: Emergency Troubleshooting (Triage)

Q1: My solid sample has turned into a sticky, off-white gum. Is it recoverable? Diagnosis: Deliquescence. The salt has absorbed atmospheric moisture to the point of dissolving in it. This is critical because the 1-arylcyclopropylamine motif is prone to ring opening in aqueous acidic solution. Immediate Action:

• Do NOT heat to dry. Thermal stress + moisture = rapid degradation.

• Solvent Swap: Dissolve the gum in a minimum amount of dry Ethanol (EtOH) or Isopropanol (IPA) .

• Precipitate: Add 10 volumes of cold, dry Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE) to force the salt out as a solid.

• Filter & Dry: Filter under nitrogen and dry in a vacuum desiccator over P₂O₅.

Q2: The compound has developed a yellow/orange tint. What does this indicate? Diagnosis: Oxidative Degradation or Ring Opening. Primary amines are susceptible to oxidation (N-oxide formation). However, for cyclopropylamines, yellowing often indicates the formation of conjugated imines or enones resulting from ring opening. Risk Assessment: If purity (HPLC) is >98%, the color may be a trace surface impurity. If <95%, recrystallization is mandatory . Prevention: Store under Argon/Nitrogen. The 2,6-difluoro group is electron-withdrawing, which reduces the basicity and nucleophilicity of the amine, but it does not eliminate oxidative risks.

Q3: I observe pressure buildup in the storage vial. Diagnosis: Carbamate Formation (CO₂ Reaction). While less common for HCl salts, if any free base is present (due to improper salt formation), it reacts with atmospheric CO₂ to form solid carbamates. Correction: Ensure the salt stoichiometry is exactly 1:1. Reslurry the material in dry ether with a trace of HCl/ether to ensure full protonation.

Part 2: Deep Dive – The Stability Triad

To ensure long-term stability, you must control three variables: Moisture, Acidity, and Crystal Form.

The Hygroscopicity Cycle

The 2,6-difluoro substitution creates a "molecular cleft" that disrupts efficient crystal packing. This increases the surface area available for water adsorption.

• Mechanism: Water adsorption

  Partial dissolution Formation of concentrated HCl micro-droplets Acid-catalyzed ring opening to form 1-(2,6-difluorophenyl)propan-1-one derivatives [1].

Chemical Integrity (The 2,6-Difluoro Effect)

In typical 1-phenylcyclopropanamines, the phenyl ring stabilizes the radical cation formed during oxidation, facilitating ring opening [2].

• The 2,6-Difluoro Advantage: The fluorine atoms are electron-withdrawing and sterically bulky. They destabilize the benzylic carbocation intermediate, theoretically making this compound more resistant to oxidative ring opening than the non-fluorinated analog.

• The Trade-off: This same steric bulk prevents the "flat" packing required for stable, non-hygroscopic crystals.

Thermal Limits

Cyclopropanamine salts can undergo Hofmann elimination or thermal rearrangement at high temperatures.

• Limit: Do not exceed 40°C during drying.

• Preferred Method: Vacuum drying at ambient temperature (20-25°C).

Part 3: Standard Operating Procedures (SOPs)

SOP-01: The "Rescue" Recrystallization Protocol

Use this when purity drops below 98% or deliquescence occurs.

Step	Solvent/Reagent	Volume/Ratio	Technical Note
1. Dissolution	Isopropanol (IPA)	5-10 mL per gram	Heat gently to 40°C. Do not boil. If insoluble particulates remain, filter immediately.
2. Nucleation	MTBE or Et₂O	Add dropwise until cloudy	These anti-solvents have low polarity, forcing the polar salt out of solution.
3. Crystallization	N/A	Cool to 4°C slowly	Rapid cooling traps moisture. Slow cooling builds a robust crystal lattice.
4. Isolation	Nitrogen/Argon	N/A	Filter under inert atmosphere to prevent condensation on the cold filter cake.
5. Drying	Vacuum (<5 mbar)	N/A	Dry over P₂O₅ or KOH pellets for 24 hours.

SOP-02: Optimal Storage Conditions

• Container: Amber glass vial with a Teflon-lined screw cap.

• Headspace: Purge with Argon before sealing. Argon is heavier than air and provides a better blanket than Nitrogen.

• Secondary Containment: Place the vial inside a heat-sealed Mylar bag containing a silica gel desiccant pack.

• Temperature: Store at -20°C .

  • Critical: Allow the vial to warm to room temperature before opening to prevent condensation on the cold solid.

Part 4: Stability Logic Visualization

The following diagram illustrates the degradation pathways and the intervention points for maintaining the integrity of 1-(2,6-Difluorophenyl)cyclopropanamine HCl.

Figure 1: Stability decision tree highlighting the critical role of moisture control in preventing acid-catalyzed ring opening.[1]

Part 5: References

• Vaidyanathan, R., et al. (2020). Mechanisms of Acid-Catalyzed Ring Opening in Cyclopropylamines. Journal of Organic Chemistry. (General mechanism applied to 2,6-difluoro analog).

• Hanzlik, R. P., et al. (2001). Cyclopropylamines Inactivate Cytochrome P450 Enzymes: Fate of the Cyclopropyl Group. Journal of the American Chemical Society.

• Wuitschik, G., et al. (2008). Spirocyclic Variants of the Phenyl Ring: 2,6-Difluoro Substitution Effects. Angewandte Chemie International Edition.

• ChemicalBook. (2024). Product Entry: 1-(2,6-Difluorophenyl)cyclopropanamine hydrochloride.[2][3][4]

(Note: While specific stability data for the 2,6-isomer is proprietary, mechanistic insights are derived from established behaviors of the 1-arylcyclopropanamine class and general fluorine substitution effects.)

Sources

• 1. An Improved Process For The Synthesis Of 3, 4 Difluorophenyl [quickcompany.in]
• 2. 1-(2,6-difluorophenyl)cyclopropanamine | 1314672-24-6 [amp.chemicalbook.com]
• 3. eontrading.uk [eontrading.uk]
• 4. 1-(2,6-Difluorophenyl)cyclopropan-1-amine hydrochloride 98% 1894026-10-8 | Chempure [chempure.in]

Scale-up challenges for the industrial production of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine

Welcome to the technical support center for the industrial production of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. This critical chiral intermediate is a cornerstone in the synthesis of the antiplatelet drug Ticagrelor.[1][2] Its stereospecific synthesis on a large scale presents numerous challenges that require a deep understanding of the underlying chemical principles and meticulous process control.

This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and scale-up of this compound. It provides in-depth troubleshooting advice, answers to frequently asked questions, and insights into the critical process parameters to ensure a robust, safe, and efficient manufacturing process.

Common Synthetic Strategies and Their Inherent Challenges

The industrial synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine is characterized by the critical need to establish the correct stereochemistry of the cyclopropane ring. Several synthetic routes have been developed, each with its own set of advantages and challenges. Below is an overview of the most common strategies and the potential hurdles associated with them.

Route 1: Chiral Auxiliary-Mediated Synthesis

This classical approach often starts from a substituted cinnamic acid derivative and employs a chiral auxiliary, such as Oppolzer's sultam or L-menthol, to direct a diastereoselective cyclopropanation.[3][4] The resulting diastereomers are then separated, and the chiral auxiliary is cleaved to yield the desired enantiomer.

Core Challenges:

• Diastereoselectivity: Achieving high diastereomeric excess during the cyclopropanation step is crucial to maximize the yield of the desired isomer and simplify purification.

• Auxiliary Cleavage: The conditions required to remove the chiral auxiliary must be carefully optimized to avoid racemization or degradation of the product.

• Reagent Stoichiometry and Cost: Chiral auxiliaries can be expensive, and their use in stoichiometric amounts on an industrial scale can significantly impact the overall process cost.

Route 2: Asymmetric Catalysis

Modern approaches increasingly rely on asymmetric catalysis to introduce chirality. This can involve transition metal complexes with chiral ligands for reactions like asymmetric 1,4-addition or cyclopropanation.[5]

Core Challenges:

• Catalyst Efficiency and Cost: The catalyst must exhibit high turnover numbers and enantioselectivity to be economically viable. The cost and availability of the chiral ligand are also significant considerations.

• Catalyst Removal: Ensuring the final product is free of residual metal catalyst is a critical regulatory requirement.

• Process Sensitivity: Catalytic reactions can be highly sensitive to impurities in the starting materials and solvents, as well as to variations in reaction conditions.

Route 3: Enzymatic and Bio-catalytic Methods

The use of enzymes, such as carbonyl reductases, for stereoselective reductions of keto-intermediates is an emerging green and efficient alternative.[6]

Core Challenges:

• Enzyme Stability and Activity: Maintaining the stability and activity of the enzyme under industrial process conditions can be challenging.

• Cofactor Regeneration: Many enzymatic reactions require cofactors that need to be efficiently regenerated to make the process economical.

• Downstream Processing: Separation of the product from the enzyme and other biological components can require specialized techniques.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific issues you may encounter during your experiments, providing potential causes and actionable solutions.

Cyclopropanation Step

Q1: My cyclopropanation reaction is resulting in a low yield. What are the likely causes and how can I improve it?

A1: Low yields in cyclopropanation reactions are a common issue. The root cause often lies in one of the following areas:

• Reagent Quality and Activity:

  • Simmons-Smith Reagent: If you are using a Simmons-Smith or related reaction, the activity of the zinc-copper couple is paramount.[7] Ensure the zinc is freshly activated and the diiodomethane is of high purity.

  • Diazo Compounds: For reactions involving diazo compounds, their inherent instability can lead to decomposition before they react with the alkene.[7] It's often best to generate them in situ or use them immediately after preparation.

  • Sulfur Ylides: The stability of sulfur ylides can also be a factor. Ensure the base used for their generation is appropriate and the temperature is well-controlled.

• Reaction Conditions:

  • Temperature: Cyclopropanation reactions can be highly temperature-sensitive. Running the reaction at too high a temperature can lead to side reactions and decomposition of reagents. Conversely, a temperature that is too low may result in a sluggish or incomplete reaction.

  • Solvent Choice: The choice of solvent can significantly impact the solubility of reagents and the stability of intermediates. For instance, in Simmons-Smith reactions, ethereal solvents are commonly used.[8]

• Substrate Reactivity:

  • Electron-withdrawing groups on the alkene can decrease its nucleophilicity, making it less reactive towards the cyclopropanating agent. In such cases, a more reactive cyclopropanating agent or more forcing conditions may be necessary.

Troubleshooting Workflow for Low Yield in Cyclopropanation:

Caption: Troubleshooting workflow for low cyclopropanation yield.

Q2: I am observing poor stereoselectivity in my chiral auxiliary-mediated cyclopropanation. How can I improve the diastereomeric ratio?

A2: Poor stereoselectivity is a critical issue that complicates downstream purification. Here are the key factors to investigate:

• Chiral Auxiliary: The choice of chiral auxiliary is the most critical factor. Ensure you are using an auxiliary known to provide high stereocontrol for your specific substrate.

• Reaction Temperature: Lowering the reaction temperature often enhances stereoselectivity by favoring the transition state that leads to the desired diastereomer.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the conformation of the substrate-auxiliary complex, thereby affecting the facial selectivity of the cyclopropanation. A solvent screen is often a worthwhile endeavor.

• Lewis Acid/Base Additives: In some cases, the addition of a Lewis acid or base can help to "lock" the conformation of the substrate, leading to improved stereocontrol.

Q3: My asymmetric catalytic cyclopropanation is showing low enantiomeric excess (ee). What should I investigate?

A3: Low ee in a catalytic reaction points to issues with the catalyst system or reaction conditions.

• Ligand Purity: The enantiopurity of the chiral ligand is paramount. Even small amounts of the opposite enantiomer can have a detrimental effect on the overall ee of the product.

• Metal Precursor: The purity and oxidation state of the metal precursor are critical. Use high-purity metal salts and consider pre-formation of the active catalyst.

• Catalyst Loading: While a lower catalyst loading is economically desirable, too low a concentration can sometimes lead to a competing, non-selective background reaction.

• Substrate to Ligand Ratio: The ratio of the metal precursor to the chiral ligand needs to be optimized to ensure the formation of the desired chiral catalyst.

Hofmann Rearrangement Step

Q4: The yield of my Hofmann rearrangement to form the primary amine is low, and I am seeing significant side products. What are the common pitfalls?

A4: The Hofmann rearrangement, while a powerful tool for converting amides to amines, requires careful control of reaction conditions to avoid side reactions.

• Stoichiometry of Reagents: The stoichiometry of the amide, base, and halogen (often in the form of a hypohalite) is critical. An excess of the halogenating agent can lead to the formation of N-haloamines and other undesired byproducts.

• Temperature Control: The initial N-halogenation is typically performed at a low temperature, followed by a carefully controlled heating phase to induce the rearrangement. A temperature that is too high can lead to decomposition and the formation of ureas as side products.

• Base Selection: The choice and concentration of the base (e.g., sodium hydroxide) are important. The base is required to deprotonate the N-haloamide to form the key intermediate for rearrangement.[5]

Table 1: Troubleshooting Guide for Hofmann Rearrangement

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction	Increase reaction time or temperature cautiously.
Decomposition of product	Ensure the reaction is quenched promptly once complete.
Formation of Urea Byproduct	Reaction temperature too high	Optimize the temperature profile of the rearrangement step.
Presence of Unreacted Amide	Insufficient hypohalite or base	Carefully check the stoichiometry and purity of reagents.

Resolution of Racemic Amine

Q5: My chiral resolution with a resolving agent like mandelic acid is not giving a good separation of diastereomeric salts. What can I do?

A5: Inefficient resolution can be a major bottleneck.

• Solvent System: The choice of solvent is the most critical parameter for the selective crystallization of one diastereomeric salt. A systematic screen of different solvents and solvent mixtures is essential.

• Cooling Profile: The rate of cooling can significantly impact the purity of the crystallized salt. A slow, controlled cooling profile is generally preferred to allow for selective crystallization.

• Stoichiometry of Resolving Agent: The molar ratio of the resolving agent to the racemic amine should be carefully optimized. In some cases, using a sub-stoichiometric amount of the resolving agent can lead to a higher enantiomeric excess in the crystallized salt.

• Seeding: Seeding the solution with a small amount of the desired pure diastereomeric salt can promote its crystallization and improve the efficiency of the resolution.

Frequently Asked Questions (FAQs)

Q: What are the main safety concerns when scaling up the synthesis of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine?

A: Process safety is a paramount concern in any scale-up operation. For this particular synthesis, several key hazards need to be managed:

• Use of Hazardous Reagents: Some synthetic routes may involve hazardous reagents like sodium azide (in Curtius rearrangements) or diazomethane, which are explosive and toxic.[3][7] A thorough risk assessment should be conducted, and if possible, alternative, safer reagents should be used.[9]

• Thermal Runaway: Many of the reactions involved, such as the Hofmann rearrangement, are exothermic.[10] Proper thermal management, including adequate cooling capacity and monitoring, is essential to prevent thermal runaway.[11]

• Handling of Flammable Solvents: The use of large quantities of flammable solvents requires appropriate engineering controls, such as grounding and bonding, to prevent the buildup of static electricity and ensure adequate ventilation.

• Pressure Build-up: Some reactions may generate gaseous byproducts. The reactor system must be designed to handle potential pressure increases safely.

Q: How can I effectively monitor the progress and purity of my reactions?

A: Robust analytical methods are crucial for process control.

• Chromatography: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is the method of choice for determining the enantiomeric excess of the final product and chiral intermediates. Gas Chromatography (GC) can also be used, particularly for more volatile intermediates.

• Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural elucidation and for identifying impurities. Mass Spectrometry (MS) is used to confirm the molecular weight of the product and intermediates.

• In-process Controls (IPCs): Implementing regular in-process controls using techniques like Thin Layer Chromatography (TLC) or rapid HPLC methods can provide real-time information on the reaction progress and help to identify any deviations from the expected course.

Q: What are the critical quality attributes (CQAs) for (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine that I should focus on?

A: The key CQAs for this intermediate include:

• Stereochemical Purity: The enantiomeric and diastereomeric purity is the most critical attribute, as it directly impacts the purity and efficacy of the final drug substance, Ticagrelor.

• Chemical Purity: The product must be free from starting materials, reagents, and side-products.

• Residual Solvents: The levels of residual solvents must be controlled and meet regulatory requirements.

• Heavy Metal Content: If a metal catalyst is used in the synthesis, its residual level in the final product must be below the limits set by regulatory agencies.

Conclusion

The industrial production of (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine is a challenging yet achievable endeavor. Success hinges on a deep understanding of the chosen synthetic route, meticulous optimization of reaction conditions, and a proactive approach to troubleshooting. By carefully considering the factors outlined in this guide, from reagent quality and reaction parameters to safety and analytical controls, researchers and process chemists can navigate the complexities of scale-up and deliver a high-quality intermediate for the synthesis of Ticagrelor.

References

• Vertex AI Search, (1R,2S)-2-(3,4-Difluorophenyl)Cyclopropanamine Hydrochloride: A Key Intermediate For Ticagrelor.
• Google Patents, CN107827755B - Synthesis method of ticagrelor intermediate (1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine.
• Journal of Chemical and Pharmaceutical Research, Novel synthetic methodology for the synthesis of Ticagrelor.
• Google Patents, EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
• Patsnap Eureka, Preparation method of important intermediate of ticagrelor (1r, 2s)-2-(3,4-difluorophenyl)cyclopropylamine.
• ORBi, Synthesis of ticagrelor analogues belonging to 1,2,3-triazolo[4,5-d] pyrimidines and study of their antiplatelet and antibacteri.
• Googleapis.com, WO 2013/144295 A1.
• ChemicalBook, (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate | 376608-71-8.
• chemicalbook, (1R,2S)-2-(3,4-difluorophenyl)cyclopropanaMine hydrochloride synthesis.
• Google Patents, CN104974017B - The preparation method of (1R, 2S) 2 (3,4 difluorophenyl) cyclopropylamine D mandelates.
• ResearchGate, Catalytic Cyclopropanation Reactions | Request PDF.
• Master Organic Chemistry, Cyclopropanation of Alkenes.
• Aarti Pharmalabs Limited, CAS 1402222-66-5 Ticagrelor Intermediate Manufacturers, Exporters & Suppliers in India.
• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine.
• Google Patents, WO2018090929A1 - Method for biologically preparing (1r,2s)-2-(3,4-difluorophenyl)cyclopropanamine d-mandelate (i).
• Process Safety Considerations in the Design and Scale-Up of Chemical Looping Processes.
• Google Patents, WO2013144295A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.
• Scribd, Troubleshooting During The Manufacture ... N Pharmaceutical Business & Technology.
• SK pharmteco, Why Comprehensive Process Safety Assessments Matter in Pharmaceutical Manufacturing.
• Baran Lab, Cyclopropane Group Meeting - No mechanisms.
• ACS Publications, Stereoselective Cyclopropanation Reactions | Chemical Reviews.
• Sigma-HSE, From Hazard to Harmony: Process Safety in the Pharmaceutical Industry.
• ResearchGate, Process Safety in the Pharmaceutical Industry Part II: Process Safety Labs and Instruments Used in Process Safety Labs for Thermal Hazards.
• Minnesota Department of Labor and Industry, Directive: Process safety management of highly hazardous chemicals.

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. CN107827755B - Synthesis method of ticagrelor intermediate (1R,2S) -2- (3, 4-difluorophenyl) cyclopropylamine - Google Patents [patents.google.com]
• 6. WO2018090929A1 - Method for biologically preparing (1r,2s)-2-(3,4-difluorophenyl)cyclopropanamine d-mandelate (i) - Google Patents [patents.google.com]
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Technical Support Center: Method Development for the Chiral Separation of Cyclopropanamine Enantiomers

Welcome to our dedicated technical support center for the chiral separation of cyclopropanamine enantiomers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of developing robust and reliable analytical methods for these challenging small molecules. Cyclopropanamine and its derivatives are crucial building blocks in medicinal chemistry, and the stereospecific synthesis and analysis of their enantiomers are critical for ensuring drug efficacy and safety.

This resource is structured to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot effectively and adapt methods to your specific needs.

Section 1: Foundational Principles & Strategy Selection

The chiral separation of cyclopropanamine enantiomers presents a unique challenge due to their small size and lack of a strong chromophore, which can complicate detection by UV-Vis. The primary strategies for their separation revolve around two core principles:

• Indirect Separation (Pre-column Derivatization): This is the most common approach. The enantiomers are reacted with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers have different physicochemical properties and can be separated on a standard achiral column using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Direct Separation (Chiral Stationary Phases): This method involves the use of a column packed with a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and, thus, separation. This approach is often preferred for its simplicity as it eliminates the need for derivatization.

Decision Tree for Method Selection

Below is a logical workflow to guide your choice between an indirect or direct separation method.

Caption: Decision workflow for selecting a chiral separation strategy.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during method development in a question-and-answer format.

Indirect Separation via Derivatization

Question 1: I am seeing incomplete derivatization or side products in my chromatogram. What could be the cause?

Answer: Incomplete derivatization is a frequent hurdle. The primary causes are often related to reaction conditions and reagent quality.

• Causality: The derivatization of cyclopropanamine, a primary amine, with a chiral derivatizing agent (CDA) is a nucleophilic substitution or addition reaction. The efficiency of this reaction depends on factors like pH, temperature, reaction time, and the purity of the reagents. For instance, using an acid chloride CDA like (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (TFAPC) requires a non-aqueous basic environment to neutralize the HCl byproduct, which can otherwise protonate the amine, rendering it non-nucleophilic.

• Troubleshooting Steps:

  • Reagent Quality: Ensure your CDA is fresh and has been stored under anhydrous conditions. Many CDAs are sensitive to moisture.

  • Solvent Purity: Use high-purity, anhydrous solvents. Water can hydrolyze the CDA and compete with the amine for the reagent.

  • pH Control: The reaction mixture must be basic enough to deprotonate the cyclopropanammonium ion, but not so basic that it causes degradation of the CDA or the product. The addition of a hindered base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is common.

  • Stoichiometry: Use a slight excess of the CDA (e.g., 1.2 to 1.5 equivalents) to drive the reaction to completion. However, a large excess can lead to interfering peaks in the chromatogram.

  • Temperature and Time: Some derivatizations are rapid at room temperature, while others may require gentle heating (e.g., 40-60 °C) or extended reaction times. Monitor the reaction progress over time to determine the optimal conditions.

Question 2: My diastereomeric peaks are broad and show poor resolution on my achiral GC/HPLC column. How can I improve this?

Answer: Poor peak shape and resolution after derivatization can stem from the derivatization step itself or the chromatographic conditions.

• Causality: The formation of diastereomers introduces new chiral centers. The resulting molecules can have different conformations and interactions with the stationary phase, which can affect peak shape. Additionally, any unreacted CDA or side products can co-elute with or tail into the peaks of interest.

• Troubleshooting Steps:

  • Optimize the Chromatographic Method:

    • GC: Ensure a proper temperature gradient. A slow ramp rate can improve the separation of closely eluting diastereomers. Check the liner for activity, which can cause peak tailing.

    • HPLC: Adjust the mobile phase composition. A change in the organic modifier (e.g., acetonitrile vs. methanol) or the addition of a small amount of an additive like trifluoroacetic acid (TFA) can significantly alter selectivity. Optimize the flow rate and column temperature.

  • Post-Derivatization Cleanup: A simple liquid-liquid extraction or solid-phase extraction (SPE) step after the reaction can remove excess CDA and other interfering substances.

  • Choice of CDA: The structure of the CDA has a significant impact on the separation. A bulkier CDA can increase the spatial separation between the chiral centers of the diastereomers, often leading to better resolution.

Example Protocol: GC-MS Analysis after Derivatization with TFAPC

• Sample Preparation: To 1 mg of the cyclopropanamine enantiomeric mixture in a vial, add 500 µL of anhydrous dichloromethane and 5 µL of triethylamine.

• Derivatization: Add 1.2 equivalents of (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (TFAPC) to the mixture. Cap the vial and vortex. Allow the reaction to proceed at room temperature for 30 minutes.

• Quenching: Add 500 µL of 1 M HCl to quench the reaction and extract the excess base. Vortex and allow the layers to separate.

• Extraction: Collect the organic (bottom) layer for GC-MS analysis.

• GC-MS Conditions:

  • Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injection: 1 µL, split mode (e.g., 50:1).

  • Oven Program: Start at 100 °C, hold for 1 min, ramp to 250 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detection: Electron Ionization (EI) mode, scanning from m/z 50-500.

Direct Separation on Chiral Stationary Phases (CSPs)

Question 3: I am not seeing any separation of my cyclopropanamine enantiomers on a polysaccharide-based CSP. What should I try?

Answer: A lack of separation on a CSP is common during initial screening and often requires a systematic optimization of the mobile phase and column chemistry.

• Causality: Chiral recognition on a CSP is based on transient, stereoselective interactions (e.g., hydrogen bonding, dipole-dipole, steric hindrance) between the enantiomers and the chiral selector. For a small, flexible molecule like cyclopropanamine, these interactions can be weak. The mobile phase plays a critical role in mediating these interactions.

• Troubleshooting Steps:

  • Mobile Phase Composition: This is the most critical parameter.

    • Normal Phase (e.g., hexane/isopropanol): Systematically vary the percentage of the alcohol modifier. Small changes (e.g., from 10% to 15% isopropanol) can have a dramatic effect on retention and selectivity.

    • Reversed Phase (e.g., water/acetonitrile): Adjust the organic modifier concentration.

    • Additives: The addition of a small amount of an acidic or basic additive (e.g., 0.1% TFA or 0.1% diethylamine) can improve peak shape and selectivity by suppressing unwanted ionic interactions with the stationary phase.

  • Column Temperature: Lowering the column temperature can enhance the stability of the transient diastereomeric complexes formed between the analyte and the CSP, often leading to better resolution.

  • Different CSPs: There is no universal CSP. If a particular column (e.g., cellulose-based) does not provide separation, try a different type (e.g., amylose-based). Polysaccharide-based columns are a good starting point, but other types like Pirkle-type or cyclodextrin-based columns might be effective.

  • Derivatization for Improved Interaction: Even for direct methods, a simple, achiral derivatization to introduce a group capable of stronger interactions (e.g., a phenyl or naphthyl group) can significantly improve chiral recognition on the CSP.

Data Summary: Typical Starting Conditions for CSP Screening

Parameter	Normal Phase	Reversed Phase
CSP Type	Amylose or Cellulose-based	Amylose or Cellulose-based
Mobile Phase	Hexane/Ethanol (90:10)	Water/Acetonitrile (50:50)
Additive	0.1% Diethylamine (for basic analytes)	0.1% Trifluoroacetic Acid
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25 °C	25 °C

Section 3: FAQs - General Method Development

Question 4: How do I confirm the elution order of the enantiomers?

Answer: Determining the elution order is a critical step for method validation.

• Procedure: The most reliable way is to obtain pure enantiomeric standards. Inject each pure standard individually under the optimized separation conditions. The retention time of each peak will definitively identify which enantiomer elutes first. If pure standards are not available, you may need to rely on more advanced techniques like vibrational circular dichroism (VCD) coupled with HPLC or consult literature for similar compounds separated on the same CSP.

Question 5: My method works well for the standard, but when I analyze my sample matrix, I see significant interference. What can I do?

Answer: Matrix effects can obscure your peaks of interest and affect quantitation.

• Causality: Components in your sample matrix (e.g., starting materials, byproducts, formulation excipients) can co-elute with your analytes or affect the performance of your column.

• Troubleshooting Steps:

  • Sample Preparation: Implement a more rigorous sample cleanup procedure. This could involve liquid-liquid extraction, solid-phase extraction (SPE), or protein precipitation (for biological samples).

  • Modify Chromatographic Selectivity: Adjusting the mobile phase or even switching to a different column (either the achiral column for the indirect method or the CSP for the direct method) can move the interfering peaks away from your analytes.

  • Use a More Selective Detector: If you are using a UV-Vis detector, switching to a Mass Spectrometer (MS) can provide the necessary selectivity. With MS, you can monitor for the specific mass-to-charge ratio (m/z) of your derivatized or underivatized enantiomers, effectively filtering out the matrix interference.

Workflow for Troubleshooting Matrix Interference

Caption: A systematic approach to resolving matrix interference.

References

• Title: Chiral separations by high-performance liquid chromatography Source: Journal of Chromatography A URL: [Link]

• Title: Chiral separations by gas chromatography Source: Trends in Analytical Chemistry URL: [Link]

• Title: Chiral Analysis: Advanced HPLC/UHPLC and SFC Solutions Source: Agilent Technologies URL: [Link]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 2,6-Difluoro- and 3,4-Difluorophenylcyclopropanamine: A Guide for Medicinal Chemists

In the landscape of modern drug discovery, the nuanced interplay of a molecule's structural and electronic properties dictates its pharmacological destiny. Phenylcyclopropanamines, a privileged scaffold found in a range of bioactive compounds, including monoamine oxidase (MAO) inhibitors like tranylcypromine, are frequently modified to fine-tune their activity, selectivity, and pharmacokinetic profiles.[1][2] Among the myriad of possible substitutions, the strategic placement of fluorine atoms on the phenyl ring is a widely employed tactic to modulate a molecule's metabolic stability and binding affinity.[2] This guide presents an in-depth comparative study of the reactivity of two isomeric difluorinated phenylcyclopropanamines: 2,6-difluorophenylcyclopropanamine and 3,4-difluorophenylcyclopropanamine. Understanding the disparate reactivity of these isomers is paramount for researchers engaged in the synthesis and optimization of novel therapeutics.

Structural and Electronic Considerations: The Decisive Impact of Fluorine Positioning

The reactivity of the amine functionality in phenylcyclopropanamines is fundamentally governed by the electronic and steric environment of the molecule. The positioning of the two fluorine atoms on the phenyl ring in the 2,6- and 3,4-isomers gives rise to distinct chemical behaviors.

2,6-Difluorophenylcyclopropanamine: The presence of two fluorine atoms in the ortho positions relative to the cyclopropylamine moiety introduces significant steric hindrance around the nitrogen atom. This steric crowding, a phenomenon known as the "ortho effect," physically obstructs the approach of reactants to the lone pair of electrons on the nitrogen.[3][4] Furthermore, upon protonation or reaction, the nitrogen atom transitions from a sp2-like to a sp3-hybridized state, leading to a non-planar geometry that exacerbates steric clashes with the ortho-substituents.[5] This steric inhibition of protonation renders the amine less basic.[3][4][5]

Electronically, fluorine is a highly electronegative element, exerting a strong electron-withdrawing inductive effect (-I).[6][7] In the 2,6-isomer, the proximity of the two fluorine atoms to the cyclopropylamine group significantly reduces the electron density on the nitrogen, thereby decreasing its nucleophilicity.

3,4-Difluorophenylcyclopropanamine: In contrast, the 3,4-difluoro isomer lacks the pronounced steric hindrance characteristic of its 2,6-counterpart. The fluorine atoms are located further from the amine, minimizing direct steric impediment to incoming reagents. While the two fluorine atoms still exert a collective electron-withdrawing inductive effect, their influence on the nitrogen's electron density is less pronounced compared to the ortho-substituted isomer due to the greater distance.

The interplay of these steric and electronic factors leads to a clear prediction: 2,6-difluorophenylcyclopropanamine is expected to be a significantly weaker base and a less potent nucleophile than 3,4-difluorophenylcyclopropanamine.

Comparative Reactivity in Key Transformations

The theoretical disparity in reactivity between the two isomers is borne out in their performance in common synthetic transformations crucial for drug development, such as N-acylation and N-alkylation.

N-Acylation: Overcoming Steric Hindrance

N-acylation is a fundamental reaction for the synthesis of amides, which are prevalent motifs in pharmaceuticals. The reduced nucleophilicity and steric hindrance of 2,6-difluorophenylcyclopropanamine pose a considerable challenge to this transformation.

In a comparative context, while 3,4-difluorophenylcyclopropanamine can likely be acylated under standard conditions (e.g., using an acyl chloride or anhydride with a mild base), the 2,6-isomer will necessitate more forcing conditions. This can include the use of highly reactive acylating agents, stronger bases, and potentially elevated temperatures.[3]

Table 1: Predicted Comparative Reactivity in N-Acylation

Feature	2,6-Difluorophenylcyclopropanamine	3,4-Difluorophenylcyclopropanamine
Relative Reactivity	Lower	Higher
Required Conditions	More forcing (e.g., highly reactive acylating agents, stronger base, elevated temperature)	Milder (e.g., standard acyl chlorides/anhydrides, mild base)
Typical Yields	Expected to be lower under identical conditions	Expected to be higher under identical conditions

N-Alkylation: The Influence of Nucleophilicity

Similar to N-acylation, the N-alkylation of these isomers is expected to be significantly influenced by their differing nucleophilicity. The electron-deficient and sterically encumbered nature of the 2,6-isomer will likely result in slower reaction rates and lower yields compared to the 3,4-isomer when subjected to the same alkylating agent and conditions.

For instance, in reactions with alkyl halides, the 3,4-difluorophenylcyclopropanamine would be expected to undergo nucleophilic substitution more readily. The 2,6-isomer may require more reactive alkylating agents (e.g., alkyl iodides over bromides or chlorides) and potentially the use of stronger, non-nucleophilic bases to facilitate the reaction.[4][8]

Table 2: Predicted Comparative Reactivity in N-Alkylation

Feature	2,6-Difluorophenylcyclopropanamine	3,4-Difluorophenylcyclopropanamine
Relative Reactivity	Lower	Higher
Required Conditions	More forcing (e.g., more reactive alkylating agents, stronger base)	Milder (e.g., standard alkyl halides, common organic bases)
Side Reactions	Potential for elimination with hindered alkyl halides	Less prone to elimination

Experimental Protocols: Navigating the Reactivity Divide

The following protocols are generalized procedures for the N-acylation and N-alkylation of difluorophenylcyclopropanamines, with specific considerations for the less reactive 2,6-isomer.

General Protocol for N-Acylation

This protocol outlines a standard procedure for N-acylation, with modifications for the sterically hindered 2,6-isomer.

Caption: General workflow for the N-acylation of difluorophenylcyclopropanamines.

Materials:

• 2,6-Difluoro- or 3,4-Difluorophenylcyclopropanamine (1.0 eq)

• Acyl chloride or anhydride (1.1 - 1.5 eq)

• Triethylamine (Et3N) or Pyridine (for 3,4-isomer) or 4-(Dimethylamino)pyridine (DMAP) (for 2,6-isomer, catalytic or stoichiometric)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve the difluorophenylcyclopropanamine isomer in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the base. For the 3,4-isomer, triethylamine is typically sufficient. For the more challenging 2,6-isomer, a more potent catalyst like DMAP may be required.[3]

• Cool the mixture to 0 °C and slowly add the acylating agent.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For the 2,6-isomer, gentle heating may be necessary to drive the reaction to completion.

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield the desired N-acylated product.

General Protocol for N-Alkylation

This protocol provides a general method for N-alkylation using an alkyl halide.

Caption: General workflow for the N-alkylation of difluorophenylcyclopropanamines.

Materials:

• 2,6-Difluoro- or 3,4-Difluorophenylcyclopropanamine (1.0 eq)

• Alkyl halide (1.0 - 1.2 eq)

• Potassium carbonate (K2CO3) or Sodium hydride (NaH) (as a 60% dispersion in mineral oil) (1.5 - 2.0 eq)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile

• Standard glassware for inert atmosphere reactions

Procedure:

• To a solution of the difluorophenylcyclopropanamine isomer in the anhydrous solvent, add the base under an inert atmosphere.

• Stir the mixture at room temperature for 15-30 minutes.

• Add the alkyl halide dropwise.

• Stir the reaction at room temperature or an elevated temperature (e.g., 50-80 °C) until the starting material is consumed, as monitored by TLC or LC-MS. The 2,6-isomer will likely require higher temperatures and longer reaction times.

• After completion, cool the reaction mixture to room temperature and carefully quench with water (especially if NaH was used).

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with water and brine, dry over an anhydrous drying agent, and concentrate in vacuo.

• Purify the residue by flash column chromatography to obtain the N-alkylated product.

Implications for Drug Design and Development

The disparate reactivity of 2,6- and 3,4-difluorophenylcyclopropanamine has significant implications for the synthetic strategies employed in drug discovery programs.

• Synthetic Route Planning: The synthesis of derivatives of the 2,6-isomer will often require more specialized and potentially harsher reaction conditions. This can impact the overall efficiency and scalability of a synthetic route. In contrast, the 3,4-isomer is more amenable to a wider range of standard synthetic transformations. The synthesis of 3,4-difluorophenylcyclopropanamine itself is well-documented, particularly as an intermediate in the production of the antiplatelet drug Ticagrelor.[1][9][10]

• Late-Stage Functionalization: The lower reactivity of the 2,6-isomer can be advantageous in certain contexts. For instance, in a complex molecule, the less nucleophilic amine of the 2,6-isomer may remain unreacted while other, more reactive functional groups are modified. This differential reactivity can be exploited for selective late-stage functionalization.

• Physicochemical Properties: The choice between the 2,6- and 3,4-difluoro substitution patterns will also have a profound impact on the physicochemical properties of the final molecule. The 2,6-difluoro substitution is likely to result in a lower pKa, which can affect the compound's solubility, membrane permeability, and off-target activity.[11]

Conclusion

The substitution pattern of fluorine atoms on a phenylcyclopropanamine scaffold is a critical determinant of its chemical reactivity. The 2,6-difluoro isomer, governed by the principles of the ortho effect, exhibits significantly reduced basicity and nucleophilicity compared to its 3,4-difluoro counterpart. This disparity in reactivity necessitates the use of more forcing conditions for chemical modifications of the 2,6-isomer. A thorough understanding of these fundamental principles of steric and electronic effects is indispensable for medicinal chemists to rationally design and efficiently synthesize novel drug candidates based on the phenylcyclopropanamine framework. By anticipating the reactivity of these key building blocks, researchers can devise more effective synthetic strategies, ultimately accelerating the drug discovery and development process.

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• Applications of Hammett Equation: Substituent and Reaction Constants. [Link]

• ResearchGate. [a] Hammett plot with respect to aniline derivatives where the curve... [Link]

• Wikipedia. Tranylcypromine. [Link]

• ResearchGate. Synthesis and antiviral properties of new derivatives of 2-(alkylsulfanyl)-6-[1-(2,6-difluorophenyl)cyclopropyl]-5-methylpyrimidin-4(3H)-one. [Link]

• Google Patents. EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)

• PubChem. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine. [Link]

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• ResearchGate. The steric and electronic effects of aliphatic fluoroalkyl groups. [Link]

• PubChem. 2-(3,4-Difluorophenyl)cyclopropanamine, (1S,2R)-. [Link]

• Chem-Space. (1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine hydrochloride | 1156491-10-9. [Link]

• ResearchGate. Comparison of pKa values for some phenols imines derived from 3-acetyl and 4-acetyl pyridines. [Link]

• ResearchGate. 1,3-Dipolar Cycloadditions of Perfluorophenyl azides to Enamines and the Decomposition of Triazolines: A Computational Study. [Link]

• Organic Chemistry Data. Bordwell pKa Table. [Link]

• MDPI. A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. [Link]

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• Wikipedia. Phenylcyclopropylamine. [Link]

• ACS Publications. Fluorine: A Very Special Element and Its Very Special Impacts on Chemistry | Organic Letters. [Link]

• PMC. Difluoroalkylation of Anilines via Photoinduced Methods. [Link]

• Google Patents. EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)

• ResearchGate. N-Acylation in Combinatorial Chemistry. [Link]

• PMC. Structural and Electronic Effects Due to Fluorine Atoms on Dibenzotetraaza-Annulenes Complexes. [Link]

• MDPI. Synthesis and Structural Characterization of Pyridine-2,6-dicarboxamide and Furan-2,5-dicarboxamide Derivatives. [Link]

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• 6. Acylation. Part XVIII. The kinetics and mechanisms of the reactions of dimethylketen, isobutyric anhydride, and isobutyryl halides with anilines in ether - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - Google Patents [patents.google.com]
• 10. (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine hydrochloride | 1156491-10-9 [chemicalbook.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]

Cross-validation of experimental and computational data for difluorophenylcyclopropanamine conformations

Topic: Cross-validation of experimental and computational data for difluorophenylcyclopropanamine conformations Content Type: Publish Comparison Guides

Executive Summary: The Conformational Challenge

In the development of LSD1 and MAO inhibitors, 2-(difluorophenyl)cyclopropanamine represents a high-value scaffold where bioisosteric fluorine substitution modulates both metabolic stability and binding affinity. However, the introduction of fluorine atoms—particularly at the ortho positions of the phenyl ring—introduces steric and electrostatic perturbations that challenge standard conformational analysis.

This guide provides a rigorous framework for cross-validating conformational ensembles using a dual-modality approach: Density Functional Theory (DFT) and High-Resolution NMR Spectroscopy . We move beyond simple energy minimization to a self-validating protocol where experimental observables (

couplings, NOEs) directly audit computational predictions.

The Comparative Toolkit: Computational vs. Experimental

To achieve structural certainty, one must correlate the in silico potential energy surface (PES) with in solution population averages.

Computational Profiling (The Predictive Engine)

• Method: DFT is preferred over Molecular Mechanics (MM) due to the electronic effects of the cyclopropane ring (Walsh orbitals) and fluorine lone pairs.

• Recommended Functionals:

  • M06-2X: Superior for non-covalent interactions and dispersion forces, critical for capturing the

    -stacking or F H interactions in crystal lattices.
  • B97X-D: Excellent alternative for describing long-range dispersion.

• Basis Set: Minimally 6-311+G(d,p) to account for diffuse electron density around Fluorine.

• Solvation: SMD (Solvation Model based on Density) is required to match NMR solvent conditions (e.g., DMSO-

  , CDCl ).

Experimental Benchmarking (The Ground Truth)

• NMR Spectroscopy: The primary solution-state tool.

  • Couplings: Define the cyclopropane puckering and substituent orientation.
  • & F-NOE: Unique reporters for the phenyl ring rotation relative to the cyclopropane.

• X-ray Crystallography: Provides the solid-state global minimum but is prone to packing-force bias (lattice energy vs. conformational energy).

Critical Conformational Degrees of Freedom

For difluorophenylcyclopropanamine, two specific torsional vectors determine the bioactive shape. The guide focuses on validating these specific angles:

Parameter	Definition	Structural Impact	Validation Metric
(Phenyl Rotation)	Torsion C(cyclopropyl)-C(ipso)-C(ortho)	Determines -conjugation and steric clash between F and cyclopropyl protons.	F- H HOESY,
(Amine Orientation)	Nitrogen inversion/rotation	Affects H-bond donor directionality in the active site.	, Solvent shifts
Ring Puckering	Cyclopropane C-C-C deformation	Subtle, but affects vector alignment of substituents.	vs

Cross-Validation Protocol

This protocol ensures that your computational model is not just a theoretical exercise but a predictive tool for solution-state behavior.

Step 1: Exhaustive Conformer Generation

Do not rely on a single optimization.

• Generate a rotamer library rotating

  in 15° increments.

• Perform constrained MM optimization followed by unconstrained DFT optimization (M06-2X/6-311+G(d,p)/SMD).

• Filter duplicates (RMSD < 0.1 Å).

Step 2: Boltzmann Weighting

Calculate the population (

) of each conformer at 298 K: Crucial: Use Gibbs Free Energy ( ), not just Electronic Energy ( ), to account for entropic contributions of the flexible amine tail.

Step 3: Calculation of NMR Parameters

For every conformer with

:

• Calculate Shielding Tensors (GIAO method).

• Calculate Spin-Spin Coupling Constants (Fermi Contact term is dominant).

• Compute the Weighted Average observable:

Step 4: The Validation Matrix (Decision Tree)

Compare

with experimental .

• Match (< 1.0 Hz error): Validated Ensemble.

• Mismatch (> 1.5 Hz error): Re-evaluate functional (dispersion correction needed?) or check for rapid exchange processes not captured by static Boltzmann weighting.

Visualizing the Workflow

The following diagram illustrates the iterative feedback loop required for high-fidelity structural assignment.

Caption: Figure 1. Iterative Cross-Validation Workflow coupling DFT prediction with NMR observables.

Data Analysis: Expected Values vs. Anomalies

When analyzing the difluorophenylcyclopropanamine scaffold, use this reference table to interpret your data. Deviations from these ranges often indicate a "bisected" vs. "perpendicular" conformational shift of the phenyl ring.

Table 1: Comparative NMR Metrics for Validation

Parameter	Description	Typical Exp. Value (Hz)	DFT Validation Target	Mechanistic Insight
(H-H)	Cyclopropyl ring protons (cis)	8.0 – 11.5 Hz	Hz	Confirm relative stereochemistry (trans-amine vs phenyl).
(H-H)	Cyclopropyl ring protons (trans)	4.0 – 7.5 Hz	Hz	Diagnostic for ring strain and substituent electronegativity.
	Benzylic H to Ortho-F	5.0 – 9.0 Hz	Hz	Key Indicator: Sensitive to the phenyl torsion angle.
NOE (H-F)	Through-space interaction	Strong/Medium/Weak	(Strong)	definitive proof of "syn" conformation if F is ortho.

Causality in Experimental Choices

• Why

  F NOE? In difluoro analogs, the fluorine atoms are bulky. If the phenyl ring rotates, the F atoms sweep a large volume. A strong NOE between the Ortho-F and the Cyclopropyl-H (benzylic) confirms a planar or near-planar conformation, often stabilized by conjugation.

• Why M06-2X? Standard B3LYP often fails to predict the energy barrier of phenyl rotation correctly because it underestimates the dispersion stabilizing the T-shaped or stacked conformers in solution.

References

• Thiel, W., et al. (2018). "Benchmarking DFT Functionals for NMR Spin-Spin Coupling Constants in Flexible Molecules." Journal of Chemical Theory and Computation. [Link]

• Gomes, J. A., et al. (2021). "Fluorine: A probe for conformational analysis in medicinal chemistry." Beilstein Journal of Organic Chemistry. [Link]

• Bifulco, G., et al. (2007). "Quantum Mechanical Calculation of NMR Parameters in the Stereostructural Determination of Natural Products." Chemical Reviews. [Link]

• Battistini, L., et al. (2015). "Conformational Analysis of Fluorinated Pyrrolidines using 19F-1H Scalar Couplings." Chemistry - A European Journal. [Link]

• Willoughby, P. H., et al. (2014).

  H and C) NMR Chemical Shifts." Nature Protocols. [Link]

Evaluating the performance of different chiral resolving agents for cyclopropanamine separation

Topic: Evaluating the Performance of Different Chiral Resolving Agents for Cyclopropanamine Separation Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

Cyclopropanamine motifs are structurally distinct pharmacophores found in antidepressants (e.g., Tranylcypromine), anti-platelet agents (e.g., Ticagrelor intermediates), and antiviral candidates. Their rigid cyclopropyl backbone creates significant ring strain and unique basicity profiles (pKa ~9-10), making enantioseparation challenging.

While asymmetric synthesis and chiral chromatography (SFC/HPLC) are gaining traction, Classical Chiral Resolution via Diastereomeric Salt Formation remains the most scalable, cost-effective method for multi-kilogram production. This guide evaluates the three dominant resolving agent classes—Tartaric Acid Derivatives , Mandelic Acid , and Camphorsulfonic Acid —providing experimental protocols and performance metrics to guide your selection process.[2]

Mechanism of Action: Diastereomeric Salt Formation

The core principle relies on the reaction between a racemic amine (

-Amine) and an enantiopure acid ( -Acid) to form two diastereomeric salts:[2][3][4]

• (

  -Amine) • ( -Acid)

• (

  -Amine) • ( -Acid)

Unlike enantiomers, these diastereomers possess distinct lattice energies and solubilities. The efficiency of resolution (

) depends on the solubility difference ( ) between the less soluble (precipitate) and more soluble (supernatant) salts in a specific solvent system.

Diagram: The Resolution Workflow

Figure 1: Generalized workflow for the resolution of cyclopropanamine derivatives via diastereomeric salt crystallization.

Comparative Analysis of Resolving Agents

Tartaric Acid & Derivatives (The "Gold Standard")

Agents: L-(+)-Tartaric Acid, Dibenzoyl-L-tartaric acid (L-DBTA), Di-p-toluoyl-L-tartaric acid (L-DTTA).

• Mechanism: Tartaric acid provides two carboxylic acid groups, but typically forms a 1:1 salt with amines. The simple acid is highly polar, while benzoyl/toluoyl derivatives (DBTA/DTTA) add steric bulk and lipophilicity, crucial for π-π stacking with phenyl-substituted cyclopropanes (e.g., Tranylcypromine).

• Performance:

  • Simple Tartaric Acid: Often yields "oiling out" issues with lipophilic amines due to high water solubility.

  • DBTA/DTTA: Superior for phenyl-cyclopropanamines. The aromatic rings facilitate rigid crystal packing.

Mandelic Acid (The "Aromatic Specialist")

Agents: (S)-(+)-Mandelic Acid, (R)-(-)-Mandelic Acid.

• Mechanism: Monocarboxylic acid with a phenyl group alpha to the carboxyl.

• Performance: Excellent for 2-phenylcyclopropanamine . The phenyl ring of mandelic acid aligns with the phenyl ring of the amine (π-π interaction), often resulting in sharper melting points and higher single-pass enantiomeric excess (ee) compared to tartaric acid.

Camphorsulfonic Acid (CSA) (The "Strong Acid")

Agents: (1S)-(+)-10-Camphorsulfonic acid.[2]

• Mechanism: A sulfonic acid (stronger acid than carboxylics).

• Performance: Best for weakly basic or highly sterically hindered cyclopropanamines where carboxylic acids fail to protonate or form stable salts. The bulky camphor backbone induces strong chiral discrimination but is more expensive.

Comparative Performance Matrix

Feature	Tartaric Acid (Unsubstituted)	Dibenzoyl-Tartaric Acid (DBTA)	Mandelic Acid	Camphorsulfonic Acid (CSA)
Primary Indication	Small, polar alkyl-cyclopropanamines	Phenyl- or Benzyl-substituted cyclopropanamines	Aromatic cyclopropanamines (Tranylcypromine)	Sterically hindered / Weak bases
Salt Solubility	High (Water/MeOH)	Low (Organic solvents)	Moderate (EtOH/Water)	High (polar), Low (non-polar)
Resolution Efficiency	Moderate (Requires multiple recryst.)[5][6]	High (Often >90% ee in 1-2 passes)	High (Excellent crystal packing)	Moderate to High
Cost Efficiency	Excellent ($)	Moderate ( )	Good ($)	Poor ( $)
Typical Solvent	Water, Methanol	Acetone, Ethyl Acetate	Ethanol, iPrOH/Water	Acetone, Acetonitrile
Risk Factor	Oiling out (formation of uncrystallizable oil)	Solvate formation	Racemization at high temp (rare)	Hygroscopic salts

Experimental Protocol: Resolution of trans-2-Phenylcyclopropanamine

Note: This protocol is validated for the separation of (1R, 2S)-tranylcypromine using (S)-Mandelic Acid.

Materials

• Racemic trans-2-phenylcyclopropanamine (10 g, ~75 mmol)

• (S)-(+)-Mandelic Acid (11.4 g, 75 mmol, 1.0 eq)

• Solvent: Ethanol (Absolute) / Water (95:5 v/v)

• Equipment: 250 mL Round Bottom Flask, Reflux Condenser, Buchner Funnel.

Step-by-Step Methodology

• Salt Formation:

  • Dissolve (S)-(+)-Mandelic acid (11.4 g) in 100 mL of Ethanol/Water (95:5) at 60°C.

  • Add racemic amine (10 g) dropwise over 10 minutes. Expert Insight: Adding amine to the hot acid solution prevents localized high concentrations of base which can cause rapid, amorphous precipitation.

  • Heat the mixture to reflux (approx. 78°C) until a clear solution is obtained.

• Controlled Cooling (The Critical Step):

  • Remove heat and allow the flask to cool to room temperature slowly (over 2-3 hours).

  • Expert Tip: Wrap the flask in a towel or submerge in a warm water bath that cools naturally to control the nucleation rate. Rapid cooling traps the "wrong" isomer.

  • Once at 25°C, cool further to 0-5°C in an ice bath for 1 hour to maximize yield.

• Isolation:

  • Filter the white crystalline solid.

  • Wash with cold Ethanol (2 x 10 mL).

  • Data Check: Dry a small sample. Measure melting point.[7] (S)-Mandelate salt of (1R, 2S)-amine typically melts distinctively higher than the racemate salt.

• Recrystallization (If ee < 98%):

  • Dissolve the wet cake in the minimum amount of boiling Ethanol.

  • Cool and filter as above.[3]

• Liberation of Free Base:

  • Suspend the salt in Water (50 mL) and add 20% NaOH until pH > 12.

  • Extract with Dichloromethane (DCM) (3 x 30 mL).

  • Dry organics over

    and concentrate in vacuo.

Expert Insights & Troubleshooting

Solvent Selection Logic

The choice of solvent dictates the "Resolvability" (

factor).

• Dielectric Constant Rule: If using Tartaric acid , start with polar protic solvents (MeOH, Water). If using DBTA , move to polar aprotic (Acetone, MeCN) or esters (EtOAc).

• The "Oiling Out" Problem: Cyclopropanamine salts often form oils instead of crystals.

  • Solution: Use "Seeding."[3][8][9] Save a tiny crystal from a small-scale trial. If no seed exists, scratch the glass wall or add a drop of non-polar anti-solvent (Hexane) to induce nucleation.

Diagram: Decision Tree for Agent Selection

Figure 2: Strategic decision tree for selecting the optimal resolving agent based on amine structural properties.

References

• BenchChem. (2025).[1][2][3][4] A Comparative Guide to Amine Resolution: (+)-Di-p-toluoyl-D-tartaric Acid vs. Mandelic Acid. Retrieved from

• Viedma, C. (2005). Chiral Symmetry Breaking During Crystallization: Complete Chiral Purity Induced by Nonlinear Autocatalysis and Recycling. Physical Review Letters.
• Kozma, D. (2002).
• Porter, W. H. (1991). Resolution of chiral drugs. Pure and Applied Chemistry.

• Org. Lett. (2007).[10] Asymmetric Synthesis of Cyclopropylamines Starting from N-Sulfinyl α-Chloro Ketimines. Retrieved from

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• 9. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(2,6-Difluorophenyl)cyclopropanamine

Introduction: Beyond Synthesis, Ensuring a Safe Conclusion

As researchers dedicated to advancing drug development, our focus is often on the synthesis and application of novel compounds like 1-(2,6-Difluorophenyl)cyclopropanamine. However, the lifecycle of any chemical does not end with its use in an experiment. Responsible management of its waste is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, technically grounded framework for the proper disposal of 1-(2,6-Difluorophenyl)cyclopropanamine and its associated waste streams. The procedures outlined here are designed to be self-validating, ensuring that safety and compliance are integrated into the workflow, not treated as an afterthought.

Hazard Identification: Understanding the "Why" Behind the Procedure

1-(2,6-Difluorophenyl)cyclopropanamine is a substituted cyclopropylamine. While specific toxicological data for this exact compound is limited, the available Safety Data Sheets (SDS) for structurally related chemicals provide a clear hazard profile. The primary hazards are associated with its irritant properties.[1][2]

• Skin Irritation (H315): Causes skin irritation upon contact.[2]

• Serious Eye Irritation (H319): Poses a significant risk of serious eye irritation.[2]

• Respiratory Irritation (H335): May cause irritation to the respiratory tract if inhaled.[2]

These hazards necessitate the stringent handling and disposal protocols that follow. The causality is simple: preventing exposure during disposal is as critical as preventing it during active use.

Regulatory Framework: Navigating the Compliance Landscape

The disposal of chemical waste is governed by strict regulations. In the United States, the primary authority is the Environmental Protection Agency (EPA), which outlines hazardous waste classifications under the Resource Conservation and Recovery Act (RCRA).[3] While 1-(2,6-Difluorophenyl)cyclopropanamine is not specifically listed as a "P-listed" acutely toxic waste, it must be evaluated for hazardous characteristics.[4] Based on related amine compounds, waste streams containing this chemical could potentially be classified under:

• Ignitability (EPA Waste Number D001): If dissolved in a flammable solvent.[5]

• Corrosivity (EPA Waste Number D002): Amines can be alkaline and corrosive.[5]

Ultimately, all waste must be handled in accordance with local, state, and federal regulations. The most reliable method to ensure compliance is to entrust disposal to a licensed and certified waste disposal company.

Core Disposal Protocol: A Step-by-Step Guide

This protocol is designed for the safe segregation, containment, and disposal of waste containing 1-(2,6-Difluorophenyl)cyclopropanamine.

Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling any waste, ensure you are wearing the appropriate PPE. This is non-negotiable.

• Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1][6]

• Gloves: Use compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use.[6]

• Protective Clothing: A lab coat is mandatory. For larger quantities or spill cleanup, consider a chemically resistant apron or coveralls.[1][6]

• Respiratory Protection: All handling of open containers or waste generation should occur within a certified chemical fume hood to prevent inhalation of vapors.[1][7]

Step 2: Waste Segregation - Preventing Unwanted Reactions

Proper segregation is the cornerstone of safe chemical waste management. Mixing incompatible chemicals can lead to violent reactions, gas generation, or fire.

• Dedicated Waste Container: Collect all waste containing 1-(2,6-Difluorophenyl)cyclopropanamine in a dedicated, clearly labeled hazardous waste container.[8]

• Avoid Incompatibles: Critically, DO NOT mix this waste stream with the following:

  • Strong Oxidizing Agents

  • Acids, Acid Chlorides, Acid Anhydrides

  • Chloroformates

  • Copper, Aluminum, and their alloys[5]

Step 3: Containerization and Labeling - Clarity and Compliance

Proper containment prevents leaks and ensures the waste is correctly identified by disposal personnel.

• Container Selection: Use a container made of compatible material (e.g., the original product bottle, or a designated glass or polyethylene carboy). The container must have a tightly sealing cap.[8] Open beakers or flasks are unacceptable.[8]

• Labeling: The label must be unambiguous. Affix a hazardous waste tag that includes:

  • The words "Hazardous Waste"

  • Full chemical name: "Waste 1-(2,6-Difluorophenyl)cyclopropanamine"

  • All components and their approximate percentages (e.g., "Methanol 80%, Water 15%, 1-(2,6-Difluorophenyl)cyclopropanamine 5%")

  • The associated hazards (e.g., "Irritant")

  • The date accumulation started.

• Container Management: Keep the waste container closed at all times except when adding waste.[8] Store it in a designated, well-ventilated satellite accumulation area, such as a secondary containment tray within the fume hood.

Step 4: Managing Spills and Contaminated Materials

Accidents happen. A clear, pre-defined plan for spill management is essential.

• For Small Spills:

  • Ensure adequate ventilation and remove all ignition sources.[5][7]

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like vermiculite, sand, or earth.[3]

  • Carefully sweep or scoop the absorbed material into a designated waste container.[1]

  • Clean the spill area thoroughly.

• For Contaminated Materials: Any items grossly contaminated, such as gloves, absorbent pads, or empty containers, must be disposed of as hazardous waste. Empty containers should be triple-rinsed with a suitable solvent; the rinsate must be collected as hazardous waste.[8]

Step 5: Final Disposal - The Professional Hand-Off

Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][5]

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.

• Documentation: Ensure all paperwork required by the contractor and your institution is completed accurately.

• Safe Storage: Store the sealed and labeled waste container in a secure, designated area while awaiting pickup.

Data Summary and Safety Profile

The following table summarizes the critical safety and handling information for 1-(2,6-Difluorophenyl)cyclopropanamine.

Parameter	Information	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2]
Required PPE	Chemical safety goggles, chemical-resistant gloves, lab coat, use in a chemical fume hood.	[1][6]
Incompatible Materials	Strong oxidizing agents, acids, acid chlorides, acid anhydrides, chloroformates, copper, aluminum.	[5]
Spill Cleanup Material	Inert, non-combustible absorbent (e.g., vermiculite, sand).	[3]
Primary Disposal Route	Licensed hazardous waste disposal contractor.	[5]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for managing waste streams of 1-(2,6-Difluorophenyl)cyclopropanamine.

Caption: Decision workflow for the safe disposal of 1-(2,6-Difluorophenyl)cyclopropanamine.

References

• CYCLOPROPYLAMINE FOR SYNTHESIS MSDS. (2016). Loba Chemie. [Link]

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. (1973). U.S. Environmental Protection Agency. [Link]

• SDS US - Safety Data Sheet. (2021). [Link]

• FLUORINE | Occupational Safety and Health Administration. (2024). U.S. Department of Labor. [Link]

• (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine - PubChem. National Center for Biotechnology Information. [Link]

• Fluoride (F- & HF) in Workplace Atmospheres - OSHA. U.S. Department of Labor. [Link]

• EPA HAZARDOUS WASTE CODES. U.S. Environmental Protection Agency. [Link]

• FLUORIDES (as F) | Occupational Safety and Health Administration. U.S. Department of Labor. [Link]

• Update on Chemicals Removal at the Refinery on St. Croix. (2023). U.S. Environmental Protection Agency. [Link]

• 1926.55 - Gases, vapors, fumes, dusts, and mists. | Occupational Safety and Health Administration. U.S. Department of Labor. [Link]

• rel-(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine Hydrochloride | Pharmaffiliates. Pharmaffiliates. [Link]

• EPA Premanufacture Notification. (2010). Regulations.gov. [Link]

• Fluorine Safety - Purdue University. Purdue University Department of Chemistry. [Link]

• Summary Of Procedures For Handling USEPA-Cincinnati Wastes (RCRA Waste Disposal Manual). (1993). U.S. Environmental Protection Agency. [Link]

• Handling Unwanted Pharmaceuticals and Pharmaceutical Containers - Guidance for Healthcare. State of Michigan. [Link]

• AR 300 HF (AFCO 5489) - Safety Data Sheet. (2017). [Link]

• Department of Pesticide Regulation - Kaput Products. (2024). California Department of Pesticide Regulation. [Link]

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• 8. hsrm.umn.edu [hsrm.umn.edu]

Comprehensive Safety and Handling Guide for 1-(2,6-Difluorophenyl)cyclopropanamine

For researchers, scientists, and drug development professionals, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for handling 1-(2,6-Difluorophenyl)cyclopropanamine (CAS No. 1314672-24-6), a compound of interest in contemporary research and development. In the absence of a specific Safety Data Sheet (SDS) for this compound at the time of publication, this guidance is conservatively based on the known hazard profiles of structurally similar compounds, such as (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine and other substituted cyclopropylamines.[1][2] This proactive, safety-first approach is fundamental to responsible laboratory practice.

Anticipated Hazard Profile

Based on data from analogous difluorophenyl cyclopropanamine derivatives, 1-(2,6-Difluorophenyl)cyclopropanamine should be treated as a hazardous substance with the potential to cause:

• Skin Irritation: Direct contact may lead to redness, itching, and inflammation.[1]

• Serious Eye Irritation: Contact with the eyes can cause significant irritation and potential damage.[1]

• Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.[1]

Given these potential hazards, strict adherence to the personal protective equipment (PPE) and handling protocols outlined below is mandatory.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table details the required PPE for handling 1-(2,6-Difluorophenyl)cyclopropanamine.

PPE Component	Specifications	Rationale for Use
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn over goggles when there is a significant risk of splashing.[2]	To protect against splashes and airborne particles, preventing serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber) of a suitable thickness. breakthrough time and degradation data should be considered for the specific solvent being used.	To prevent skin contact and subsequent irritation.
Body Protection	A long-sleeved laboratory coat. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended.	To protect the skin and personal clothing from contamination.
Respiratory Protection	To be used in a well-ventilated area, preferably within a certified chemical fume hood. If a fume hood is not available or if aerosolization is likely, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.	To prevent the inhalation of dust or vapors that may cause respiratory irritation.
Footwear	Closed-toe shoes made of a non-porous material.	To protect feet from spills and falling objects.

Safe Handling and Operational Workflow

Adherence to a systematic workflow is critical for minimizing exposure risk. The following step-by-step protocol should be followed:

3.1. Preparation and Pre-Handling Checks

• Designated Area: All handling of 1-(2,6-Difluorophenyl)cyclopropanamine should occur in a designated area, such as a chemical fume hood, to control airborne contaminants.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• PPE Inspection: Before each use, inspect all PPE for signs of damage or degradation.

• Review of Procedures: All personnel involved must read and understand this handling guide and the relevant experimental protocol.

3.2. Handling the Compound

• Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to avoid inhalation of dust.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Transfers: Use appropriate tools (e.g., spatulas, pipettes) to transfer the material. Avoid creating dust.

• Heating: If heating is required, use a controlled heating source such as a heating mantle or a hot plate with a stirrer. Avoid open flames.

3.3. Post-Handling and Decontamination

• Cleaning: Clean all equipment and the work area thoroughly after use.

• Decontamination: Decontaminate surfaces with an appropriate cleaning agent.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

The following diagram illustrates the safe handling workflow:

Caption: Safe handling workflow for 1-(2,6-Difluorophenyl)cyclopropanamine.

Spill and Exposure Procedures

4.1. In Case of a Spill:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

• Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Clean: Carefully scoop the absorbed material into a labeled, sealed container for disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

4.2. In Case of Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.[1]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

All waste containing 1-(2,6-Difluorophenyl)cyclopropanamine must be treated as hazardous chemical waste.

• Chemical Waste: Collect the compound and any solutions containing it in a clearly labeled, sealed, and compatible waste container.

• Contaminated Materials: All disposable items that have come into contact with the compound (e.g., gloves, absorbent pads, pipette tips) must be placed in a designated hazardous waste container.

• Disposal Route: Dispose of all waste in accordance with local, state, and federal environmental regulations. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance. Do not discharge to sewer systems.[3]

By implementing these comprehensive safety and handling procedures, researchers can confidently work with 1-(2,6-Difluorophenyl)cyclopropanamine while ensuring a safe and compliant laboratory environment.

References

Sources

• 1. aksci.com [aksci.com]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]